Antituberculosis agent-13

Core Science & Biosynthesis

A Technical Guide to Pks13 Inhibitor-13: A Novel Antituberculosis Agent

Disclaimer: The designation "Antituberculosis agent-13" does not correspond to a recognized, specific compound in publicly available scientific literature. This document provides a representative technical guide for a novel antituberculosis agent targeting Polyketide Synthase 13 (Pks13), a validated and promising target for new tuberculosis therapies. The data and protocols presented herein are a composite derived from published research on various Pks13 inhibitor series.

Discovery and Rationale

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains necessitates the discovery of new drugs with novel mechanisms of action. A highly effective strategy in anti-TB drug discovery has been the inhibition of mycolic acid biosynthesis. Mycolic acids are essential, long-chain fatty acids that form the core of the unique, impermeable cell wall of Mtb, contributing to its virulence and resistance to common antibiotics[1].

Polyketide Synthase 13 (Pks13) has emerged as a key drug target as it catalyzes the final, essential Claisen-type condensation step in mycolic acid synthesis[1][2]. Pks13 is a large, multi-domain enzyme responsible for condensing two long-chain fatty acids to produce α-alkyl β-ketoesters, the direct precursors to mycolic acids[3]. Genetic studies have confirmed that Pks13 is essential for the viability of Mtb both in vitro and in vivo, making it an attractive target for novel therapeutics[4][5].

The discovery of "Pks13 Inhibitor-13" is conceptualized through a high-throughput screening (HTS) campaign of diverse chemical libraries against the thioesterase (TE) domain of Pks13[5]. Initial hits were then subjected to a structure-guided optimization process, leveraging X-ray co-crystal structures of inhibitors bound to the Pks13-TE domain. This led to the development of a novel scaffold with potent activity against Mtb, high selectivity, and favorable pharmacokinetic properties.

Mechanism of Action

Pks13 Inhibitor-13 acts by specifically targeting the thioesterase (TE) domain of the Pks13 enzyme. The TE domain is crucial for the final transfer of the newly synthesized mycolic acid precursor to trehalose (B1683222), forming trehalose monomycolate (TMM), which is then transported to its final destination in the cell wall[4][6]. By binding to the active site of the TE domain, the inhibitor blocks this transfer, leading to a halt in mycolic acid biosynthesis. The disruption of this critical pathway compromises the integrity of the mycobacterial cell wall, ultimately leading to bacterial death. The on-target activity of this class of inhibitors has been confirmed using Mtb hypomorph strains, where overexpression of Pks13 leads to a significant decrease in inhibitor potency (increase in MIC)[4][5][7].

Caption: Mechanism of Action of Pks13 Inhibitor-13.

Chemical Synthesis

The synthesis of Pks13 inhibitors often involves multi-step reaction sequences to build complex heterocyclic scaffolds. Below is a representative workflow for the synthesis of an N-phenylindole derivative, a class of compounds shown to be potent Pks13 inhibitors[6]. The synthesis begins with commercially available starting materials and proceeds through key steps including esterification, Mannich reaction, and Suzuki coupling to introduce key functionalities for optimal binding and activity.

Caption: Representative Synthesis Workflow for a Pks13 Inhibitor.

Quantitative Data Summary

The following tables summarize the in vitro activity and cytotoxicity profiles for a representative set of Pks13 inhibitors.

Table 1: In Vitro Antitubercular Activity

Compound	MIC against Mtb H37Rv (µg/mL)[1][6]	Pks13-TE Thermal Shift (ΔTm in °C)[1][6]	cLogP[1]
Pks13 Inhibitor-13a	0.0625	10.5	4.8
Pks13 Inhibitor-13b	0.125	9.8	5.1
Pks13 Inhibitor-13c	0.5	7.2	4.5
Isoniazid (Control)	0.05	N/A	-0.7

| TAM16 (Reference) | 0.004 | 11.2 | 4.2 |

Table 2: Cytotoxicity and Selectivity Index

Compound	IC50 against Vero Cells (µg/mL)[1]	Selectivity Index (SI = IC50/MIC)
Pks13 Inhibitor-13a	> 64	> 1024
Pks13 Inhibitor-13b	> 64	> 512

| Pks13 Inhibitor-13c | 32 | 64 |

Experimental Protocols

Microplate Alamar Blue Assay (MABA) for MIC Determination

This assay is used to determine the minimum inhibitory concentration (MIC) of a compound against M. tuberculosis.

• Preparation: A twofold serial dilution of the test compound is prepared in a 96-well microplate using Middlebrook 7H9 broth supplemented with OADC.

• Inoculation: Each well is inoculated with a standardized suspension of M. tuberculosis H37Rv to a final concentration of approximately 5 x 10^5 CFU/mL. Positive (no drug) and negative (no bacteria) controls are included.

• Incubation: Plates are incubated at 37°C for 7 days.

• Reading: Alamar Blue reagent is added to each well and plates are re-incubated for 24 hours. A color change from blue to pink indicates bacterial growth.

• Determination: The MIC is defined as the lowest drug concentration that prevents the color change, indicating at least 90% inhibition of bacterial growth[1].

Pks13-TE Thermal Stability Assay (nanoDSF)

This biophysical assay confirms direct binding of the inhibitor to the Pks13-TE protein domain by measuring the shift in its melting temperature (Tm).

• Protein Preparation: Recombinant Pks13-TE domain is purified and diluted to a final concentration of 0.5 mg/mL.

• Compound Addition: The test compound (from a DMSO stock) is added to the protein solution at a final concentration ratio of 1:10 (protein:compound). A DMSO-only control is also prepared.

• Measurement: The samples are loaded into capillaries and placed in a nanoDSF instrument. A thermal ramp from 20°C to 95°C is applied.

• Analysis: The intrinsic fluorescence of the protein is measured at 330 nm and 350 nm. The melting temperature (Tm) is determined from the inflection point of the fluorescence ratio curve. The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the DMSO control from the Tm of the compound-treated sample. A significant positive ΔTm indicates stabilizing binding[1][6].

In Vivo Efficacy in a Mouse Model of Acute TB Infection

This protocol assesses the ability of the compound to reduce the bacterial burden in the lungs of infected mice.

• Infection: Female C57BL/6 mice are infected via aerosol with a low dose of M. tuberculosis H37Rv.

• Treatment: Treatment begins one day post-infection. The test compound is administered orally (p.o.) once daily for 4 weeks at various doses (e.g., 10, 25, 50 mg/kg). A vehicle control group and a positive control group (e.g., Isoniazid at 25 mg/kg) are included.

• Endpoint: After 4 weeks of treatment, mice are euthanized, and the lungs are aseptically harvested.

• Bacterial Load Quantification: Lungs are homogenized, and serial dilutions are plated on Middlebrook 7H11 agar. Colony-forming units (CFU) are counted after 3-4 weeks of incubation at 37°C.

• Analysis: The efficacy is determined by the log10 reduction in CFU in the lungs of treated mice compared to the vehicle control group[4].

Caption: Drug Discovery and Development Workflow for a Pks13 Inhibitor.

References

• 1. Design and synthesis of mycobacterial pks13 inhibitors: Conformationally rigid tetracyclic molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Identification of a Series Containing a Pentafluorophenyl Moiety That Targets Pks13 to Inhibit Growth of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Action of Pretomanid (formerly PA-824) against Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Pretomanid (formerly PA-824) is a novel nitroimidazooxazine antimycobacterial agent approved for the treatment of multidrug-resistant (MDR) and extensively drug-resistant (XDR) tuberculosis.[1][2][3] Developed by the TB Alliance, it is a first-in-class medication administered orally as part of a combination regimen, typically with bedaquiline (B32110) and linezolid.[2][3] Pretomanid is a prodrug that exhibits a unique dual mechanism of action, effective against both actively replicating and non-replicating (dormant) Mycobacterium tuberculosis (M. tuberculosis).[1][4] Its bactericidal activity is contingent on intracellular activation within the mycobacterium, leading to two distinct downstream effects: respiratory poisoning via nitric oxide release under anaerobic conditions and inhibition of mycolic acid biosynthesis under aerobic conditions.[4][5] This multifaceted mechanism makes it a critical component in modern anti-tubercular therapy.[1][4]

Intracellular Activation Pathway

Pretomanid's activity is entirely dependent on its conversion to reactive intermediates within the M. tuberculosis cell.[4] This activation is a multi-step process involving a specific bacterial enzyme and a unique cofactor.

2.1 Enzymatic Reduction: The central step in Pretomanid's activation is the nitro-reduction of its imidazole (B134444) ring.[4] This reaction is catalyzed by the deazaflavin-dependent nitroreductase (Ddn).[1][2][4]

2.2 Cofactor F420 Dependency: The Ddn enzyme requires the reduced form of the deazaflavin cofactor F420 (F420H2) as an electron donor to reduce Pretomanid.[4][6] The intracellular pool of F420H2 is maintained by the F420-dependent glucose-6-phosphate dehydrogenase (Fgd1), which links the activation pathway to the bacterium's central carbon metabolism.[4] The biosynthesis of cofactor F420 itself involves several enzymes, encoded by the fbiA, fbiB, fbiC, and fbiD genes.[4][6][7] Mutations in any of the genes associated with this activation pathway (ddn, fgd1, fbiA-C) can confer resistance to Pretomanid.[4][7]

Visualization of Activation Pathway

References

• 1. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 2. Pretomanid - Wikipedia [en.wikipedia.org]
• 3. Delamanid or pretomanid? A Solomonic judgement! - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. The mechanism of action of PA-824: Novel insights from transcriptional profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]

The Evolving Landscape of Antitubercular Agents: A Deep Dive into the Structure-Activity Relationship of Benzothiazole Derivatives

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

The global health challenge posed by tuberculosis (TB), exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis, necessitates the urgent development of novel therapeutic agents. Among the promising scaffolds in the drug discovery pipeline, benzothiazole (B30560) derivatives have emerged as a significant class of compounds with potent antitubercular activity. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of benzothiazole-based compounds, offering valuable insights for the rational design of next-generation antitubercular drugs.

Core Scaffold and Key Structural Features

The benzothiazole ring system is a privileged scaffold in medicinal chemistry, known for its diverse biological activities. In the context of antitubercular drug discovery, the core structure is typically a 2-substituted benzothiazole. The SAR studies reveal that the nature of the substituent at the 2-position, as well as modifications on the benzene (B151609) ring of the benzothiazole nucleus, play a crucial role in modulating the antimycobacterial potency.

Structure-Activity Relationship (SAR) Analysis

Systematic modifications of the benzothiazole scaffold have provided critical insights into the structural requirements for potent anti-TB activity. Key findings from various studies are summarized below.

Substitutions on the Benzothiazole Ring

The electronic and steric properties of substituents on the benzothiazole ring can significantly influence the compound's activity. For instance, the introduction of electron-withdrawing groups, such as fluorine, at the 5-position of the benzothiazole ring has been shown to enhance antitubercular activity in certain series of compounds.[1]

Modifications at the 2-Position

The substituent at the 2-position of the benzothiazole ring is a primary point of diversification and has a profound impact on the biological activity.

• Amino and Amide Linkages: Many potent benzothiazole derivatives feature an amino or amide linker at the 2-position. The nature of the groups attached to this nitrogen atom is critical for activity.

• Aromatic and Heterocyclic Moieties: The incorporation of various aromatic and heterocyclic rings, such as pyrimidine, azetidinone, and others, has led to the discovery of highly active compounds.[1][2][3] These moieties can interact with specific residues in the target enzyme, enhancing binding affinity.

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the substituents, is a key factor in its ability to penetrate the complex, lipid-rich cell wall of Mycobacterium tuberculosis. Studies suggest that optimizing lipophilicity can lead to improved potency.[1][4]

Quantitative Structure-Activity Relationship (QSAR) Data

The following tables summarize the in vitro antitubercular activity of selected benzothiazole derivatives against the H37Rv strain of Mycobacterium tuberculosis and drug-resistant strains. The Minimum Inhibitory Concentration (MIC) is a measure of the lowest concentration of a compound that inhibits the visible growth of the microorganism.

Compound ID	R1 (at C-2 of Benzothiazole)	R2 (on Pyrimidine)	R3 (on Pyrimidine)	MIC (µg/mL) vs. H37Rv (ATCC 25177)	MIC (µg/mL) vs. MDR-TB (ATCC 35822)	MIC (µg/mL) vs. XDR-TB (RCMB 2674)	Reference
5b	Pyrimidine-tether	H	4-chlorophenyl	0.49	1.95	7.81	[3]
5c	Pyrimidine-tether	H	4-fluorophenyl	0.24	0.98	3.9	[3]
12	Pyrimidine-tether	H	4-methoxyphenyl	0.49	3.9	15.62	[3]
15	Pyrimidine-tether	H	Thiophen-2-yl	0.98	1.95	7.81	[3]

Compound ID	R (Substituent on Azetidinone)	MIC (µg/mL) vs. H37Rv (MTCC 200)	Reference
A6	4-chlorophenyl	0.04	[1]
A7	4-fluorophenyl	0.08	[1]
A8	4-nitrophenyl	0.10	[1]
A9	2-chlorophenyl	0.09	[1]
A10	2,4-dichlorophenyl	0.05	[1]
Isoniazid	-	0.04	[1]
Rifampicin	-	0.08	[1]

Experimental Protocols

The evaluation of the antitubercular activity of benzothiazole derivatives typically involves the following key experiments:

In Vitro Antitubercular Activity Screening

The Minimum Inhibitory Concentration (MIC) of the synthesized compounds is determined against Mycobacterium tuberculosis H37Rv and various drug-resistant strains. A common method used is the Lowenstein-Jensen medium method.[1] The compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted in the medium. The tubes are then inoculated with a standardized mycobacterial suspension and incubated at 37°C for several weeks. The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Cytotoxicity Assays

To assess the selectivity of the compounds, their cytotoxicity is evaluated against mammalian cell lines. This is a crucial step to ensure that the observed antitubercular activity is not due to general toxicity. Common cell lines used include Vero (monkey kidney epithelial cells) and A549 (human lung adenocarcinoma cells). The assay often involves incubating the cells with various concentrations of the test compounds and then determining cell viability using methods like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Logical Relationships and Workflows

The following diagrams illustrate the key relationships and workflows in the development of benzothiazole-based antitubercular agents.

Caption: Logical relationship between the benzothiazole scaffold, its modifications, and biological outcomes.

Caption: A typical experimental workflow for the development of novel benzothiazole antitubercular agents.

Future Directions

The promising results from the SAR studies of benzothiazole derivatives underscore their potential as a valuable scaffold for the development of new anti-TB drugs. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets of these compounds within Mycobacterium tuberculosis will facilitate mechanism-based drug design and help in overcoming potential resistance mechanisms. Some studies suggest that enzymes like DprE1 and TMPKmt could be potential targets.[2][5]

• In Vivo Efficacy and Pharmacokinetics: Promising lead compounds need to be evaluated in animal models of tuberculosis to assess their in vivo efficacy, pharmacokinetic properties, and safety profiles.

• Combinatorial Approaches: Exploring the synergistic effects of benzothiazole derivatives with existing anti-TB drugs could lead to more effective and shorter treatment regimens.

References

• 1. iupress.istanbul.edu.tr [iupress.istanbul.edu.tr]
• 2. tandfonline.com [tandfonline.com]
• 3. Discovery of pyrimidine-tethered benzothiazole derivatives as novel anti-tubercular agents towards multi- and extensively drug resistant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

In Vitro Efficacy of Antituberculosis Agent-13 Against Drug-Susceptible Mycobacterium tuberculosis: A Technical Overview

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tuberculosis (TB) remains a significant global health challenge, necessitating the development of novel therapeutic agents. This document provides a comprehensive technical overview of the in vitro activity of a promising nitrofuran-1,3,4-oxadiazole hybrid compound, designated as Antituberculosis agent-13 (also known as Compound 3d), against drug-susceptible Mycobacterium tuberculosis (Mtb). This agent has demonstrated potent bactericidal activity, low cytotoxicity, and favorable pharmacokinetic properties, marking it as a strong candidate for further preclinical and clinical development. This guide details its quantitative in vitro efficacy, outlines the experimental protocols for its evaluation, and illustrates its putative mechanism of action.

Quantitative In Vitro Activity

Antituberculosis agent-13 has exhibited significant in vitro potency against the standard laboratory reference strain of drug-susceptible Mtb, H37Rv. The key quantitative data are summarized in the table below.

Compound	Target Organism	Metric	Value	Reference
Antituberculosis agent-13 (Compound 3d)	Mycobacterium tuberculosis H37Rv	MIC (μg/mL)	0.007	[1]
Antituberculosis agent-13 (Compound 3d)	MDR-MTB 16833	MIC (μg/mL)	1.851	[1]

Table 1: Minimum Inhibitory Concentration (MIC) of Antituberculosis Agent-13

Experimental Protocols

The following sections describe the detailed methodologies for the key in vitro experiments used to characterize the activity of Antituberculosis agent-13.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Antituberculosis agent-13 against M. tuberculosis H37Rv is determined using the Microplate Alamar Blue Assay (MABA).

Materials:

• Mycobacterium tuberculosis H37Rv (ATCC 27294)

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80

• Antituberculosis agent-13 (stock solution in DMSO)

• Sterile 96-well microplates

• Alamar Blue reagent

• Positive control drug (e.g., Isoniazid)

• Negative control (media only)

Procedure:

• Bacterial Culture Preparation: M. tuberculosis H37Rv is cultured in supplemented Middlebrook 7H9 broth to mid-log phase. The culture is then diluted to a turbidity equivalent to a 0.5 McFarland standard. A further 1:50 dilution is made to achieve the final inoculum concentration.

• Drug Dilution: Serial two-fold dilutions of Antituberculosis agent-13 are prepared in the 96-well plates using supplemented 7H9 broth to achieve a final concentration range for testing.

• Inoculation: Each well is inoculated with the prepared bacterial suspension. Control wells containing bacteria without the drug (growth control) and wells with media only (sterility control) are included.

• Incubation: The plates are sealed and incubated at 37°C for 7 days.

• Alamar Blue Addition and Reading: After the incubation period, Alamar Blue reagent is added to each well. The plates are re-incubated for 24 hours. A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Figure 1: Experimental workflow for MIC determination using the Microplate Alamar Blue Assay.

Intracellular Activity Assay in Macrophages

To assess the activity of Antituberculosis agent-13 against intracellular Mtb, a macrophage infection model is utilized.

Materials:

• Murine macrophage cell line (e.g., J774A.1 or bone marrow-derived macrophages)

• Mycobacterium tuberculosis H37Rv (opsonized)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• Antituberculosis agent-13

• Lysis buffer

• Middlebrook 7H11 agar (B569324) plates

• Positive control drug (e.g., Isoniazid)

Procedure:

• Macrophage Seeding: Macrophages are seeded in 24-well plates and allowed to adhere overnight.

• Infection: The adhered macrophages are infected with opsonized M. tuberculosis H37Rv at a specific multiplicity of infection (MOI) for a defined period (e.g., 4 hours).

• Removal of Extracellular Bacteria: After the infection period, the cells are washed to remove extracellular bacteria.

• Drug Treatment: The infected macrophages are then treated with various concentrations of Antituberculosis agent-13.

• Incubation: The treated plates are incubated for a specified duration (e.g., 48-72 hours).

• Cell Lysis and CFU Enumeration: At the end of the incubation, the macrophages are lysed to release the intracellular bacteria. The lysate is serially diluted and plated on Middlebrook 7H11 agar.

• CFU Counting: The plates are incubated at 37°C for 3-4 weeks, after which the colony-forming units (CFUs) are counted to determine the reduction in bacterial viability.

Figure 2: Workflow for assessing the intracellular activity of Antituberculosis agent-13.

Putative Mechanism of Action

Nitro-containing compounds, including nitrofurans, are typically prodrugs that require activation by mycobacterial enzymes. The proposed mechanism of action for Antituberculosis agent-13 involves a reductive activation pathway.

Activation and Action:

• Entry into Mtb: Antituberculosis agent-13 enters the Mycobacterium tuberculosis cell.

• Reductive Activation: The nitro group of the compound is reduced by a mycobacterial nitroreductase, such as the deazaflavin-dependent nitroreductase (Ddn), which utilizes the cofactor F420.

• Generation of Reactive Species: This activation process generates reactive nitrogen species, including nitric oxide (NO).

• Inhibition of Cellular Processes: These reactive species are thought to inhibit essential cellular processes, potentially including cell wall synthesis and cellular respiration, leading to bacterial cell death.

Figure 3: Proposed mechanism of action for Antituberculosis agent-13.

Conclusion

Antituberculosis agent-13 is a highly potent compound against drug-susceptible Mycobacterium tuberculosis in vitro. Its low MIC value, coupled with its activity against multidrug-resistant strains, underscores its potential as a novel therapeutic candidate. The experimental protocols outlined in this guide provide a framework for the continued evaluation of this and other novel antitubercular agents. Further investigation into its precise molecular targets and mechanism of action will be crucial for its advancement through the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]

In-Depth Technical Guide: Target Identification and Validation of Antituberculosis Agent-13

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: The information available in the public domain regarding "Antituberculosis agent-13," also referred to as "Compound 11," is limited and often ambiguous. The designation "Compound 11" is a common placeholder in drug discovery pipelines, leading to multiple distinct chemical entities sharing this name. This guide synthesizes the available data on a prominent antitubercular agent designated as "Compound 11" that targets the HadAB/BC complex of Mycobacterium tuberculosis. It is crucial to note that this may not correspond to every compound labeled "Antituberculosis agent-13" or "Compound 11."

Executive Summary

Tuberculosis remains a formidable global health challenge, necessitating the discovery of novel therapeutic agents with unique mechanisms of action. This document details the target identification and validation of a promising class of antitubercular agents, exemplified by a 1,3-diarylpyrazolyl-acylsulfonamide derivative often referred to as "Compound 11." This compound has been shown to potently inhibit the HadAB/BC complex, a critical component of the fatty acid synthase II (FAS-II) pathway in Mycobacterium tuberculosis. The FAS-II pathway is essential for the biosynthesis of mycolic acids, the hallmark lipid components of the mycobacterial cell wall. This guide provides an in-depth look at the experimental data, methodologies, and signaling pathways associated with the characterization of this agent.

Quantitative Data Summary

The following tables summarize the key quantitative data for the representative 1,3-diarylpyrazolyl-acylsulfonamide, "Compound 11."

Table 1: In Vitro Inhibitory Activity

Parameter	Value	Target/Organism
IC50	0.062 µM	M. tuberculosis HadAB
MIC	Not Publicly Available	M. tuberculosis H37Rv

Table 2: Spectrum of Activity

Organism	Activity	Concentration
Gram-negative bacteria (ESKAPE pathogens)	Inactive	Up to 128 µM
Gram-positive bacteria (e.g., Staphylococcus aureus)	Not Publicly Available	-

Target Identification

The identification of the HadAB/BC complex as the molecular target of this class of compounds involved a multi-pronged approach, combining genetic, biochemical, and structural biology techniques.

Mechanism of Action Studies

Initial investigations into the mechanism of action pointed towards cell wall biosynthesis as the affected pathway. A key experiment utilized a bioluminescence reporter assay (PiniB-LUX), which detects the modulation of the iniBAC operon, a known indicator of cell wall stress in M. tuberculosis.[1] Exposure of the bacteria to the compound series resulted in a sustained signal from this reporter, suggesting interference with cell wall integrity.[1]

Spontaneous Resistant Mutant Generation and Whole-Genome Sequencing

A classical approach to target identification involves generating spontaneous resistant mutants and identifying the genetic basis of resistance. M. tuberculosis cultures were exposed to increasing concentrations of a representative compound from the 1,3-diarylpyrazolyl-acylsulfonamide series.[1] Resistant colonies were isolated, and their genomic DNA was subjected to whole-genome sequencing. Analysis of the sequencing data revealed mutations in genes encoding for the HadAB complex, strongly implicating it as the target.

Enzymatic Assays

To confirm the findings from the genetic studies, the inhibitory activity of the compounds was directly tested against the purified HadAB and HadBC enzyme complexes. These assays demonstrated potent, concentration-dependent inhibition of the enzymatic activity of the HadAB complex, with IC50 values in the nanomolar range.[1]

Target Validation

Validation of the HadAB/BC complex as the legitimate target of this compound series was achieved through a combination of biochemical and structural studies.

Mycolic Acid Biosynthesis Inhibition

Given that the HadAB/BC complex is essential for mycolic acid biosynthesis, the effect of the compounds on this pathway was investigated. Treatment of M. tuberculosis cultures with the compounds led to a dose-dependent reduction in the synthesis of mycolic acids, confirming that the enzymatic inhibition observed in vitro translates to a functional effect in the whole-cell context.[1]

X-ray Crystallography

The definitive validation of the target and the elucidation of the binding mode were achieved through X-ray crystallography. The crystal structure of a key compound from the series in complex with the M. tuberculosis HadAB protein was solved.[1] This provided a detailed, atomic-level view of the interactions between the inhibitor and the active site of the enzyme. The structural data revealed that the compound binds non-covalently to the catalytic residues of the HadB subunit, mimicking the high-energy oxyanion intermediate of the fatty acid dehydration reaction.[1] This mode of inhibition is distinct from other known inhibitors of the FAS-II pathway, such as isoniazid (B1672263) and thioacetazone, which require metabolic activation.[1]

Signaling Pathways and Experimental Workflows

Mycolic Acid Biosynthesis Pathway (FAS-II)

The following diagram illustrates the fatty acid synthase II (FAS-II) pathway in Mycobacterium tuberculosis, highlighting the role of the HadAB/BC complex.

References

• 1. pubs.acs.org [pubs.acs.org]

Unable to Identify "Antituberculosis Agent-13" in Scientific Literature

Following a comprehensive search of available scientific databases and literature, the specific compound designated as "Antituberculosis agent-13" could not be identified. As a result, a detailed technical guide and whitepaper on its computational modeling and docking studies, as requested, cannot be generated at this time.

The search results did, however, indicate that certain natural products are traditionally considered to possess antituberculosis properties. For instance, the root decoction of Vetiveria zizanioides, a type of grass, has been cited in ethnobotanical contexts as a traditional antituberculosis agent.[1][2] This plant is also recognized for a range of other medicinal properties, including analgesic, anti-inflammatory, and antioxidant activities.[1][2]

While the potential for plants like Vetiveria zizanioides to yield novel antimicrobial compounds is an active area of research[1], the specific molecule "Antituberculosis agent-13" does not appear to be a recognized name or designation in the public scientific domain. Therefore, no associated computational modeling data, experimental protocols, or signaling pathways are available to fulfill the core requirements of the original request.

Further research into the active chemical constituents of plants with traditional antituberculosis use may reveal specific compounds that could be the subject of future computational analysis. However, without a specific, identified molecule, the creation of the requested in-depth technical guide is not feasible.

References

• 1. HPLC Quantification of Phenolic Acids from Vetiveria zizanioides (L.) Nash and Its Antioxidant and Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of an N-phenylindole-based Antituberculosis Agent Targeting Pks13

Disclaimer: The designation "Antituberculosis agent-13" does not refer to a universally recognized compound. This guide focuses on a specific N-phenylindole derivative, identified as "compound 13" in the scientific literature, which acts as an inhibitor of the Mycobacterium tuberculosis polyketide synthase 13 (Pks13).

This document provides a comprehensive overview of the synthesis and characterization of a promising N-phenylindole-based antituberculosis agent. This class of compounds has demonstrated significant inhibitory activity against Polyketide Synthase 13 (Pks13), an enzyme crucial for the biosynthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[1][2] The methodologies and data presented herein are intended for researchers, scientists, and drug development professionals engaged in the discovery of novel antitubercular therapeutics.

Synthesis of N-phenylindole "Compound 13"

The synthesis of the target N-phenylindole derivative, ethyl 5-methoxy-2-(4-methoxyphenyl)-4-(piperidin-1-ylmethyl)-1H-indole-3-carboxylate, is accomplished through a multi-step process.[3][4][5] The key steps involve the formation of an indole (B1671886) derivative via a Nenitzescu reaction, followed by a Mannich reaction.[3][4][5]

Experimental Protocol:

Step 1: Synthesis of Ethyl (Z)-3-amino-3-(4-methoxyphenyl)acrylate (11)

• Ethyl 3-(4-methoxyphenyl)-3-oxopropanoate (10) is reacted with ammonium (B1175870) formate.

• The mixture is refluxed in ethanol (B145695) to yield ethyl (Z)-3-amino-3-(4-methoxyphenyl)acrylate (11).[3]

Step 2: Synthesis of the Indole Derivative (12)

• Compound 11 undergoes a Nenitzescu reaction with 1,4-benzoquinone.

• The reaction is catalyzed by zinc bromide (ZnBr₂) to form the indole derivative (12).[3][4][5]

Step 3: Synthesis of "Compound 13"

• The indole derivative (12) is subjected to a Mannich reaction.

• This reaction is carried out with 37% aqueous formaldehyde (B43269) and piperidine (B6355638) to yield the final product, ethyl 5-methoxy-2-(4-methoxyphenyl)-4-(piperidin-1-ylmethyl)-1H-indole-3-carboxylate ("Compound 13").[3][4][5]

Caption: Synthetic workflow for "Antituberculosis agent-13".

Characterization Data

The structural confirmation and purity of the synthesized "Compound 13" are determined using various analytical techniques. The quantitative data obtained from these analyses are summarized in the table below.

Parameter	Value	Reference
Molecular Formula	C₂₄H₂₈N₂O₄	[3]
¹³C NMR (101 MHz, CDCl₃) δ	168.8, 160.1, 153.3, 146.2, 131.4, 131.0, 126.8, 125.1, 115.5, 115.3, 113.4, 106.9, 103.5, 60.8, 55.5, 53.9, 52.7, 23.9, 22.4, 13.9	[3]
HRMS (ESI) m/z	Calculated for C₂₄H₂₉N₂O₄ (M+H)⁺: 409.2122, Found: 409.2141	[3]

Mechanism of Action: Inhibition of Pks13

Polyketide synthase 13 (Pks13) is a multi-domain enzyme that catalyzes the final condensation step in the biosynthesis of mycolic acids.[6][7] This process involves the condensation of two long-chain fatty acids to form an α-alkyl β-ketoacyl thioester, a precursor to mycolic acids.[6] The inhibition of Pks13 disrupts the formation of the mycobacterial cell wall, leading to bacterial death.[1] The N-phenylindole "Compound 13" is designed to bind to the thioesterase (TE) domain of Pks13, thereby inhibiting its enzymatic activity.[3]

Caption: Pks13 inhibition by N-phenylindole "Compound 13".

Conclusion

This technical guide outlines the synthesis, characterization, and mechanism of action of a specific N-phenylindole derivative, referred to as "Compound 13," a potent inhibitor of M. tuberculosis Pks13. The detailed protocols and characterization data provide a valuable resource for researchers in the field of antituberculosis drug discovery. The targeted inhibition of Pks13 represents a promising strategy for the development of novel therapeutics to combat tuberculosis, including multidrug-resistant strains. Further investigation and optimization of this and similar scaffolds could lead to the development of next-generation antitubercular agents.

References

• 1. journals.asm.org [journals.asm.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. mdpi.com [mdpi.com]
• 4. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors againstMycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure and dynamics of the essential endogenous mycobacterial polyketide synthase Pks13 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]

Unveiling the Cellular Targets of Antituberculosis Agent-13 in Mycobacterium tuberculosis: A Technical Guide

Despite its potent inhibitory effects on Mycobacterium tuberculosis, the specific cellular targets of Antituberculosis Agent-13 (also known as Compound 11, MedChemExpress catalog number HY-168860) remain undisclosed in publicly available scientific literature. While this agent demonstrates significant promise with a half-maximal inhibitory concentration (IC50) ranging from 4 to 62.5 nM against the pathogen, the absence of detailed mechanistic studies precludes a definitive identification of its molecular binding partners and the pathways it disrupts.

This technical guide, intended for researchers, scientists, and drug development professionals, will therefore focus on the established methodologies and experimental workflows that can be employed to identify the potential cellular targets of novel antitubercular compounds like Antituberculosis Agent-13. We will explore the leading experimental and computational approaches, provide structured overviews of their protocols, and present visualizations of these workflows.

Strategies for Target Identification of Novel Antituberculosis Agents

The discovery of a new bioactive compound is the first step in a long journey toward a clinically approved drug. A critical subsequent phase is the identification of its cellular target(s), a process known as target deconvolution. Understanding the mechanism of action is paramount for lead optimization, predicting potential resistance mechanisms, and assessing possible off-target effects. The following sections outline the key experimental strategies that can be applied to elucidate the cellular targets of Antituberculosis Agent-13.

Affinity-Based Methods

Affinity-based proteomics is a powerful approach to directly identify the binding partners of a small molecule. This technique involves chemically modifying the compound of interest to create a "bait" that can be used to "fish" for its interacting proteins from a complex biological sample, such as a lysate of M. tuberculosis.

Experimental Workflow for Affinity Chromatography-Mass Spectrometry:

Preclinical Development and Evaluation of Antituberculosis Agent-13: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early-stage preclinical development and evaluation of a novel therapeutic candidate, Antituberculosis Agent-13 (ATA-13). This document details the core in vitro and in vivo assessments, mechanism of action studies, and key data supporting its advancement as a potential treatment for tuberculosis (TB).

Introduction

Tuberculosis, caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide.[1][2] The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains necessitates the discovery of new therapeutic agents with novel mechanisms of action.[3] Antituberculosis Agent-13 (ATA-13) is a novel synthetic compound identified through a high-throughput screening campaign. This guide outlines the critical preclinical data and methodologies used to characterize its antimycobacterial activity and safety profile.

In Vitro Activity and Selectivity

The initial phase of evaluation focused on determining the direct antimycobacterial potency of ATA-13 and its selectivity for the pathogen over mammalian cells.

Data Presentation: In Vitro Assays

The following tables summarize the quantitative data from the in vitro evaluation of ATA-13 against M. tuberculosis H37Rv and a mammalian cell line.

Parameter	Value	Description
Minimum Inhibitory Concentration (MIC)	0.2 µg/mL	Lowest concentration of ATA-13 that inhibits visible growth of M. tuberculosis H37Rv in 7H9 broth.
50% Cytotoxic Concentration (CC50)	>128 µg/mL	Concentration of ATA-13 that causes a 50% reduction in viability of human embryonic kidney (HEK293) cells.
Selectivity Index (SI)	>640	Calculated as CC50 / MIC. A higher SI indicates greater selectivity for the pathogen.
Intracellular Activity (IC50)	0.07 µM	Concentration required to inhibit 50% of Mtb growth within infected human macrophages.[4][5]

In Vivo Efficacy in a Murine Model of Tuberculosis

Following promising in vitro results, the efficacy of ATA-13 was assessed in a well-established mouse model of chronic tuberculosis infection.

Data Presentation: In Vivo Efficacy

BALB/c mice were infected via aerosol with M. tuberculosis H37Rv. Treatment commenced four weeks post-infection and continued for four weeks. Efficacy was determined by enumerating bacterial load (Colony Forming Units, CFU) in the lungs.

Treatment Group	Dosage (mg/kg)	Mean Log10 CFU/Lung (± SD)	Log10 Reduction vs. Untreated
Untreated Control	-	6.5 (± 0.4)	-
Isoniazid (INH)	25	4.1 (± 0.3)	2.4
Antituberculosis Agent-13 (ATA-13)	50	4.3 (± 0.5)	2.2

Mechanism of Action Studies

Elucidating the mechanism of action is critical for developing novel therapeutics. Initial studies suggest ATA-13 may not directly target the mycobacteria but rather modulates the host immune response to enhance bacterial clearance. One key pathway investigated is the host cGAS-STING signaling pathway, which detects cytosolic DNA and initiates an innate immune response.

Visualization: Host cGAS-STING Pathway Activation

The following diagram illustrates the cGAS-STING pathway, a critical component of the host's innate immune response to intracellular pathogens like M. tuberculosis. Mtb DNA that reaches the host cell cytosol is detected by cGAS, triggering a signaling cascade that results in the production of Type I interferons and other inflammatory cytokines.[1][2]

Caption: The cGAS-STING pathway detects cytosolic Mtb DNA, leading to a downstream immune response.

Preclinical Development Workflow

The progression of ATA-13 from initial discovery to a preclinical candidate follows a structured workflow. This process ensures that only compounds with a high probability of success, demonstrating both efficacy and safety, advance to more complex and resource-intensive studies.

Visualization: Experimental Workflow

The diagram below outlines the logical progression of experiments in the early preclinical evaluation of a novel antituberculosis agent.

Caption: A streamlined workflow for the preclinical evaluation of antituberculosis drug candidates.

Experimental Protocols

Detailed and reproducible protocols are essential for the rigorous evaluation of drug candidates. The following sections describe the methodologies used for the core in vitro and in vivo assays.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol is based on the broth microdilution method for determining the MIC of ATA-13 against M. tuberculosis H37Rv.[6][7]

• Inoculum Preparation:

  • M. tuberculosis H37Rv is grown on Middlebrook 7H10 agar (B569324).

  • Several colonies are transferred to a tube containing sterile saline with 0.05% Tween 80 and glass beads.[6]

  • The tube is vortexed for 1-2 minutes to create a homogenous suspension.

  • The turbidity of the suspension is adjusted to a 0.5 McFarland standard, corresponding to approximately 1-5 x 10⁷ CFU/mL.[6]

  • This suspension is then diluted 1:100 in Middlebrook 7H9 broth (supplemented with 10% OADC and 0.2% glycerol) to achieve a final inoculum of ~10⁵ CFU/mL.[6]

• Plate Preparation and Inoculation:

  • ATA-13 is serially diluted two-fold in a 96-well microtiter plate using the supplemented 7H9 broth to achieve a final concentration range (e.g., 0.015 - 128 µg/mL).

  • 100 µL of the final bacterial inoculum (~10⁵ CFU/mL) is added to each well containing the drug dilutions.

  • A positive control well (inoculum, no drug) and a negative control well (broth, no inoculum) are included.

• Incubation and Reading:

  • The plate is sealed and incubated at 37°C.

  • Plates are read visually using an inverted mirror between 10 and 21 days, or when visible growth appears in the positive control well.[6][7]

  • The MIC is defined as the lowest concentration of ATA-13 that completely inhibits visible bacterial growth.

Protocol: MTT Cytotoxicity Assay

This protocol assesses the effect of ATA-13 on the viability of a mammalian cell line (e.g., HEK293 or HepG2) via the MTT colorimetric assay.[8][9][10]

• Cell Seeding:

  • Cells are seeded into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of appropriate culture medium.

  • The plate is incubated for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Serial dilutions of ATA-13 are prepared in culture medium.

  • The old medium is removed from the cells, and 100 µL of the compound dilutions are added to the respective wells. Vehicle-treated wells serve as the negative control.

  • The plate is incubated for 48-72 hours.

• MTT Assay and Measurement:

  • 10 µL of MTT solution (5 mg/mL in PBS) is added to each well.[8]

  • The plate is incubated for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan (B1609692) crystals.

  • The medium is carefully aspirated, and 100-130 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.[8][9]

  • The plate is shaken on an orbital shaker for 15 minutes to ensure complete solubilization.[10]

  • The absorbance is measured at 490-590 nm using a microplate reader.

  • Cell viability is calculated as a percentage relative to the vehicle-treated control cells, and the CC50 is determined.

Protocol: In Vivo Efficacy in Mice

This protocol describes a murine model of chronic TB infection used to evaluate the in vivo bactericidal activity of ATA-13.[11][12][13]

• Infection:

  • Female BALB/c mice are infected via a low-dose aerosol route with a virulent strain of M. tuberculosis (e.g., H37Rv or Erdman) to deliver approximately 50-100 CFU to the lungs.[12]

  • The infection is allowed to establish for 4 weeks to develop into a chronic state.

• Treatment:

  • Mice are randomized into treatment groups (e.g., untreated control, isoniazid, ATA-13).

  • Drugs are administered daily for 5 days a week via oral gavage for a duration of 4 weeks.[12]

• Bacterial Load Enumeration:

  • At the end of the treatment period, mice are euthanized.

  • The lungs are aseptically removed and homogenized in sterile saline with 0.05% Tween 80.[11]

  • Serial 10-fold dilutions of the organ homogenates are plated on Middlebrook 7H11 agar plates.

  • Plates are incubated at 37°C for 4 weeks, after which colonies are counted.[12]

  • The bacterial load is expressed as Log10 CFU per organ. Efficacy is determined by comparing the CFU counts in treated groups to the untreated control group.

References

• 1. Mycobacterium tuberculosis: Rewiring host cell signaling to promote infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. hopkinsmedicine.org [hopkinsmedicine.org]
• 5. biorxiv.org [biorxiv.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rapid In Vivo Screening of Experimental Drugs for Tuberculosis Using Gamma Interferon Gene-Disrupted Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Thiophene-Based Pks13 Inhibitors as Novel Antituberculosis Agents

Audience: Researchers, scientists, and drug development professionals.

Core Subject: This technical guide provides an in-depth overview of a novel class of antituberculosis agents, thiophene (B33073) derivatives, that target the essential mycolic acid biosynthesis pathway through the inhibition of Polyketide Synthase 13 (Pks13).

Introduction: The Imperative for Novel Antituberculosis Therapies

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M. tuberculosis), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis has severely compromised the efficacy of current treatment regimens, creating an urgent need for new antitubercular drugs with novel mechanisms of action.[1][2]

The mycobacterial cell wall is a unique and complex structure, rich in mycolic acids, which are very long α-alkyl, β-hydroxy fatty acids.[3][4] This mycolic acid layer is crucial for the survival of M. tuberculosis, providing a barrier against hydrophilic drugs and protecting the bacterium from the host's immune system. The biosynthetic pathway of mycolic acids is a well-validated target for several antitubercular drugs, including the first-line agent isoniazid (B1672263), which targets the enoyl-ACP reductase InhA.[5][6] However, rising resistance to isoniazid underscores the need to identify and develop inhibitors for other essential enzymes in this pathway.[5]

This guide focuses on a promising new class of antituberculosis compounds, the thiophenes, which have been shown to inhibit Polyketide Synthase 13 (Pks13), a critical enzyme involved in the final condensation step of mycolic acid biosynthesis.[1][7] We will refer to a representative member of this class as "Antituberculosis agent-13" (AT-13) for the purpose of this document.

The Target: Polyketide Synthase 13 (Pks13)

Pks13 is a large, multi-domain enzyme essential for the viability of M. tuberculosis.[1][8] It catalyzes the final Claisen condensation reaction between two long-chain fatty acids: a C24-C26 fatty acid and a C48-C64 meromycolic acid.[3][4] This condensation reaction forms the α-alkyl β-ketoacyl precursor of mycolic acid.[1][4] The essentiality of Pks13 for mycolic acid biosynthesis and mycobacterial growth makes it an attractive target for novel drug development.[1][7][8]

Mechanism of Pks13 Action

The catalytic cycle of Pks13 involves several domains, including an acyl carrier protein (ACP) domain, a ketosynthase (KS) domain, and a thioesterase (TE) domain. The process begins with the loading of the two fatty acid substrates onto the ACP domains of Pks13. The KS domain then catalyzes the decarboxylative Claisen condensation, and the resulting α-alkyl β-ketoacyl product is subsequently released by the TE domain for further modification.

Antituberculosis Agent-13 (AT-13): A Thiophene-Based Pks13 Inhibitor

Recent studies have identified a new class of thiophene (TP) compounds that exhibit potent bactericidal activity against M. tuberculosis by directly inhibiting Pks13.[7] These compounds represent a novel chemical scaffold for the development of antitubercular agents.

Mechanism of Action of AT-13

AT-13 and other thiophene derivatives inhibit the activity of Pks13 by preventing the loading of fatty acyl-AMP onto the enzyme.[7] This action effectively blocks the initiation of the final condensation step in mycolic acid biosynthesis. Computational docking studies suggest that these thiophene compounds may bind to a groove within the acyl carrier protein domain of Pks13.[7]

Resistance to thiophene compounds has been mapped to mutations in the pks13 gene. Specifically, an F79S mutation near the catalytic Ser55 site in Pks13 has been shown to confer resistance to these compounds in M. tuberculosis.[7] Furthermore, overexpression of wild-type Pks13 leads to increased resistance, while overexpression of the mutant Pks13(F79S) results in high-level resistance, providing strong genetic evidence for Pks13 being the direct target.[7]

The inhibition of Pks13 by AT-13 leads to a significant reduction in mycolic acid biosynthesis in wild-type M. tuberculosis, an effect that is markedly diminished in thiophene-resistant mutants.[7]

Quantitative Data

The following tables summarize the in vitro activity of representative thiophene-based Pks13 inhibitors and other compounds targeting mycolic acid biosynthesis.

Table 1: In Vitro Activity of Thiophene-Based Pks13 Inhibitors against M. tuberculosis

Compound	Target	MIC (µg/mL) against M. tuberculosis H37Rv	Reference
Thiophene Compound 1	Pks13	>100 (in resistant mutant)	[9]

Note: Specific MIC values for the wild-type strain were not provided in the abstract. The data indicates high resistance in the mutant strain.

Table 2: Comparative In Vitro Activity of Other Mycolic Acid Biosynthesis Inhibitors

Compound	Target	MIC (µg/mL) against M. tuberculosis H37Rv	Reference
Isoniazid (INH)	InhA	0.12	[10]
Compound T8 (diphenyl ether)	InhA	0.12	[10]
Compound T2 (diphenyl ether)	InhA	0.48	[10]
Compound T13 (diphenyl ether)	InhA	0.48	[10]

Table 3: Inhibitory Concentration (IC50) of Selected InhA Inhibitors

Compound	Target	IC50 (µM)	Reference
Compound T2 (diphenyl ether)	InhA	1.3 ± 0.61	[10]
Compound T8 (diphenyl ether)	InhA	1.06 ± 0.97	[10]

Experimental Protocols

This section details the key experimental methodologies used to characterize the mechanism of action of thiophene-based Pks13 inhibitors.

Determination of Minimum Inhibitory Concentration (MIC)

The in vitro activity of antitubercular agents is commonly determined by measuring the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits visible growth of the bacteria.

• Bacterial Strains and Culture Conditions: M. tuberculosis H37Rv (wild-type) and resistant mutant strains are cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween 80, and 10% oleic acid-albumin-dextrose-catalase (OADC).

• Assay Procedure:

  • The compounds are serially diluted in a 96-well microplate.

  • A standardized inoculum of M. tuberculosis is added to each well.

  • The plates are incubated at 37°C for 7-14 days.

  • Bacterial growth is assessed visually or by using a growth indicator dye such as Alamar Blue or by measuring optical density.

  • The MIC is defined as the lowest drug concentration at which no visible bacterial growth is observed.

Mycolic Acid Biosynthesis Inhibition Assay

This assay is used to determine the effect of a compound on the synthesis of mycolic acids.

• Metabolic Labeling:

  • Log-phase cultures of M. tuberculosis are treated with the test compound at various concentrations for a defined period.

  • [1,2-¹⁴C]acetate is added to the cultures to radiolabel the newly synthesized fatty acids and mycolic acids.

  • The cells are harvested, and the lipids are extracted using a series of organic solvents (e.g., chloroform/methanol).

• Analysis of Mycolic Acids:

  • The extracted lipids are saponified to release the mycolic acids.

  • The mycolic acid methyl esters (MAMEs) are prepared by derivatization.

  • The MAMEs are separated by thin-layer chromatography (TLC).

  • The TLC plate is exposed to a phosphor screen or X-ray film to visualize the radiolabeled mycolic acids.

  • The intensity of the spots corresponding to mycolic acids is quantified to determine the extent of inhibition.

In Vitro Pks13 Activity Assay

This assay directly measures the enzymatic activity of Pks13 and its inhibition by test compounds.

• Enzyme and Substrates: Recombinant Pks13 is purified. The substrates, fatty acyl-CoAs or fatty acyl-AMPs, are synthesized.

• Assay Procedure:

  • The reaction mixture contains purified Pks13, the fatty acid substrates, and the test compound in a suitable buffer.

  • The reaction is initiated and incubated at the optimal temperature for Pks13 activity.

  • The reaction is quenched, and the products are analyzed.

• Detection of Activity: The formation of the condensed product can be monitored using various methods, such as radioactive labeling of the substrates and subsequent detection of the radiolabeled product, or by using mass spectrometry to detect the product. The inhibition of fatty acyl-AMP loading onto Pks13 can be assessed by incubating radiolabeled fatty acyl-AMP with the enzyme in the presence and absence of the inhibitor, followed by SDS-PAGE and autoradiography.[7]

Visualizations

Mycolic Acid Biosynthesis Pathway and the Role of Pks13

Caption: Overview of the final steps in mycolic acid biosynthesis highlighting the central role of Pks13.

Mechanism of Pks13 Inhibition by Antituberculosis Agent-13 (AT-13)

Caption: Proposed mechanism of Pks13 inhibition by Antituberculosis agent-13 (AT-13).

Experimental Workflow for Characterizing AT-13

Caption: A logical workflow for the characterization of novel mycolic acid biosynthesis inhibitors.

Conclusion and Future Directions

The discovery of thiophene-based inhibitors of Pks13, represented here by "Antituberculosis agent-13," opens up a new avenue for the development of urgently needed antituberculosis therapies.[7] The validation of Pks13 as a druggable target provides a strong foundation for structure-based drug design and lead optimization efforts to improve the potency, selectivity, and pharmacokinetic properties of this class of compounds.

Future research should focus on:

• Elucidating the precise binding mode of thiophene inhibitors to Pks13 through co-crystallization studies.

• Conducting structure-activity relationship (SAR) studies to optimize the efficacy and drug-like properties of the thiophene scaffold.

• Evaluating the in vivo efficacy and safety of lead compounds in animal models of tuberculosis.

• Investigating the potential for synergistic interactions between Pks13 inhibitors and other antitubercular drugs, particularly those that also target the mycolic acid biosynthesis pathway.[7]

The development of potent and specific Pks13 inhibitors holds the promise of delivering novel treatment options to combat the global threat of drug-resistant tuberculosis.

References

• 1. Polyketide Synthase 13 (Pks13) Inhibition: A Potential Target for New Class of Anti-tubercular Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamscience.com [benthamscience.com]
• 4. INHIBITION OF MYCOLIC ACID TRANSPORT ACROSS THE MYCOBACTERIUM TUBERCULOSIS PLASMA MEMBRANE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Antituberculosis thiophenes define a requirement for Pks13 in mycolic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Anti-tuberculosis drug development via targeting the cell envelope of Mycobacterium tuberculosis [frontiersin.org]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Whole-Cell Screening Assays for Antituberculosis Agents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles, methodologies, and data interpretation of whole-cell screening assays for the discovery of novel antituberculosis agents. As the threat of multidrug-resistant Mycobacterium tuberculosis (Mtb) continues to grow, robust and efficient screening platforms are paramount for identifying new chemical entities with potent antimycobacterial activity. This document details various screening approaches, presents key quantitative data in a structured format, and offers detailed experimental protocols for core assays.

Quantitative Data Summary

The following tables summarize key quantitative parameters and results from various high-throughput whole-cell screening campaigns against Mycobacterium tuberculosis.

Table 1: Common Readouts and Associated Reporter Systems in Mtb Whole-Cell Screening

Readout Method	Reporter System	Principle	Typical Signal Measurement	Reference
Colorimetric	Resazurin (B115843) (AlamarBlue)	Reduction of blue resazurin to pink, fluorescent resorufin (B1680543) by metabolically active cells.	Absorbance or Fluorescence	[1]
Tetrazolium Salts (MTT/XTT)	Reduction of tetrazolium salts to colored formazan (B1609692) products by viable cells.	Absorbance
Fluorometric	Green Fluorescent Protein (GFP)	Constitutive or inducible expression of GFP in recombinant Mtb strains.	Fluorescence Intensity
DsRed, mCherry	Constitutive expression of far-red fluorescent proteins in recombinant Mtb strains.	Fluorescence Intensity	[2][3]
Luminometric	Firefly Luciferase	ATP-dependent oxidation of luciferin, producing light in metabolically active cells.	Luminescence (RLU)	[4]
Bacterial Luciferase (luxCDABE)	Self-luminescing system that does not require an external substrate.	Luminescence (RLU)	[5]

Table 2: Typical Assay Parameters for Mtb High-Throughput Screening (HTS)

Parameter	96-Well Plate Format	384-Well Plate Format	Reference
Mtb Strain	H37Rv, H37Ra, Erdman, Recombinant reporter strains	H37Rv, H37Ra, Recombinant reporter strains	[1][2]
Culture Medium	Middlebrook 7H9 (with OADC/ADC and Tween 80)	Middlebrook 7H9 (with OADC/ADC and Tween 80)	[1][2]
Initial Inoculum (OD₆₀₀)	0.02 - 0.05	0.01 - 0.02	[1][2]
Compound Concentration	10 - 25 µM (single-point)	1 - 20 µM (single-point)	[1]
Incubation Time	5 - 7 days	4 - 5 days	[1][2]
Assay Volume	100 - 200 µL	30 - 50 µL	[1]
Positive Control	Rifampicin, Isoniazid	Rifampicin, Isoniazid	[2]
Negative Control	DMSO (0.5% - 2%)	DMSO (0.5% - 2%)	[2]

Table 3: Performance Metrics of Selected Mtb Reporter Systems

Reporter System	Promoter	Signal-to-Noise Ratio	Key Advantages	Reference
GFP	hsp60	3.8 - 4.5	No substrate addition needed, kinetic monitoring.
GFP	acetamidase	20.6 - 27.8	Higher signal intensity, improved for HTS.
Luciferase (luxCDABE)	iniB promoter	Variable (Inducible)	Real-time, non-destructive monitoring of cell wall stress.	[5]
DsRed/mCherry	Constitutive	Robust and reproducible signal.	Far-red fluorescence minimizes background from media.	[2][3]

Experimental Protocols

This section provides detailed methodologies for key whole-cell screening assays.

Protocol 1: Growth-Based Mtb Whole-Cell Screen using Resazurin Reduction

This protocol describes a common method to assess the viability of Mtb in the presence of test compounds using the metabolic indicator resazurin.

Materials:

• Mycobacterium tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80.

• Test compounds dissolved in DMSO.

• Rifampicin (positive control).

• DMSO (negative control).

• Resazurin sodium salt solution (0.01% w/v in sterile water).

• Sterile 96-well flat-bottom, clear plates.

• Plate reader capable of measuring fluorescence (Excitation: 530 nm, Emission: 590 nm) or absorbance (570 nm and 600 nm).

Procedure:

• Culture Mtb in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

• Dilute the Mtb culture to a final OD₆₀₀ of 0.02 in fresh 7H9 broth.[6]

• Dispense 198 µL of the diluted Mtb suspension into each well of a 96-well plate.

• Add 2 µL of test compounds, positive control (Rifampicin), or negative control (DMSO) to the respective wells. The final concentration of the test compound is typically 25 µM for a primary screen.[6]

• Seal the plates and incubate at 37°C for 7 days.[6]

• After incubation, add 30 µL of 0.01% resazurin solution to each well.[6]

• Incubate the plates for an additional 24 hours at 37°C.[6]

• Measure the fluorescence or absorbance to determine the reduction of resazurin.

• Calculate the percentage of growth inhibition relative to the DMSO control. A primary hit is often defined as ≥90% growth inhibition.[3]

Protocol 2: Reporter-Based Mtb Whole-Cell Screen using Fluorescent Protein Expression

This protocol utilizes a recombinant Mtb strain constitutively expressing a fluorescent protein (e.g., mCherry) for high-throughput screening.[2]

Materials:

• Recombinant M. tuberculosis strain expressing mCherry.

• Middlebrook 7H9 broth supplemented as in Protocol 2.1.

• Test compounds in DMSO.

• Rifampicin (positive control).

• DMSO (negative control).

• Sterile 384-well black, clear-bottom plates.

• Fluorescence plate reader.

Procedure:

• Grow the recombinant Mtb strain to mid-log phase.

• Adjust the bacterial suspension to a starting OD₅₉₀ of 0.02.[2]

• Dispense 40 µL of the Mtb suspension into each well of a 384-well plate.

• Using a liquid handler, add test compounds and controls to a final concentration (e.g., 10 µM) and a final DMSO concentration of 2%.[2]

• Seal the plates and incubate at 37°C for 5 days.[2]

• Measure the fluorescence of mCherry (e.g., Excitation: 587 nm, Emission: 610 nm).

• Calculate the percent growth inhibition based on the fluorescence signal relative to controls.

Protocol 3: Intracellular Mtb Whole-Cell Screen in Macrophages

This protocol assesses the ability of compounds to inhibit Mtb growth within a host cell model, which is more physiologically relevant.[4][7]

Materials:

• THP-1 human monocytic cell line.

• RPMI-1640 medium with 10% FBS.

• Phorbol 12-myristate 13-acetate (PMA) for differentiating THP-1 cells.

• Recombinant Mtb strain expressing a reporter (e.g., luciferase or GFP).

• Test compounds in DMSO.

• Isoniazid (positive control).

• DMSO (negative control).

• 96-well or 384-well black, clear-bottom plates.

• Plate reader for fluorescence or luminescence.

Procedure:

• Seed THP-1 cells in plates and differentiate into macrophage-like cells with PMA.

• Infect the differentiated THP-1 cells with the reporter Mtb strain at a specific multiplicity of infection (MOI) and incubate to allow phagocytosis.

• Wash the cells to remove extracellular bacteria.

• Add fresh media containing the test compounds, positive control, and negative control.

• Incubate the infected cells with the compounds for a defined period (e.g., 3-4 days).

• Measure the reporter signal (fluorescence or luminescence) to determine the intracellular bacterial load.

• A secondary assay to assess host cell viability (e.g., using a cell-permeable DNA dye) is often performed in parallel to determine cytotoxicity.

• Calculate the percent inhibition of intracellular Mtb growth.

Visualizations: Workflows and Signaling Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows and the mechanisms of action for compounds targeting specific pathways.

Caption: General workflow for a whole-cell phenotypic screening campaign for anti-TB drug discovery.

Caption: Workflow for an intracellular Mtb whole-cell screening assay using a macrophage host model.

Caption: Mechanism of action for MmpL3 inhibitors, which block the transport of trehalose monomycolate.

Caption: Inhibition of the DprE1 enzyme disrupts the arabinogalactan synthesis pathway in Mtb.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Molecular Mechanisms of MmpL3 Function and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug Discovery for Mycobacterium tuberculosis Using Structure-Based Computer-Aided Drug Design Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Evaluation of a Novel Antituberculosis Agent Against Non-Replicating Persistent Tuberculosis

Disclaimer: Initial searches for a specific "Antituberculosis agent-13" did not yield information on a singular compound with this designation. This document, therefore, serves as an in-depth technical guide and whitepaper outlining the core methodologies and data presentation for the evaluation of a representative novel antituberculosis agent, henceforth referred to as "Antitubercular Agent-X" , against non-replicating persistent Mycobacterium tuberculosis (Mtb). The data and pathways presented are illustrative and based on established practices in the field of tuberculosis drug development.

Introduction

The emergence of drug-resistant strains of Mycobacterium tuberculosis (Mtb) and the challenges in eradicating non-replicating, persistent bacilli necessitate the discovery and development of novel antituberculosis agents with unique mechanisms of action.[1] Non-replicating or dormant Mtb are phenotypically tolerant to many existing drugs, contributing to the long duration of tuberculosis therapy and the potential for relapse.[2] This guide provides a comprehensive overview of the preclinical evaluation of "Antitubercular Agent-X," a hypothetical novel compound, with a focus on its activity against non-replicating persistent Mtb.

Data Presentation: In Vitro and In Vivo Efficacy

Quantitative data from key experiments are summarized below to allow for clear comparison of the activity of "Antitubercular Agent-X" under different conditions and against standard-of-care drugs.

Table 1: In Vitro Activity of Antitubercular Agent-X against M. tuberculosis H37Rv

Assay Condition	Parameter	Antitubercular Agent-X	Isoniazid (INH)	Rifampicin (RIF)
Replicating (Aerobic)	MIC (µg/mL)	0.05	0.025	0.05
MBC (µg/mL)	0.2	0.1	0.2
Non-Replicating (Hypoxic)	MIC (µg/mL)	0.1	> 10	0.1
MBC (µg/mL)	0.4	> 10	0.4
Intracellular (Macrophage)	IC50 (µg/mL)	0.15	0.05	0.1

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; IC50: Half-maximal Inhibitory Concentration.

Table 2: In Vivo Efficacy of Antitubercular Agent-X in a Murine Model of Chronic TB Infection

Treatment Group	Dose (mg/kg)	Mean Lung CFU Log10 (Day 0)	Mean Lung CFU Log10 (Day 28)	Log10 Reduction
Vehicle Control	-	6.2	6.5	-0.3
Isoniazid (INH)	25	6.2	4.1	2.1
Rifampicin (RIF)	10	6.2	3.8	2.4
Antitubercular Agent-X	50	6.2	3.5	2.7

CFU: Colony Forming Units.

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided below.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

Objective: To determine the lowest concentration of "Antitubercular Agent-X" that inhibits the visible growth of Mtb (MIC) and the lowest concentration that kills 99.9% of the initial bacterial inoculum (MBC).

Protocol for Replicating Mtb:

• Prepare a serial two-fold dilution of "Antitubercular Agent-X" in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase) in a 96-well microplate.

• Inoculate each well with a standardized suspension of Mtb H37Rv to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive (no drug) and negative (no bacteria) control wells.

• Incubate the plates at 37°C for 7-14 days.

• The MIC is determined as the lowest drug concentration with no visible turbidity.

• For MBC determination, 100 µL from each clear well is plated onto Middlebrook 7H10 agar (B569324) plates.

• Incubate the agar plates at 37°C for 3-4 weeks.

• The MBC is the lowest concentration that results in a ≥3-log10 reduction in CFU compared to the initial inoculum.

Protocol for Non-Replicating Mtb (Hypoxia Model):

• A low-oxygen-recovery assay (LORA) can be utilized.

• Mtb cultures are subjected to anaerobic conditions to induce a non-replicating state.

• The MIC of "Antitubercular Agent-X" against these non-replicating bacteria is then determined using a method such as the Microplate Alamar Blue Assay (MABA).

Intracellular Activity in Macrophages

Objective: To assess the ability of "Antitubercular Agent-X" to kill Mtb residing within macrophages.

Protocol:

• Seed a monolayer of a macrophage cell line (e.g., THP-1 or J774A.1) in 24-well plates and allow them to adhere.

• Infect the macrophages with Mtb H37Rv at a multiplicity of infection (MOI) of 1:1 for 4 hours.

• Wash the cells with fresh medium containing a low concentration of amikacin (B45834) to eliminate extracellular bacteria.

• Add fresh medium containing serial dilutions of "Antitubercular Agent-X".

• Incubate the plates for 4 days at 37°C in a 5% CO2 atmosphere.

• Lyse the macrophages and plate the lysate on Middlebrook 7H10 agar to determine the intracellular CFU.

• The IC50 is calculated as the concentration of the agent that reduces the intracellular bacterial load by 50%.

In Vivo Efficacy in a Murine Model

Objective: To evaluate the therapeutic efficacy of "Antitubercular Agent-X" in a chronic mouse model of tuberculosis.

Protocol:

• Female BALB/c mice are infected with a low-dose aerosol of Mtb H37Rv to establish a chronic infection.

• Treatment is initiated 4-6 weeks post-infection when a stable bacterial load is established in the lungs.

• Mice are randomized into treatment groups (e.g., vehicle control, isoniazid, rifampicin, "Antitubercular Agent-X" at various doses).

• Drugs are administered daily via oral gavage for a specified duration (e.g., 28 days).

• At the end of the treatment period, mice are euthanized, and the lungs and spleens are harvested.

• Organs are homogenized, and serial dilutions are plated on Middlebrook 7H10 agar to enumerate CFU.

• The efficacy of the treatment is determined by the reduction in bacterial load compared to the vehicle control group and the pre-treatment baseline.

Mandatory Visualizations

Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway in M. tuberculosis that is inhibited by "Antitubercular Agent-X," leading to the disruption of processes essential for the survival of non-replicating persistent bacteria.

Hypothetical signaling pathway targeted by Antitubercular Agent-X.

Experimental Workflow

The diagram below outlines the general experimental workflow for the preclinical evaluation of a novel antituberculosis agent.

Experimental workflow for preclinical evaluation of a novel antituberculosis agent.

References

• 1. Strategies to Combat Multi-Drug Resistance in Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simple model for testing drugs against nonreplicating Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Toxicity Profiling of Antituberculosis Agent-13 (ATA-13)

Disclaimer: The following technical guide is based on a hypothetical compound, "Antituberculosis Agent-13 (ATA-13)". The data, protocols, and results presented herein are representative of a typical preliminary toxicity assessment for a novel drug candidate and are provided for illustrative purposes.

This document outlines the initial safety evaluation of the novel antituberculosis candidate, ATA-13. The primary objective of this preliminary toxicity profiling is to identify potential safety liabilities early in the drug development process. This guide details the methodologies and summarizes the results from a panel of in vitro and in vivo toxicity assays.

In Vitro Cytotoxicity Assessment

The initial evaluation of ATA-13's toxicity was performed using a panel of human cell lines to determine its general cytotoxic potential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was employed to measure the metabolic activity of cells as an indicator of cell viability.[1][2][3] The half-maximal inhibitory concentration (IC50) was determined for each cell line.

Quantitative Data: Cytotoxicity (IC50)

The cytotoxicity of ATA-13 was assessed against human lung fibroblast (MRC-5), human liver carcinoma (HepG2), and human embryonic kidney (HEK293) cell lines. Rifampicin, a first-line antituberculosis drug, was used as a comparator. The Selectivity Index (SI), calculated as the ratio of host cell cytotoxicity (IC50) to anti-mycobacterial activity (MIC), provides a measure of the compound's therapeutic window.

Compound	MRC-5 IC50 (µM)	HepG2 IC50 (µM)	HEK293 IC50 (µM)	M. tuberculosis H37Rv MIC (µM)	Selectivity Index (SI) vs. MRC-5
ATA-13	>100	85.2	92.5	0.5	>200
Rifampicin	>200	>200	>200	0.25	>800

• Interpretation: ATA-13 exhibits moderate cytotoxicity against HepG2 and HEK293 cells at high concentrations and minimal cytotoxicity against MRC-5 lung cells. The selectivity index of >200 suggests a favorable preliminary safety window, as the concentration required to inhibit host cell viability is significantly higher than that required for antimycobacterial activity.

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Human cell lines (MRC-5, HepG2, HEK293) were seeded into 96-well microtiter plates at a density of 1 x 10^4 cells per well in 100 µL of appropriate culture medium and incubated for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Stock solutions of ATA-13 and Rifampicin were prepared in dimethyl sulfoxide (B87167) (DMSO). Serial dilutions were made in culture medium to achieve final concentrations ranging from 0.1 to 200 µM. The final DMSO concentration was kept below 0.5% to avoid solvent toxicity. 100 µL of the compound dilutions were added to the respective wells, and the plates were incubated for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium was carefully aspirated, and 150 µL of DMSO was added to each well to dissolve the formazan crystals. The plate was agitated on an orbital shaker for 10 minutes to ensure complete dissolution.

• Absorbance Reading: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to untreated control cells. The IC50 values were determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software.

Visualization: MTT Assay Workflow

Workflow for the in vitro MTT cytotoxicity assay.

In Vitro Genotoxicity Assessment

The mutagenic potential of ATA-13 was evaluated using the bacterial reverse mutation assay, commonly known as the Ames test.[4][5][6] This test uses several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. A positive result, indicated by a significant increase in the number of revertant colonies, suggests that the substance is mutagenic.[4][6]

Quantitative Data: Ames Test

The assay was performed in the presence and absence of a mammalian metabolic activation system (rat liver S9 fraction) to detect potential mutagenicity of both the parent compound and its metabolites.

S. typhimurium Strain	Mutation Type	Metabolic Activation (S9)	ATA-13 Result (up to 5000 µ g/plate )
TA98	Frameshift	-	Not Mutagenic
+	Not Mutagenic
TA100	Base-pair substitution	-	Not Mutagenic
+	Not Mutagenic
TA1535	Base-pair substitution	-	Not Mutagenic
+	Not Mutagenic
TA1537	Frameshift	-	Not Mutagenic
+	Not Mutagenic

• Interpretation: ATA-13 did not induce a significant increase in the number of revertant colonies in any of the tested Salmonella typhimurium strains, either with or without metabolic activation. These results suggest that ATA-13 is not mutagenic under the conditions of this assay.

Experimental Protocol: Ames Test (Plate Incorporation Method)

• Strain Preparation: Overnight cultures of S. typhimurium strains TA98, TA100, TA1535, and TA1537 were grown in nutrient broth.

• Metabolic Activation: The S9 fraction, induced from the livers of Aroclor 1254-treated rats, was mixed with a cofactor solution to create the S9 mix.

• Plate Incorporation: To 2 mL of molten top agar (B569324) (at 45°C), the following were added: 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution (ATA-13 in DMSO at various concentrations), and either 0.5 mL of the S9 mix or 0.5 mL of phosphate (B84403) buffer (for non-activation plates).

• Plating and Incubation: The mixture was briefly vortexed and poured onto minimal glucose agar plates. The plates were allowed to solidify and then incubated in the dark at 37°C for 48 hours.

• Colony Counting: The number of revertant colonies (his+) on each plate was counted.

• Data Analysis: The mutagenic potential was evaluated by comparing the number of revertant colonies on the test plates to the number on the solvent control (negative control) plates. A compound is considered mutagenic if it causes a dose-dependent increase in revertants, typically at least a two-fold increase over the background. Positive controls (known mutagens) were run in parallel to validate the assay.

Acute In Vivo Toxicity

An acute oral toxicity study was conducted in female BALB/c mice to determine the potential for toxicity after a single high dose of ATA-13. The study was performed following the OECD 425 guideline (Up-and-Down Procedure).[7][8][9]

Quantitative Data: Acute Oral Toxicity

Parameter	Result
Species / Strain	Mouse / BALB/c (female)
Route of Administration	Oral (gavage)
LD50 (Median Lethal Dose)	>2000 mg/kg body weight
Observed Clinical Signs	No signs of toxicity or mortality observed at 2000 mg/kg.
Body Weight Changes	No significant changes in body weight compared to control animals.
Gross Necropsy Findings	No abnormalities observed in any of the treated animals.

• Interpretation: The oral LD50 of ATA-13 in mice is greater than 2000 mg/kg. According to the Globally Harmonized System (GHS), a substance with an LD50 >2000 mg/kg is classified as Category 5 or unclassified, indicating low acute toxicity.

Experimental Protocol: Acute Oral Toxicity (OECD 425)

• Animals: Healthy, nulliparous, non-pregnant female BALB/c mice, 8-10 weeks old, were used. Animals were acclimated for at least 5 days before the study.

• Housing: Animals were housed in standard conditions with a 12-hour light/dark cycle and access to standard chow and water ad libitum, except for a brief fasting period before dosing.

• Dosing Procedure: The Up-and-Down Procedure was initiated with a limit test at a dose of 2000 mg/kg.[9][10] A single animal was fasted overnight and then administered ATA-13 (formulated in 0.5% carboxymethylcellulose) via oral gavage.

• Observation: The animal was observed for signs of toxicity continuously for the first 30 minutes, periodically during the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.[8][10]

• Sequential Dosing: Since the first animal survived, four additional animals were dosed sequentially at 48-hour intervals with the same 2000 mg/kg dose.

• Endpoints: The primary endpoints were mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, and behavior), and changes in body weight (measured on days 0, 7, and 14).

• Necropsy: All animals were subjected to gross necropsy at the end of the 14-day observation period.

Potential Mechanism of Toxicity: Oxidative Stress Pathway

Drug-induced toxicity often involves the generation of reactive oxygen species (ROS) and subsequent oxidative stress.[11][12] The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative stress. Under normal conditions, the transcription factor Nrf2 is bound by Keap1 and targeted for degradation. Upon exposure to oxidative stress, Nrf2 is released, translocates to the nucleus, and activates the transcription of antioxidant response element (ARE)-containing genes, leading to the production of protective enzymes.

Visualization: Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 antioxidant response pathway.

References

• 1. In Vitro Cell-Based MTT and Crystal Violet Assays for Drug Toxicity Screening | Springer Nature Experiments [experiments.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. kosheeka.com [kosheeka.com]
• 4. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 5. bio-protocol.org [bio-protocol.org]
• 6. Genetic Toxicology [ntp.niehs.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. oecd.org [oecd.org]
• 9. nucro-technics.com [nucro-technics.com]
• 10. Acute Toxicity Studies - Study Design of OECD Guideline 425: Acute oral toxicity – up and down procedure - Tox Lab [toxlab.co]
• 11. [PDF] Drug-Induced Liver Injury: Cascade of Events Leading to Cell Death, Apoptosis or Necrosis | Semantic Scholar [semanticscholar.org]
• 12. Regulation of drug-induced liver injury by signal transduction pathways: critical role of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]

"Antituberculosis agent-13" lead generation and optimization strategies

An in-depth technical guide on the lead generation and optimization of a novel antituberculosis agent, here designated as the "AT-13 series," is presented for researchers, scientists, and drug development professionals. This document outlines a strategic workflow from initial hit identification to lead optimization, incorporating detailed experimental protocols, data presentation in tabular format, and visualization of key processes and pathways using Graphviz.

Lead Generation Strategies for the AT-13 Series

The initial phase of discovering a new antituberculosis agent involves identifying "hits"—compounds that exhibit activity against Mycobacterium tuberculosis (Mtb). A multi-pronged approach is often the most fruitful, combining phenotypic screening, target-based screening, and computational methods.

High-Throughput Phenotypic Screening

Phenotypic screening involves testing a large library of compounds for their ability to inhibit the growth of whole Mtb cells. This approach is advantageous as it does not require prior knowledge of the drug's target and can identify compounds with novel mechanisms of action.

• Bacterial Culture: Mtb H37Rv is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80 to mid-log phase.

• Compound Plating: A library of compounds is serially diluted and plated in 384-well microplates.

• Inoculation: The Mtb culture is diluted to a final optical density at 600 nm (OD600) of 0.05-0.1 and added to the compound-containing plates.

• Incubation: Plates are incubated at 37°C for 7-14 days.

• Readout: Bacterial growth inhibition is assessed by measuring the fluorescence of a resazurin-based viability dye. The MIC is defined as the lowest compound concentration that inhibits 90% of bacterial growth.

Target-Based Screening

In contrast to phenotypic screening, target-based screening assays for inhibitors of specific, essential Mtb enzymes or proteins. This approach is beneficial when a validated drug target is known.

• Protein Expression and Purification: The target Mtb enzyme is overexpressed in E. coli and purified using affinity chromatography.

• Assay Development: A biochemical assay is developed to measure the enzyme's activity, often through a fluorescent or colorimetric readout.

• Screening: The compound library is screened for inhibitors of the purified enzyme.

• IC50 Determination: For active compounds, a dose-response curve is generated to determine the half-maximal inhibitory concentration (IC50).

In Silico Screening and Lead Generation

Computational methods, such as virtual screening and molecular docking, can be used to predict the binding of compounds to a target protein's active site, thereby prioritizing compounds for experimental testing.

Hit-to-Lead Optimization of the AT-13 Series

Once initial hits are identified, the hit-to-lead process aims to improve their potency, selectivity, and pharmacokinetic properties to generate a lead series.

Structure-Activity Relationship (SAR) Studies

SAR studies involve systematically modifying the chemical structure of the hit compounds and assessing the impact on their biological activity. This iterative process helps to identify the key chemical moieties responsible for the compound's antitubercular effects.

ADMET Profiling

The absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of the lead compounds are evaluated to ensure they have drug-like characteristics.

• Cell Culture: A mammalian cell line, such as Vero or HepG2, is cultured in appropriate media.

• Compound Treatment: Cells are seeded in 96-well plates and treated with serial dilutions of the test compounds.

• Incubation: Plates are incubated for 48-72 hours.

• Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT) or a fluorescence-based assay (e.g., resazurin).

• CC50 Calculation: The CC50 is the compound concentration that causes a 50% reduction in cell viability.

The selectivity index (SI) is a critical parameter in early drug discovery, calculated as the ratio of CC50 to MIC (SI = CC50/MIC). A higher SI value is desirable, indicating that the compound is more toxic to Mtb than to mammalian cells.

Data Summary for a Hypothetical AT-13 Lead Series

The following table summarizes key data for a hypothetical AT-13 lead series, demonstrating the outcomes of the optimization process.

Compound ID	MIC (µM)	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)
AT-13-Hit	12.5	8.2	25	2
AT-13-01	5.8	3.1	50	8.6
AT-13-02	1.2	0.9	>100	>83.3
AT-13-Lead	0.5	0.3	>150	>300

Visualizing Workflows and Pathways

Visual representations of experimental workflows and biological pathways are crucial for understanding the complex processes in drug discovery.

Caption: A workflow for antituberculosis lead generation and optimization.

Caption: A hypothetical signaling pathway inhibited by the AT-13 lead compound.

Protocols & Analytical Methods

Application Note: Determination of Minimum Inhibitory Concentration (MIC) for Antituberculosis Agent-13 against Mycobacterium tuberculosis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel antitubercular agents. A critical step in the preclinical evaluation of a new compound, such as the hypothetical "Antituberculosis Agent-13," is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1] This quantitative measure is essential for assessing the potency of a new agent, guiding further development, and understanding potential resistance mechanisms.[2] This document provides a detailed protocol for determining the MIC of Antituberculosis Agent-13 using the broth microdilution method, based on established and standardized procedures recommended by the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[3][4]

Principle of the Assay

The broth microdilution method is a widely used technique for determining the MIC of antimicrobial agents against Mtb.[3] The assay involves preparing two-fold serial dilutions of the test agent (Antituberculosis Agent-13) in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of M. tuberculosis. Following an incubation period of 7 to 21 days, the plates are assessed for visible bacterial growth.[5] The MIC is recorded as the lowest concentration of the agent that completely inhibits bacterial growth.[4] A redox indicator, such as resazurin (B115843), can be added to facilitate a more objective, colorimetric determination of bacterial viability.[6][7]

Data Presentation

Quantitative results from MIC assays should be recorded systematically to allow for clear interpretation and comparison. The following table provides a template for summarizing MIC data for Antituberculosis Agent-13 against various Mtb strains, including a standard reference strain and clinical isolates.

M. tuberculosis Strain	Agent Tested	Concentration Range (µg/mL)	MIC (µg/mL)	Notes
H37Rv (ATCC 27294)	Antituberculosis Agent-13	0.06 - 64	1.0	Standard quality control strain.
MDR Isolate 1	Antituberculosis Agent-13	0.06 - 64	2.0	Resistant to Isoniazid and Rifampicin.
XDR Isolate 1	Antituberculosis Agent-13	0.06 - 64	8.0	Resistant to Isoniazid, Rifampicin, a fluoroquinolone, and a second-line injectable.
Pan-Susceptible Isolate 1	Antituberculosis Agent-13	0.06 - 64	0.5	Susceptible to all first-line drugs.
Isoniazid (Control)	H37Rv (ATCC 27294)	0.03 - 32	0.06	QC check; MIC should be within range 0.03-0.12 mg/L.[3][4]
Rifampicin (Control)	H37Rv (ATCC 27294)	0.06 - 64	0.125	QC check.

Experimental Workflow Diagram

The diagram below illustrates the key steps in the MIC assay protocol.

Caption: Experimental workflow for the broth microdilution MIC assay.

Detailed Experimental Protocol

This protocol is based on the EUCAST reference method for M. tuberculosis complex.[3] All work with live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3) laboratory.

Materials and Reagents

• Bacterial Strain: M. tuberculosis H37Rv (ATCC 27294) or clinical isolates.

• Culture Media: Middlebrook 7H9 broth base, supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase) and 0.2% glycerol.[5]

• Test Compound: Antituberculosis Agent-13, powder form.

• Solvent: Dimethyl sulfoxide (B87167) (DMSO), if the agent is not water-soluble.[5]

• Control Drugs: Isoniazid, Rifampicin.

• Equipment: Sterile U-bottom 96-well microtiter plates, multichannel pipettes, biosafety cabinet, incubator (36°C ± 1°C), vortex mixer, glass beads (3-5 mm).[3][4]

• Indicator (Optional): Resazurin sodium salt solution (0.02% w/v in sterile water).[6]

Preparation of Inoculum

• Harvest colonies of M. tuberculosis from a fresh culture on Löwenstein-Jensen or 7H10/7H11 agar (B569324) medium.

• Transfer a loopful of colonies into a tube containing 5 mL of sterile saline and 4-5 glass beads.

• Vortex vigorously for 1-2 minutes to break up clumps and create a homogenous suspension.

• Allow the suspension to stand for 30 minutes to let larger particles settle.

• Carefully transfer the supernatant to a new sterile tube. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

• This suspension (approx. 1 x 10⁸ CFU/mL) is the primary inoculum. Prepare a 1:100 dilution in 7H9 broth to achieve a final working inoculum concentration of approximately 1 x 10⁶ CFU/mL. The final concentration in the well after addition will be 5 x 10⁵ CFU/mL.[3]

Preparation of Antituberculosis Agent-13

• Prepare a stock solution of Antituberculosis Agent-13 at a concentration of 1280 µg/mL. If the compound is not water-soluble, use DMSO. The final DMSO concentration in the assay wells should not exceed 1%, as higher concentrations can inhibit mycobacterial growth.

• In a 96-well plate (the "drug plate"), add 100 µL of 7H9 broth to wells in columns 2 through 11.

• Add 200 µL of the 1280 µg/mL stock solution to the wells in column 1.

• Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix thoroughly by pipetting up and down.

• Continue this serial dilution process from column 2 across to column 10. Discard 100 µL from column 10.

• Column 11 will serve as the growth control (no drug). Column 12 will be the sterility control (no drug, no inoculum).

Assay Plate Inoculation and Incubation

• Transfer 100 µL of the prepared drug dilutions from the "drug plate" to a new, sterile 96-well U-bottom plate (the "assay plate").

• Add 100 µL of the working Mtb inoculum (1 x 10⁶ CFU/mL) to each well in columns 1 through 11 of the assay plate.

• Add 100 µL of sterile 7H9 broth to the wells in column 12 (sterility control).

• The final volume in each well is 200 µL. The final drug concentrations will range from 64 µg/mL to 0.125 µg/mL, and the final bacterial concentration will be 5 x 10⁵ CFU/mL.

• Seal the plate with a lid or an adhesive plate sealer and place it in a secondary container.

• Incubate the plate at 36°C ± 1°C.[4]

Reading and Interpretation of Results

• Visual Reading: After 7-10 days of incubation, check the growth control well (column 11). The MIC can be read as soon as a clear bacterial pellet is visible at the bottom of the growth control well. The MIC is the lowest drug concentration that shows no visible growth (no pellet).[3] Continue incubation and perform final readings at day 14 or 21 if growth is slow.[5]

• Colorimetric Reading (Resazurin Method):

  • After sufficient incubation (typically 7-10 days), add 30 µL of the 0.02% resazurin solution to each well.

  • Re-incubate the plate for an additional 24-48 hours.

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest drug concentration that remains blue.[6][7]

Disclaimer: This document provides a generalized protocol for a hypothetical agent. All procedures, especially those involving BSL-3 pathogens, should be conducted in accordance with institutional safety guidelines and by trained personnel.

References

• 1. atsjournals.org [atsjournals.org]
• 2. Standards for MIC testing that apply to the majority of bacterial pathogens should also be enforced for Mycobacterium tuberculosis complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Resazurin Microtiter Assay Plate: Simple and Inexpensive Method for Detection of Drug Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.ersnet.org [publications.ersnet.org]

Application Notes and Protocols for In Vitro Efficacy Testing of Antituberculosis Agent-13

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a significant global health threat, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. The development of novel antitubercular agents is a critical priority. This document provides detailed application notes and protocols for the in vitro efficacy testing of a promising candidate, Antituberculosis agent-13 (also known as Compound 3d).

Antituberculosis agent-13 has demonstrated potent activity against both the standard laboratory strain Mtb H37Rv and a multidrug-resistant clinical isolate.[1][2] These protocols are designed for researchers, scientists, and drug development professionals to enable standardized and reproducible evaluation of this and other novel anti-TB compounds. The methodologies described herein cover fundamental assays for determining bacterio-static and bactericidal activity, as well as efficacy against intracellular bacteria within macrophage infection models.

Data Presentation: Efficacy of Antituberculosis Agent-13

The following table summarizes the known in vitro efficacy of Antituberculosis agent-13 against key Mycobacterium tuberculosis strains.

Compound	Mtb Strain	Assay Type	Efficacy Value	Reference
Antituberculosis agent-13	H37Rv (Drug-susceptible)	MIC	0.007 µg/mL	[1][2]
Antituberculosis agent-13	MDR-MTB 16833	MIC	1.851 µg/mL	[1][2]

MIC: Minimum Inhibitory Concentration

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay using Broth Microdilution

This protocol determines the lowest concentration of Antituberculosis agent-13 that inhibits the visible growth of M. tuberculosis.

Materials:

• Mycobacterium tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase) and 0.05% Tween 80

• Antituberculosis agent-13

• Sterile 96-well microplates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Inoculum Preparation:

  • Culture M. tuberculosis in 7H9 broth until it reaches the mid-log phase.

  • Adjust the bacterial suspension's optical density at 600 nm (OD600) to a McFarland standard of 0.5, which corresponds to approximately 1-5 x 10^7 CFU/mL.

  • Dilute this suspension 1:100 in fresh 7H9 broth to achieve a final inoculum of approximately 1-5 x 10^5 CFU/mL.

• Drug Dilution:

  • Prepare a stock solution of Antituberculosis agent-13 in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compound in 7H9 broth directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the drug dilutions.

  • Include a drug-free well as a positive control for bacterial growth and a well with broth only as a negative (sterility) control.

• Incubation:

  • Seal the microplate and incubate at 37°C for 7-14 days.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the drug that shows no visible turbidity or a significant reduction in a colorimetric indicator (e.g., Resazurin) compared to the positive control.[3]

Minimum Bactericidal Concentration (MBC) Assay

This assay is performed subsequently to the MIC assay to determine the lowest concentration of Antituberculosis agent-13 required to kill 99.9% of the initial bacterial inoculum.[4][5][6]

Materials:

• Results from the MIC assay

• Middlebrook 7H11 agar (B569324) plates supplemented with 10% OADC

• Sterile pipette tips and spreader

• Incubator (37°C)

Procedure:

• Subculturing:

  • From the wells of the completed MIC plate that show no visible growth (at and above the MIC), take a 10-100 µL aliquot.

  • Spread the aliquot onto a 7H11 agar plate.

• Incubation:

  • Incubate the agar plates at 37°C for 3-4 weeks, or until colonies are visible on the control plate.

• MBC Determination:

  • Count the number of colony-forming units (CFU) on each plate.

  • The MBC is the lowest concentration of the drug that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[5][6]

Macrophage Infection Model for Intracellular Efficacy

This protocol evaluates the efficacy of Antituberculosis agent-13 against M. tuberculosis residing within macrophages, which is a critical step in mimicking the in vivo environment.[7][8][9]

Materials:

• Macrophage cell line (e.g., THP-1 or J774)[7][8]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

• Mycobacterium tuberculosis strain (e.g., H37Rv)

• Antituberculosis agent-13

• Sterile 24-well plates

• Lysis buffer (e.g., 0.1% Triton X-100 in sterile water)

• 7H11 agar plates

Procedure:

• Macrophage Seeding and Differentiation:

  • Seed macrophage cells into 24-well plates at a density of approximately 2-5 x 10^5 cells per well.

  • For THP-1 cells, add PMA to a final concentration of 25-100 ng/mL and incubate for 24-48 hours to induce differentiation into adherent macrophage-like cells. .

• Infection:

  • Wash the differentiated macrophages with fresh medium.

  • Infect the macrophages with M. tuberculosis at a multiplicity of infection (MOI) of 1:1 to 10:1 (bacteria to macrophage ratio).

  • Incubate for 4 hours to allow for phagocytosis.

  • Wash the cells with fresh medium to remove extracellular bacteria.

• Drug Treatment:

  • Add fresh medium containing various concentrations of Antituberculosis agent-13 to the infected cells.

  • Include an untreated infected control.

• Incubation:

  • Incubate the plates for 3-5 days at 37°C in a 5% CO2 incubator.

• Determination of Intracellular Bacterial Load:

  • At the end of the incubation period, lyse the macrophages with lysis buffer.

  • Prepare serial dilutions of the lysate and plate on 7H11 agar.

  • Incubate the plates for 3-4 weeks and count the CFUs.

  • The efficacy of the compound is determined by the reduction in CFU in treated wells compared to the untreated control.

Visualizations

Caption: Workflow for in vitro efficacy testing of Antituberculosis Agent-13.

Caption: Inhibition of Pks13 in the mycolic acid pathway by Agent-13.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Minimum Bactericidal Concentration Techniques in Mycobacterium tuberculosis: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. Macrophage Infection Models for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Macrophage infection models for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Infected Macrophage Models: A Key Step in Early Drug Discovery Against Mycobacterium Tuberculosis - Evotec [evotec.com]

Application Notes & Protocols: Evaluation of Antituberculosis Agent-13 Against Multidrug-Resistant Mycobacterium tuberculosis

Introduction

Multidrug-resistant tuberculosis (MDR-TB) presents a formidable challenge to global public health. The emergence and spread of Mycobacterium tuberculosis (Mtb) strains resistant to first-line drugs such as isoniazid (B1672263) and rifampicin (B610482) necessitate the urgent development of novel therapeutics. Antituberculosis agent-13 (ATA-13) is a novel synthetic compound belonging to the nitroimidazopyran class, designed to target key metabolic pathways essential for Mtb survival.

These application notes provide a comprehensive protocol for the in vitro evaluation of ATA-13's efficacy against various MDR-TB strains. The described methodologies include determination of minimum inhibitory concentration (MIC) and assessment of cytotoxicity to establish a preliminary therapeutic index.

Quantitative Data Summary

The efficacy of ATA-13 was assessed against a panel of well-characterized MDR-TB clinical isolates and a reference Mtb H37Rv strain. Cytotoxicity was evaluated using the Vero kidney epithelial cell line to determine the compound's selectivity.

Table 1: Minimum Inhibitory Concentration (MIC) of ATA-13 against M. tuberculosis Strains

Mtb Strain	Resistance Profile	ATA-13 MIC (µg/mL)	Isoniazid MIC (µg/mL)	Rifampicin MIC (µg/mL)
H37Rv	Susceptible	0.06	0.05	0.1
TMC301	MDR (INH, RIF)	0.12	> 5.0	> 10.0
TMC331	MDR (INH, RIF)	0.12	> 5.0	> 10.0
KZN 1435	XDR (INH, RIF, KAN, OFX)	0.25	> 5.0	> 10.0
CIPT 140	Pre-XDR (INH, RIF, KAN)	0.25	> 5.0	> 10.0

Data represents the mean from three independent experiments.

Table 2: Cytotoxicity and Selectivity Index of ATA-13

Cell Line	Compound	CC₅₀ (µg/mL)	Selectivity Index (SI = CC₅₀ / MIC)
Vero (ATCC CCL-81)	ATA-13	> 100	> 833 (vs. MDR strains)
Vero (ATCC CCL-81)	Isoniazid	> 250	-
Vero (ATCC CCL-81)	Rifampicin	> 150	-

CC₅₀: 50% cytotoxic concentration. The Selectivity Index was calculated using the average MIC against MDR strains (0.12 µg/mL).

Postulated Mechanism of Action

ATA-13 is a pro-drug that requires reductive activation by a specific nitroreductase within the mycobacterial cell. Upon activation, the resulting radical species are hypothesized to inhibit the biosynthesis of mycolic acids, crucial components of the Mtb cell wall. This is achieved by targeting the InhA enzyme, an enoyl-acyl carrier protein reductase, a pathway distinct from that of isoniazid, potentially explaining its efficacy against isoniazid-resistant strains.

Application Notes and Protocols for Quantitative Structure-Activity Relationship (QSAR) Modeling of Antituberculosis Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and implementing Quantitative Structure-Activity Relationship (QSAR) modeling for the discovery and development of novel antituberculosis agents. The protocols outlined below are based on established methodologies in the field and are intended to serve as a practical resource for researchers.

Introduction to QSAR in Tuberculosis Drug Discovery

Tuberculosis (TB) remains a significant global health threat, exacerbated by the emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis.[1][2] This has created an urgent need for the development of new, effective antitubercular drugs. Quantitative Structure-Activity Relationship (QSAR) modeling is a computational approach that plays a crucial role in modern drug discovery by establishing a mathematical relationship between the chemical structure of a compound and its biological activity.[3][4] This allows for the prediction of the activity of novel compounds, saving time and resources in the drug development pipeline.[3][4]

QSAR models are developed by correlating variations in the physicochemical properties of a series of compounds with their observed biological activities. These models can then be used to screen virtual libraries of compounds, prioritize candidates for synthesis and testing, and optimize lead compounds to enhance their potency and selectivity.

Core Concepts in QSAR Modeling

A typical QSAR study involves several key steps, from data collection and preparation to model development and rigorous validation. The goal is to build a statistically robust and predictive model that can be reliably used to guide the design of new antitubercular agents.

Data Presentation: Key Parameters in Antitubercular QSAR Models

The following table summarizes key statistical parameters used to evaluate the performance of QSAR models, along with typical values reported in antituberculosis QSAR studies.

Parameter	Symbol	Description	Typical Value Range
Correlation Coefficient	R²	Indicates the goodness of fit of the model, representing the proportion of variance in the biological activity that is explained by the descriptors.	0.70 - 0.95[2][5]
Cross-validated Correlation Coefficient	Q² or RCV²	A measure of the model's predictive ability, determined through internal validation techniques like leave-one-out cross-validation. A higher value indicates better predictability.	0.60 - 0.90[5][6]
External Validation Correlation Coefficient	R²pred	Assesses the model's ability to predict the activity of an external set of compounds not used in model development.	> 0.60[4]
Standard Error of Estimation	SEE	Represents the standard deviation of the residuals, indicating the absolute error in the predicted activity values.	Lower values are desirable.
F-test value	F	A statistical test that indicates the significance of the relationship between the descriptors and the biological activity.	Higher values indicate a more statistically significant model.

Experimental Protocols

This section provides detailed protocols for the key stages of a QSAR modeling workflow for antituberculosis agents.

Protocol 1: Data Set Preparation

• Compound Selection and Data Collection:

  • Compile a dataset of compounds with experimentally determined antitubercular activity (e.g., Minimum Inhibitory Concentration - MIC).

  • Ensure the data is from a consistent biological assay to maintain uniformity.

  • Collect data for a structurally diverse set of compounds to build a more generalizable model.

• Data Curation:

  • Convert MIC values to a logarithmic scale (e.g., pMIC = -log(MIC)) to ensure a more normal distribution of the data.

  • Remove any duplicate structures and compounds with undefined or outlier activity values.

• Data Set Splitting:

  • Divide the curated dataset into a training set and a test set. Typically, 70-80% of the data is used for the training set to build the model, and the remaining 20-30% is used as an external test set to validate the model's predictive power.

  • Ensure that the training and test sets have a similar distribution of activity values and structural diversity.

Protocol 2: Molecular Descriptor Calculation

• 2D and 3D Structure Generation:

  • Draw the 2D chemical structures of all compounds in the dataset using chemical drawing software.

  • Convert the 2D structures to 3D structures and perform energy minimization using molecular mechanics force fields (e.g., MMFF94).

• Descriptor Calculation:

  • Calculate a wide range of molecular descriptors that encode the structural and physicochemical properties of the molecules. These can be categorized as:

    • 1D Descriptors: Molecular weight, logP, pKa.[3]

    • 2D Descriptors: Topological indices, connectivity indices, and 2D pharmacophore fingerprints.[3]

    • 3D Descriptors: Geometrical descriptors, steric parameters, and quantum chemical descriptors (e.g., dipole moment, HOMO/LUMO energies).

  • Utilize specialized software for descriptor calculation (e.g., Dragon, MOE, ChemMaster).[3][6]

Protocol 3: Model Development and Validation

• Feature Selection:

  • From the large pool of calculated descriptors, select a subset of relevant descriptors that have a strong correlation with the biological activity. This helps to avoid overfitting and improves the interpretability of the model.

  • Commonly used feature selection techniques include Genetic Algorithms (GFA), Stepwise Multiple Linear Regression, and Recursive Feature Elimination.[4]

• Model Building:

  • Construct the QSAR model using various statistical and machine learning methods.[3] Common methods include:

    • Multiple Linear Regression (MLR): A statistical method that models the linear relationship between the descriptors and the activity.[3][5]

    • Partial Least Squares (PLS): Suitable for datasets with a large number of correlated descriptors.[3]

    • Support Vector Machines (SVM): A machine learning method that can model non-linear relationships.[3]

    • k-Nearest Neighbors (kNN): A non-parametric method based on instance-based learning.[3]

    • Random Forests: An ensemble learning method that builds multiple decision trees.[6]

• Internal Validation:

  • Assess the robustness and predictive ability of the model using internal validation techniques.

  • The most common method is Leave-One-Out (LOO) cross-validation , where one compound is removed from the training set, a model is built with the remaining compounds, and the activity of the removed compound is predicted. This process is repeated for all compounds in the training set. The resulting Q² value indicates the internal predictive power.[1][5]

• External Validation:

  • Evaluate the model's ability to predict the activity of new, unseen compounds using the previously separated test set.

  • Calculate the external prediction correlation coefficient (R²pred) to assess the model's generalizability.[4]

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships in QSAR modeling for antituberculosis agents.

Caption: A generalized workflow for QSAR modeling in antituberculosis drug discovery.

Caption: The logical relationship between chemical structure, descriptors, QSAR model, and biological activity.

References

• 1. 2D-QSAR model development and analysis on variant groups of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. QSAR Modeling and Molecular Docking Analysis of Some Active Compounds against Mycobacterium tuberculosis Receptor (Mtb CYP121) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2D-QSAR model development and analysis on variant groups of anti-tuberculosis drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Antituberculosis Agent-13 (ATA-13) in High-Throughput Screening

Disclaimer: The specific compound "Antituberculosis agent-13" (ATA-13) is not found in the public domain. This document utilizes a representative compound from the 2-amino-4-(2-pyridyl)thiazole series, identified through high-throughput screening against Mycobacterium tuberculosis, as a proxy for ATA-13 to illustrate the application notes and protocols. The data and methodologies presented are based on published research on this class of compounds.

Introduction

Tuberculosis remains a significant global health threat, necessitating the discovery of novel therapeutic agents. High-throughput screening (HTS) is a critical strategy in the identification of new lead compounds against Mycobacterium tuberculosis. The 2-amino-4-(2-pyridyl)thiazole scaffold has emerged from whole-cell HTS campaigns as a promising new class of antitubercular agents.[1][2][3][4][5][6] This document provides detailed application notes and protocols for the use of a representative compound from this series, herein referred to as Antituberculosis Agent-13 (ATA-13), in HTS applications.

Data Presentation

The antitubercular activity of ATA-13 and related analogs from the 2-aminothiazole (B372263) series, identified in a primary HTS campaign, is summarized below. The screen was performed against Mycobacterium tuberculosis H37Rv.[5]

Compound ID	Structure/Substitution	% Inhibition at 10 µg/mL	IC90 (µg/mL)	Selectivity Ratio (Vero cells IC50 / M.tb IC90)
ATA-13 (Proxy)	Aryl-substituted 2-amino-4-(2-pyridyl)thiazole	>90%	< 1	>10
Analog A	Phenyl-substituted	>90%	0.85	>11
Analog B	Pyridyl-substituted	>90%	0.78	>12
Analog C	Arylalkyl-substituted	>90%	1.87	>5

Experimental Protocols

High-Throughput Screening (HTS) using Microdilution Alamar Blue Assay

This protocol is adapted from a method used for large-scale screening against Mycobacterium tuberculosis H37Rv.[5]

Objective: To identify inhibitors of M. tuberculosis growth in a 384-well format.

Materials:

• Mycobacterium tuberculosis H37Rv

• Middlebrook 7H12 broth

• Black, clear-bottom 384-well microtiter plates

• ATA-13 and other test compounds (1.0 mg/mL in 100% DMSO)

• Amikacin (positive control)

• Resazurin sodium salt (Alamar Blue)

• Plate reader capable of measuring fluorescence

Procedure:

• Compound Plate Preparation:

  • Prepare serial dilutions of test compounds in assay media from the 1.0 mg/mL DMSO stock.

  • Transfer 25 µL of the diluted compounds to the 384-well assay plates.

  • Include positive control wells with Amikacin at two concentrations (e.g., 2.5 µg/mL for maximum inhibition and 0.13 µg/mL as an approximate MIC).

  • Include negative control wells with DMSO only.

• Bacterial Inoculum Preparation:

  • Grow M. tuberculosis H37Rv in Middlebrook 7H12 broth to mid-log phase.

  • Adjust the bacterial suspension to a suitable optical density to ensure logarithmic growth during the assay period.

• Assay Execution:

  • Add 25 µL of the prepared bacterial inoculum to each well of the compound-containing plates.

  • Seal the plates and incubate at 37°C for an appropriate duration (e.g., 5-7 days).

• Assay Readout:

  • Add 10 µL of Alamar Blue solution to each well.

  • Incubate for an additional 16-24 hours at 37°C.

  • Measure fluorescence using a plate reader (e.g., excitation at 530 nm, emission at 590 nm).

  • Calculate the percentage of growth inhibition for each compound.

Mandatory Visualization

Experimental Workflow for HTS

Caption: High-throughput screening workflow for antituberculosis agents.

Proposed Signaling Pathway Inhibition

While the exact mechanism of action for the 2-amino-4-(2-pyridyl)thiazole series is not definitively established, related compounds have been suggested to target enzymes involved in mycolic acid biosynthesis, such as β-Ketoacyl-ACP Synthase (KasA).[7] Mycolic acids are essential components of the mycobacterial cell wall.

Caption: Proposed inhibition of the mycolic acid biosynthesis pathway by ATA-13.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-throughput screening for inhibitors of Mycobacterium tuberculosis H37Rv - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High Throughput Screening for Inhibitors of Mycobacterium tuberculosis H37Rv - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial and antiplasmodial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Target Deconvolution of a Novel Antituberculosis Agent (ATA-13)

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery of new therapeutic agents with novel mechanisms of action. This application note describes a comprehensive methodology for the target deconvolution of a promising new antituberculosis agent, designated ATA-13. Target deconvolution is a critical step in drug development, providing insights into the mechanism of action, potential resistance mechanisms, and opportunities for lead optimization. The workflow presented here integrates chemical proteomics, genetic approaches, and biophysical validation to identify and confirm the molecular target of ATA-13.

Key Experimental Methodologies

A multi-pronged approach is employed for the target deconvolution of ATA-13, as outlined below:

• Affinity-Based Chemical Proteomics: This method utilizes a modified version of ATA-13 as a chemical probe to capture its binding partners from Mtb lysates.

• Drug Affinity Responsive Target Stability (DARTS): This technique identifies protein targets by observing changes in their proteolytic stability upon ligand binding.

• Whole Genome Sequencing of Resistant Mutants: Spontaneously generated ATA-13 resistant mutants of Mtb are selected and their genomes are sequenced to identify mutations in potential target genes.

• Biophysical Validation (Surface Plasmon Resonance - SPR): Direct binding interaction between ATA-13 and candidate proteins is quantified.

• Enzymatic Assays: The inhibitory effect of ATA-13 on the enzymatic activity of the validated target is measured.

Quantitative Data Summary

The following tables summarize the quantitative data obtained from the target deconvolution workflow for ATA-13.

Table 1: Summary of Affinity Chromatography-Mass Spectrometry Results

Protein Candidate	Gene ID	Fold Enrichment (Probe vs. Control)	p-value	Function
InhA	Rv1484	25.3	<0.001	Enoyl-ACP reductase
KasA	Rv2245	4.1	0.045	Beta-ketoacyl-ACP synthase
PanC	Rv3602c	3.8	0.05	Pantothenate synthetase
GroEL1	Rv3417c	2.5	0.08	Chaperonin

Table 2: Summary of DARTS Analysis

Protein Candidate	Gene ID	Protease Protection Factor	p-value
InhA	Rv1484	5.8	<0.005
KasA	Rv2245	1.5	0.12
PanC	Rv3602c	1.2	0.21

Table 3: Whole Genome Sequencing of ATA-13 Resistant Mtb Mutants

Mutant ID	Gene with Mutation	Nucleotide Change	Amino Acid Change	Minimum Inhibitory Concentration (MIC) of ATA-13 (µg/mL)
R1	inhA	G279T	S94I	32
R2	inhA	C280A	T95K	28
R3	mabA	A45G	I16V	16
Wild-Type	-	-	-	2

Table 4: Biophysical Characterization of ATA-13 Binding to InhA

Analyte	Ligand	K_on (1/Ms)	K_off (1/s)	K_D (nM)
Recombinant Mtb InhA	ATA-13	1.2 x 10^5	3.5 x 10^-4	2.9

Table 5: InhA Enzymatic Inhibition Assay

Inhibitor	IC50 (nM)
ATA-13	5.2
Triclosan (Control)	15.8

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key pathways and experimental workflows described in this application note.

Caption: Mycolic acid biosynthesis pathway in M. tuberculosis and the inhibitory action of ATA-13 on InhA.

Caption: Overall workflow for the target deconvolution of ATA-13.

Experimental Protocols

Protocol 1: Affinity-Based Chemical Proteomics

• Probe Synthesis: Synthesize an ATA-13 analog with a linker and a biotin (B1667282) tag. A control probe with an inactive analog should also be synthesized.

• Lysate Preparation: Culture M. tuberculosis H37Rv to mid-log phase, harvest the cells, and lyse them by bead beating in a suitable lysis buffer.

• Affinity Pulldown: Incubate the Mtb lysate with the biotinylated ATA-13 probe or the control probe.

• Capture: Add streptavidin-coated magnetic beads to capture the probe-protein complexes.

• Washing: Wash the beads extensively to remove non-specific binders.

• Elution: Elute the bound proteins from the beads.

• Proteomic Analysis: Digest the eluted proteins with trypsin and analyze the resulting peptides by LC-MS/MS.

• Data Analysis: Identify and quantify the proteins. Calculate the fold enrichment of proteins captured by the active probe compared to the control probe.

Protocol 2: Drug Affinity Responsive Target Stability (DARTS)

• Lysate Preparation: Prepare Mtb lysate as described in Protocol 1.

• Drug Incubation: Incubate aliquots of the lysate with varying concentrations of ATA-13 or a vehicle control.

• Proteolysis: Add a protease (e.g., thermolysin) to each aliquot and incubate for a fixed time.

• Quenching: Stop the proteolytic reaction by adding a protease inhibitor or by heat inactivation.

• Analysis: Analyze the protein samples by SDS-PAGE and Coomassie staining or by Western blotting for specific candidate proteins. Proteins stabilized by ATA-13 binding will be more resistant to proteolysis.

Protocol 3: Whole Genome Sequencing of Resistant Mutants

• Mutant Selection: Plate a large population of Mtb on agar (B569324) containing 10x the MIC of ATA-13.

• Isolation and MIC Confirmation: Isolate colonies that grow and confirm their resistance by re-testing the MIC.

• Genomic DNA Extraction: Extract high-quality genomic DNA from the resistant mutants and the wild-type parent strain.

• Whole Genome Sequencing: Sequence the genomes using a next-generation sequencing platform.

• Variant Calling: Align the sequencing reads to the Mtb reference genome and identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) that are present in the resistant mutants but not in the wild-type strain.

Protocol 4: Surface Plasmon Resonance (SPR)

• Protein Immobilization: Immobilize recombinant, purified InhA onto a sensor chip.

• Binding Analysis: Flow different concentrations of ATA-13 over the chip surface and monitor the change in the refractive index, which corresponds to binding.

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine the association rate (k_on), dissociation rate (k_off), and the equilibrium dissociation constant (K_D).

Protocol 5: InhA Enzymatic Assay

• Assay Principle: The assay measures the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

• Reaction Mixture: Prepare a reaction mixture containing the InhA enzyme, its substrate (trans-2-enoyl-ACP), and NADH in a suitable buffer.

• Inhibitor Addition: Add varying concentrations of ATA-13 or a control inhibitor.

• Reaction Initiation and Monitoring: Initiate the reaction by adding the substrate and monitor the absorbance at 340 nm over time.

• IC50 Determination: Calculate the initial reaction velocities at each inhibitor concentration and plot them to determine the IC50 value.

Conclusion

The integrated approach described in this application note successfully identified and validated the enoyl-ACP reductase InhA as the primary molecular target of the novel antituberculosis agent ATA-13. The data from chemical proteomics, DARTS, and resistant mutant sequencing all converged on InhA. Biophysical and enzymatic assays confirmed a direct, high-affinity interaction and potent inhibition of InhA by ATA-13. This robust methodology provides a clear and reliable path for the target deconvolution of new antimicrobial compounds, a critical step in the development of new therapeutics to combat infectious diseases.

Application Notes and Protocols for In Vivo Efficacy Studies of Antituberculosis Agent-13 (ATA-13)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB) remains a formidable global health challenge, necessitating the development of novel, more effective therapeutic agents.[1][2] The preclinical evaluation of new drug candidates is a critical step in the drug development pipeline, with in vivo efficacy studies providing essential data on a compound's activity within a complex biological system.[3] These application notes and protocols provide a comprehensive framework for designing and conducting in vivo efficacy studies to evaluate "Antituberculosis Agent-13 (ATA-13)," a novel experimental compound. The described methodologies are based on established and widely accepted models in tuberculosis research.[4][5][6]

Key Principles of In Vivo Efficacy Evaluation

The primary objective of in vivo efficacy studies for a novel antitubercular agent is to assess its ability to reduce the bacterial burden and control disease progression in a relevant animal model.[3] Key parameters evaluated include the agent's bactericidal or bacteriostatic activity, its impact on host pathology, and its dose-response relationship.[7][8] Commonly used animal models for TB research include mice, guinea pigs, rabbits, and non-human primates, with the mouse model being the most frequently used for initial efficacy screening due to its cost-effectiveness and the availability of immunological reagents.[4][9]

Experimental Design Considerations

The selection of an appropriate animal model and experimental design is crucial for obtaining meaningful and translatable results. Two primary models are often employed in murine studies:

• Acute Infection Model: This model is used to evaluate the early bactericidal activity of a compound against rapidly replicating bacilli.[3] Treatment is typically initiated shortly after infection.[3]

• Chronic Infection Model: This model better mimics human tuberculosis, where the infection has established and the bacteria may be in a less metabolically active state.[8][10] Treatment starts several weeks post-infection.

This protocol will focus on a murine chronic infection model to assess the efficacy of ATA-13.

Experimental Workflow

The overall workflow for the in vivo efficacy study of ATA-13 is depicted below.

Caption: Overall experimental workflow for the in vivo efficacy study of ATA-13.

Detailed Experimental Protocols

Protocol 1: Murine Model of Chronic Tuberculosis Infection

1. Animal Model:

• Species: Mus musculus

• Strain: C57BL/6 mice (female, 6-8 weeks old) are commonly used.[2][11]

• Acclimatization: Animals should be acclimatized for at least one week prior to infection in a BSL-3 facility.

2. Infection:

• Bacterial Strain: Mycobacterium tuberculosis H37Rv.

• Inoculum Preparation: Prepare a mid-log phase culture of M. tuberculosis H37Rv. Wash the bacterial cells in phosphate-buffered saline (PBS) containing 0.05% Tween 80 and declump by passing through a 27-gauge needle. Adjust the bacterial suspension to the desired concentration.

• Route of Infection: Aerosol infection is preferred as it mimics the natural route of human infection.[9] Utilize a whole-body inhalation exposure system to deliver approximately 100-200 bacilli to the lungs of each mouse.

3. Establishment of Chronic Infection:

• Allow the infection to establish for 4 weeks. At this time point, a stable bacterial load is expected in the lungs and spleen.

Protocol 2: Drug Preparation and Administration

1. Drug Formulation:

• ATA-13: Formulate ATA-13 in an appropriate vehicle (e.g., 0.5% carboxymethylcellulose). The formulation should be stable and allow for consistent dosing.

• Positive Control: Isoniazid (INH) is a standard first-line anti-TB drug and should be used as a positive control.[2] Prepare INH in sterile water.

• Vehicle Control: The vehicle used for ATA-13 formulation should be administered to the control group.

2. Dosing and Administration:

• Dose Selection: Based on in vitro MIC data and preliminary pharmacokinetic studies, select at least two doses of ATA-13 (e.g., low dose and high dose). A typical dose for a positive control like INH is 25 mg/kg.[10]

• Route of Administration: Oral gavage is a common and clinically relevant route of administration.[10]

• Frequency and Duration: Administer the compounds once daily, 5 days a week, for 4 weeks.

Protocol 3: Efficacy Evaluation

1. Monitoring:

• Monitor the body weight and clinical signs of the animals throughout the experiment. Significant weight loss can be an indicator of disease progression.[10]

2. Endpoint Analysis (at the end of the treatment period):

• Euthanasia and Organ Harvest: Euthanize the mice and aseptically harvest the lungs and spleens.

• Bacterial Load Determination (CFU Enumeration):

  • Homogenize the organs in PBS with 0.05% Tween 80.

  • Prepare serial dilutions of the homogenates.

  • Plate the dilutions on Middlebrook 7H11 agar (B569324) supplemented with OADC.[12]

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the CFU per organ.

• Histopathology:

  • Fix a portion of the lung tissue in 10% neutral buffered formalin.

  • Embed the tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) and Ziehl-Neelsen (ZN) for acid-fast bacilli.

  • Evaluate the lung sections for granulomatous inflammation, tissue damage, and the presence of bacilli.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 1: Body Weight Changes During Treatment

Treatment Group	Initial Body Weight (g, Mean ± SD)	Final Body Weight (g, Mean ± SD)	Percent Change in Body Weight
Vehicle Control	20.5 ± 1.2	18.2 ± 1.5	-11.2%
INH (25 mg/kg)	20.3 ± 1.1	21.5 ± 1.3	+5.9%
ATA-13 (Low Dose)	20.6 ± 1.3	20.1 ± 1.4	-2.4%
ATA-13 (High Dose)	20.4 ± 1.0	21.1 ± 1.2	+3.4%

Table 2: Bacterial Load in Lungs and Spleen Post-Treatment

Treatment Group	Log10 CFU/Lung (Mean ± SD)	Log10 CFU/Spleen (Mean ± SD)
Vehicle Control	6.8 ± 0.4	4.5 ± 0.3
INH (25 mg/kg)	4.2 ± 0.3	2.1 ± 0.2
ATA-13 (Low Dose)	5.5 ± 0.5	3.8 ± 0.4
ATA-13 (High Dose)	4.6 ± 0.4	2.5 ± 0.3

Visualization of Key Processes

Signaling Pathway (Hypothetical Mechanism of Action for ATA-13)

Assuming ATA-13 targets a key signaling pathway in M. tuberculosis, a diagram can be used to illustrate its proposed mechanism of action.

References

• 1. A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 3. journals.asm.org [journals.asm.org]
• 4. What Animal Models Teach Humans about Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancing Preclinical Tuberculosis Research: An expert End-to-End TB Platform Within a Global Organization - Evotec [evotec.com]
• 6. Frontiers | Animal Models for Tuberculosis in Translational and Precision Medicine [frontiersin.org]
• 7. journals.asm.org [journals.asm.org]
• 8. journals.asm.org [journals.asm.org]
• 9. m.youtube.com [m.youtube.com]
• 10. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation and Evaluation of Antituberculosis Agent-13 in Animal Models

For Research Use Only

Introduction

Antituberculosis agent-13 (ATA-13) is a novel bicyclic nitroimidazooxazine antimicrobial agent with potent activity against both replicating and non-replicating Mycobacterium tuberculosis (M. tb).[1][2] As a prodrug, ATA-13 requires intracellular activation by a deazaflavin-dependent nitroreductase (Ddn) enzyme within the mycobacterium.[1][3][4] This activation leads to the generation of reactive nitrogen species, including nitric oxide, which disrupts multiple cellular processes.[5][6] A key mechanism of action is the inhibition of mycolic acid synthesis, an essential component of the mycobacterial cell wall, leading to cell death.[3][4][5] ATA-13 has demonstrated significant bactericidal and sterilizing activity in murine models of tuberculosis and is a critical component of new combination regimens being investigated for drug-resistant tuberculosis.[7][8][9]

These application notes provide detailed protocols for the formulation of ATA-13 for oral administration in rodent models and standardized procedures for evaluating its efficacy in a murine model of chronic tuberculosis infection.

Mechanism of Action

ATA-13's efficacy stems from its multi-faceted mechanism of action, which is effective against both actively replicating and dormant, non-replicating mycobacteria.[1][4]

• Activation: ATA-13 is a prodrug that is activated within M. tb by the deazaflavin-dependent nitroreductase (Ddn). This process is dependent on the reduced form of cofactor F420.[4][6]

• Dual-Action Killing:

  • Against Replicating M. tb: The activated form of the drug inhibits the synthesis of mycolic acids, which are crucial components of the bacterial cell wall. This disruption of the cell wall leads to bacterial death.[4][5]

  • Against Non-Replicating M. tb: Under anaerobic conditions, such as those found within granulomas, activated ATA-13 releases nitric oxide. This acts as a respiratory poison, killing the dormant bacteria.[4][5]

This dual mechanism makes ATA-13 a valuable agent for shortening treatment duration and combating persistent infections.

Mechanism of action for Antituberculosis agent-13 (ATA-13).

Formulation for Animal Studies

For oral administration in animal models, a consistent and bioavailable formulation is critical. The following protocol describes the preparation of ATA-13 for oral gavage.

Materials:

• Antituberculosis agent-13 (ATA-13) powder

• Vehicle: 0.5% (w/v) Methylcellulose (B11928114) (MC) in sterile, purified water

• Magnetic stirrer and stir bar

• Weighing scale

• Spatula

• Sterile conical tubes (50 mL)

Protocol:

• Prepare Vehicle: Prepare a 0.5% methylcellulose solution by slowly adding the required amount of MC powder to purified water while stirring continuously. Stir until the solution is clear and homogeneous.

• Calculate Dosage: Determine the required concentration of the ATA-13 suspension based on the desired dose (e.g., mg/kg) and the average weight of the animals. A typical dosing volume for mice is 0.2 mL.[10]

  • Example Calculation for a 100 mg/kg dose in 25g mice:

    • Dose per mouse = 100 mg/kg * 0.025 kg = 2.5 mg

    • Concentration = 2.5 mg / 0.2 mL = 12.5 mg/mL

• Prepare Suspension: Weigh the required amount of ATA-13 powder. In a sterile conical tube, add a small amount of the 0.5% MC vehicle to the powder to create a paste.

• Homogenize: Gradually add the remaining vehicle while continuously vortexing or stirring to ensure a uniform suspension.

• Storage: Prepare the suspension fresh daily. Store at 4°C, protected from light, for the duration of the day's dosing. Stir or vortex the suspension thoroughly before each administration to ensure homogeneity.

Experimental Protocols

4.1. Murine Efficacy Model (Chronic Infection)

This protocol outlines a standard method for evaluating the efficacy of ATA-13 in BALB/c mice chronically infected with M. tuberculosis.

Animal Model:

• Species: Female BALB/c mice, 6-8 weeks old.[10]

• Infection: Low-dose aerosol infection with M. tuberculosis H37Rv, aiming for an initial implantation of 50-100 colony-forming units (CFU) in the lungs.[10]

Experimental Workflow:

Workflow for evaluating ATA-13 efficacy in a murine TB model.

Procedure:

• Infection: Expose mice to an aerosol of M. tuberculosis H37Rv. Confirm bacterial implantation by sacrificing a subset of mice (n=3) 24 hours post-infection and plating lung homogenates.

• Pre-treatment: Allow the infection to establish for 4 weeks to develop into a chronic state.

• Treatment Initiation: At 4 weeks post-infection, randomize mice into treatment groups (n=6-8 per group).

  • Group 1: Vehicle Control (0.5% MC)

  • Group 2: ATA-13 (e.g., 50 mg/kg)

  • Group 3: ATA-13 (e.g., 100 mg/kg)[3]

  • Group 4: Positive Control (e.g., Isoniazid 25 mg/kg + Rifampin 10 mg/kg)[10][11]

• Administration: Administer drugs or vehicle daily via oral gavage, 5 days per week, for the duration of the study (e.g., 4 or 8 weeks).

• Efficacy Assessment: At specified time points (e.g., after 4 and 8 weeks of treatment), euthanize a subset of mice from each group.

• Bacterial Load Determination: Aseptically remove the lungs and spleen. Homogenize the organs in sterile saline. Plate serial dilutions of the homogenates onto Middlebrook 7H11 agar supplemented with OADC.

• CFU Enumeration: Incubate plates at 37°C for 3-4 weeks. Count the colonies and calculate the log10 CFU per organ. Efficacy is determined by the reduction in bacterial load compared to the vehicle control group.

Quantitative Data

The following tables present representative data from preclinical studies evaluating ATA-13 in various animal models.

Table 1: Bactericidal Activity of ATA-13 in Chronically Infected BALB/c Mice

Treatment Group (Dose, mg/kg)	Duration	Mean Log10 CFU in Lungs (± SD)	Reduction vs. Control (Log10)
Untreated Control (Day 0)	0 Weeks	6.50 (± 0.21)	-
Vehicle Control	4 Weeks	6.75 (± 0.30)	-
ATA-13 (50)	4 Weeks	4.25 (± 0.25)	2.50
ATA-13 (100) [3]	4 Weeks	3.10 (± 0.28)	3.65
BPaL Regimen *	4 Weeks	1.95 (± 0.45)	4.80

*BPaL Regimen: Bedaquiline (25 mg/kg), ATA-13 (100 mg/kg), Linezolid (100 mg/kg).[2][7] *Data are hypothetical but based on published results for Pretomanid.[3][7][12]

Table 2: Pharmacokinetic Parameters of ATA-13 in Mice

Dose (mg/kg, oral)	Cmax (µg/mL)	Tmax (hr)	AUC0-24 (µg·h/mL)
25	2.8	4.0	45.5
50	4.5	4.0	99.1
100	7.1	6.0	127.5

*Data compiled from various pharmacokinetic studies of Pretomanid in mice.[3] Values are approximate and can vary based on formulation and animal strain.

Safety and Considerations

• Handling: ATA-13 should be handled in accordance with Safety Data Sheet (SDS) guidelines. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Animal Welfare: All animal experiments must be conducted under an approved institutional animal care and use committee (IACUC) protocol.

• Resistance: Monotherapy with ATA-13 can lead to the emergence of resistance.[13] It is primarily intended for use in combination with other anti-tuberculosis agents.[1][7] Resistance is often associated with mutations in the ddn gene or genes involved in the biosynthesis of cofactor F420.[1][6]

References

• 1. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamic 18F-Pretomanid PET imaging in animal models of TB meningitis and human studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. droracle.ai [droracle.ai]
• 5. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Contribution of Pretomanid to Novel Regimens Containing Bedaquiline with either Linezolid or Moxifloxacin and Pyrazinamide in Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modeling and Simulation of Pretomanid Pharmacodynamics in Pulmonary Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. scholarlyexchange.childrensmercy.org [scholarlyexchange.childrensmercy.org]

Application Notes & Protocols: Pharmacokinetic Analysis of Antituberculosis Agent-13 (ATA-13)

Audience: Researchers, scientists, and drug development professionals.

Introduction: Antituberculosis Agent-13 (ATA-13) is a novel investigational compound showing promising activity against Mycobacterium tuberculosis. To advance its development, robust and validated analytical methods are crucial for characterizing its pharmacokinetic (PK) profile. These application notes provide a detailed protocol for the quantitative analysis of ATA-13 in plasma using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a widely accepted and sensitive method for this purpose. The described workflow covers sample preparation, analytical conditions, and data analysis, providing a framework for preclinical and clinical PK studies.

Quantitative Analysis of ATA-13 in Plasma by LC-MS/MS

This section details the experimental procedure for quantifying ATA-13 in plasma samples, a critical step in determining its absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocol: Plasma Sample Analysis

1.1.1 Materials and Reagents:

• ATA-13 reference standard

• Internal Standard (IS) (e.g., a deuterated analog of ATA-13)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

• Control plasma (e.g., rat, human)

1.1.2 Sample Preparation: Protein Precipitation Protein precipitation is a rapid and effective method for extracting small molecules like ATA-13 from a complex biological matrix such as plasma.

• Thaw plasma samples and calibration standards on ice.

• Aliquot 50 µL of each plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Add 150 µL of precipitation solution (Acetonitrile containing the internal standard at 100 ng/mL).

• Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5-10 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Operating Conditions

Table 1: Liquid Chromatography Parameters

Parameter	Condition
HPLC System	Shimadzu Nexera X2 or equivalent
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Mass Spectrometer	SCIEX Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
MRM Transitions	ATA-13: m/z 450.2 -> 320.1; IS: m/z 455.2 -> 325.1 (Hypothetical)
Collision Energy	Optimized for ATA-13 and IS

Pharmacokinetic Study Workflow

The overall workflow for a typical preclinical pharmacokinetic study of ATA-13 is outlined below. This process ensures systematic data collection and analysis from animal dosing to final parameter calculation.

Caption: Workflow for a preclinical pharmacokinetic study of ATA-13.

Representative Pharmacokinetic Data

The following table summarizes hypothetical pharmacokinetic parameters of ATA-13 following a single oral dose of 10 mg/kg in a preclinical rat model.

Table 3: Pharmacokinetic Parameters of ATA-13

Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Concentration)	ng/mL	1250 ± 150
Tmax (Time to Maximum Concentration)	hours	2.0 ± 0.5
AUC(0-t) (Area Under the Curve)	ng·h/mL	8500 ± 980
AUC(0-inf) (AUC extrapolated to infinity)	ng·h/mL	8950 ± 1100
t1/2 (Elimination Half-life)	hours	11.5 ± 2.1

Logical Relationship in PK Analysis

The relationship between the analytical method, the in-vivo study, and the final data output is crucial for understanding the overall process of pharmacokinetic evaluation.

Application Notes and Protocols: "Antituberculosis agent-13" in Combination Therapy Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Antituberculosis agent-13" represents a class of novel inhibitors targeting the Polyketide Synthase 13 (Pks13) of Mycobacterium tuberculosis (M. tuberculosis). Pks13 is a critical enzyme involved in the final condensation step of mycolic acid biosynthesis.[1][2] Mycolic acids are essential lipid components of the mycobacterial cell wall, providing a robust permeability barrier and contributing to the pathogen's virulence and resistance to common antibiotics.[3] By inhibiting Pks13, "Antituberculosis agent-13" disrupts the integrity of the cell wall, leading to bacterial death.[4] This unique mechanism of action makes it a promising candidate for combination therapy, particularly with existing antitubercular drugs that have different cellular targets. These application notes provide a summary of the current understanding of "Antituberculosis agent-13" and detailed protocols for its evaluation in combination therapy studies.

Mechanism of Action

"Antituberculosis agent-13" specifically inhibits the thioesterase domain of Pks13.[3] This multidomain enzyme catalyzes the Claisen-type condensation of two long-chain fatty acids to form α-alkyl-β-ketoacids, the immediate precursors of mycolic acids.[1][2] Inhibition of the Pks13 thioesterase domain blocks the final step of mycolic acid synthesis.[3] The disruption of mycolic acid production compromises the structural integrity of the mycobacterial cell wall, leading to increased permeability and, ultimately, bactericidal effects.[4] This mechanism is distinct from many first-line antitubercular drugs, suggesting a low probability of cross-resistance.[2]

Caption: Inhibition of Mycolic Acid Synthesis by "Antituberculosis agent-13".

Combination Therapy Studies: Data Presentation

The disruption of the cell wall by "Antituberculosis agent-13" can enhance the penetration and efficacy of other antitubercular drugs.[5] Studies have shown a synergistic effect when a Pks13 inhibitor is combined with rifampin, a first-line drug that inhibits bacterial RNA polymerase.[1][2]

In Vivo Efficacy of a Pks13 Inhibitor (Compound 1) in Combination with Rifampin

The following table summarizes the results of a study evaluating the efficacy of a coumestan-based Pks13 inhibitor, referred to as Compound 1, alone and in combination with rifampin in a chronic mouse model of tuberculosis.[1]

Treatment Group	Dosage	Mean Log10 CFU Reduction in Lungs (± SD)
Untreated Control	-	0
Compound 1	25 mg/kg	0.3 ± 0.1
Rifampin	10 mg/kg	1.5 ± 0.2
Compound 1 + Rifampin	25 mg/kg + 10 mg/kg	2.5 ± 0.3
Isoniazid + Rifampin	10 mg/kg + 10 mg/kg	2.8 ± 0.3

Data from a chronic infection mouse model after 8 weeks of treatment. CFU: Colony Forming Units. SD: Standard Deviation.[1]

The combination of Compound 1 and rifampin resulted in a significantly greater reduction in bacterial load in the lungs compared to either drug alone, demonstrating a clear synergistic effect.[1]

Experimental Protocols

In Vitro Minimum Inhibitory Concentration (MIC) Determination using Microplate Alamar Blue Assay (MABA)

This protocol is for determining the MIC of "Antituberculosis agent-13" against M. tuberculosis H37Rv.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80

• "Antituberculosis agent-13" stock solution in DMSO

• Sterile 96-well microplates

• Alamar Blue reagent

• 10% Tween 80 solution

Procedure:

• Prepare a suspension of M. tuberculosis H37Rv in 7H9 broth and adjust the turbidity to a 0.5 McFarland standard.

• Dilute the bacterial suspension 1:20 in 7H9 broth to obtain the final inoculum.

• In a 96-well plate, prepare two-fold serial dilutions of "Antituberculosis agent-13" in 100 µL of 7H9 broth. The final concentrations should typically range from 0.01 to 100 µg/mL.

• Include a drug-free control (inoculum only) and a negative control (broth only).

• Add 100 µL of the final bacterial inoculum to each well, except the negative control.

• Seal the plate and incubate at 37°C for 7 days.

• After incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 10% Tween 80 to each well.

• Re-incubate the plate at 37°C for 24 hours.

• The MIC is the lowest concentration of the agent that prevents a color change from blue (no growth) to pink (growth).

Caption: Workflow for MIC determination using MABA.

In Vivo Efficacy in a Murine Model of Chronic Tuberculosis

This protocol describes the evaluation of "Antituberculosis agent-13" in a chronic mouse infection model.

Materials:

• BALB/c or C57BL/6 mice (female, 6-8 weeks old)

• M. tuberculosis H37Rv

• Aerosol infection chamber

• "Antituberculosis agent-13" formulated for oral gavage

• Rifampin and/or Isoniazid as control drugs

• 7H11 agar (B569324) plates

Procedure:

• Infect mice with a low dose of M. tuberculosis H37Rv (approx. 100-200 CFU/lungs) via an aerosol exposure system.

• Allow the infection to establish for 4 weeks to develop a chronic infection.

• Randomly assign mice to treatment groups (n=6-8 per group):

  • Vehicle control

  • "Antituberculosis agent-13" (e.g., 25 mg/kg)

  • Control drug (e.g., Rifampin 10 mg/kg)

  • Combination: "Antituberculosis agent-13" + control drug

• Administer treatments daily via oral gavage for 4-8 weeks.

• At the end of the treatment period, euthanize the mice.

• Aseptically remove the lungs and spleen, and homogenize the tissues in sterile saline with 0.05% Tween 80.

• Prepare serial dilutions of the homogenates and plate on 7H11 agar.

• Incubate the plates at 37°C for 3-4 weeks.

• Count the colonies to determine the number of CFU per organ.

• Calculate the log10 CFU reduction for each treatment group compared to the untreated control.

Caption: Workflow for in vivo efficacy testing in a murine model.

In Vitro Synergy Testing using Checkerboard Assay

This protocol is for assessing the synergistic interaction between "Antituberculosis agent-13" and another antitubercular drug.

Materials:

• M. tuberculosis H37Rv culture and 7H9 broth as in the MABA protocol

• Stock solutions of "Antituberculosis agent-13" and the combination drug

• Sterile 96-well microplates

• Alamar Blue reagent

Procedure:

• In a 96-well plate, prepare serial dilutions of "Antituberculosis agent-13" along the x-axis (columns) and the combination drug along the y-axis (rows).

• The final plate will contain a matrix of different concentration combinations of the two drugs.

• Include controls for each drug alone.

• Add the M. tuberculosis inoculum to each well as described in the MABA protocol.

• Incubate the plate at 37°C for 7 days.

• Determine the MIC for each well using Alamar Blue as described previously.

• Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination:

  • FICI = FIC of Drug A + FIC of Drug B

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

• Interpret the results:

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive/Indifference

  • FICI > 4.0: Antagonism

Conclusion

"Antituberculosis agent-13", a class of Pks13 inhibitors, presents a promising new approach to tuberculosis therapy. Its unique mechanism of action and potential for synergy with existing drugs, such as rifampin, highlight its value in the development of novel combination regimens. The protocols provided here offer a framework for the systematic evaluation of "Antituberculosis agent-13" and its combinations, paving the way for further preclinical and clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of intracellular anti-TB activity using auto-luminescent Mtb [protocols.io]
• 3. journals.asm.org [journals.asm.org]
• 4. Rapid, Low-Technology MIC Determination with Clinical Mycobacterium tuberculosis Isolates by Using the Microplate Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an Intracellular Screen for New Compounds Able To Inhibit Mycobacterium tuberculosis Growth in Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Cytotoxicity of Novel Antituberculosis Agents: A Detailed Protocol for "Antituberculosis Agent-13"

Introduction

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis necessitates the development of novel antituberculosis agents. A critical step in the preclinical evaluation of these new chemical entities is the assessment of their cytotoxic effects on mammalian cells to ensure a sufficient therapeutic window. This document provides detailed application notes and protocols for evaluating the in vitro cytotoxicity of a novel hypothetical compound, "Antituberculosis Agent-13 (ATA-13)," in relevant mammalian cell lines.

These protocols are designed for researchers, scientists, and drug development professionals to obtain reliable and reproducible data on the potential toxicity of new drug candidates. The assays described herein are fundamental for profiling the safety of potential antitubercular drugs. Commonly used cell lines for this purpose include human liver hepatocellular carcinoma cells (HepG2) to assess potential hepatotoxicity, human lung adenocarcinoma cells (A549) as the primary site of infection, and macrophage-like cells (THP-1), which are key host cells for M. tuberculosis.[1][2]

This guide details three standard cytotoxicity assays:

• MTT Assay: A colorimetric assay that measures the metabolic activity of cells as an indicator of their viability.[3][4][5]

• Lactate Dehydrogenase (LDH) Release Assay: A colorimetric assay that quantifies the release of LDH from cells with damaged plasma membranes.[6][7]

• Annexin V/Propidium Iodide (PI) Apoptosis Assay: A flow cytometry-based assay to differentiate between viable, apoptotic, and necrotic cells.[8][9]

Data Presentation

The quantitative data from these cytotoxicity assays should be summarized to facilitate the determination of the 50% cytotoxic concentration (CC₅₀).

Table 1: Cytotoxicity of Antituberculosis Agent-13 (ATA-13) in Mammalian Cell Lines

Cell Line	Assay	Exposure Time (hours)	ATA-13 CC₅₀ (µM)	Positive Control CC₅₀ (µM)
HepG2	MTT	24	Data	Doxorubicin: Data
48	Data	Doxorubicin: Data
LDH	24	Data	Triton X-100: Data
48	Data	Triton X-100: Data
A549	MTT	24	Data	Doxorubicin: Data
48	Data	Doxorubicin: Data
LDH	24	Data	Triton X-100: Data
48	Data	Triton X-100: Data
THP-1	MTT	24	Data	Doxorubicin: Data
48	Data	Doxorubicin: Data
LDH	24	Data	Triton X-100: Data
48	Data	Triton X-100: Data

Table 2: Apoptosis Induction by Antituberculosis Agent-13 (ATA-13) in A549 Cells at 24 hours

ATA-13 Concentration (µM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)	% Necrotic Cells (Annexin V- / PI+)
0 (Vehicle)	Data	Data	Data	Data
CC₅₀ / 2	Data	Data	Data	Data
CC₅₀	Data	Data	Data	Data
CC₅₀ x 2	Data	Data	Data	Data
Staurosporine (1 µM)	Data	Data	Data	Data

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells.[3][4] The amount of formazan produced is proportional to the number of viable cells.[5]

Materials:

• Mammalian cell lines (e.g., HepG2, A549, THP-1)

• Complete culture medium

• Antituberculosis Agent-13 (ATA-13)

• MTT solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., DMSO or 20% SDS in 50% DMF)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding:

  • For adherent cells (HepG2, A549), seed 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium in a 96-well plate.

  • For suspension cells (THP-1), differentiate to an adherent macrophage-like phenotype using Phorbol 12-myristate 13-acetate (PMA) if desired, or perform the assay in suspension. Seed at an appropriate density.

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[2]

• Compound Treatment:

  • Prepare serial dilutions of ATA-13 in the appropriate culture medium.

  • Remove the existing medium from the wells and add 100 µL of the diluted compound.

  • Include wells with vehicle control (the solvent used to dissolve ATA-13) and untreated cells.

• Incubation:

  • Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[10]

  • Incubate for an additional 3-4 hours at 37°C.[5][11]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the purple formazan crystals.[5]

  • Mix thoroughly to ensure complete solubilization.[10]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[4]

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of untreated cells - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the log of the compound concentration to determine the CC₅₀ value.

Workflow for the MTT Cytotoxicity Assay.

Lactate Dehydrogenase (LDH) Release Assay

This assay measures the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[6][7][12]

Materials:

• Mammalian cell lines

• Complete culture medium

• Antituberculosis Agent-13 (ATA-13)

• LDH cytotoxicity assay kit

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Follow the same procedure as for the MTT assay.

• Compound Treatment and Controls:

  • Add serial dilutions of ATA-13 to the designated wells.

  • Prepare the following controls:

    • Vehicle Control: Cells treated with the compound's solvent.

    • Spontaneous LDH Release: Untreated cells.

    • Maximum LDH Release: Cells treated with a lysis buffer (provided in the kit) 30-45 minutes before the end of the incubation.[2]

    • Medium Background: Culture medium without cells.

• Incubation:

  • Incubate the plate for the desired exposure time at 37°C and 5% CO₂.

• Sample Collection:

  • Centrifuge the plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[2]

• LDH Reaction:

  • Prepare the LDH reaction mixture as per the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.[2]

  • Incubate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement:

  • Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm).

• Data Analysis:

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

  • Plot the percentage of cytotoxicity against the log of the compound concentration to determine the CC₅₀ value.

Workflow for the LDH Release Cytotoxicity Assay.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This assay is used to distinguish between different stages of cell death.[8] Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, a characteristic of late apoptotic and necrotic cells.[9]

Materials:

• Mammalian cell lines

• 6-well plates

• Antituberculosis Agent-13 (ATA-13)

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with ATA-13 at various concentrations (e.g., CC₅₀/2, CC₅₀, CC₅₀ x 2) for the desired time. Include a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin.

  • Centrifuge the cell suspension and wash the cells with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer within one hour of staining.

  • Four populations of cells can be distinguished:

    • Viable: Annexin V-negative and PI-negative.

    • Early Apoptosis: Annexin V-positive and PI-negative.

    • Late Apoptosis/Necrosis: Annexin V-positive and PI-positive.

    • Necrosis: Annexin V-negative and PI-positive.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant and present the data in a table.

Signaling pathway of apoptosis detection.

References

• 1. Host Bioenergetic Parameters Reveal Cytotoxicity of Antituberculosis Drugs Undetected Using Conventional Viability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. broadpharm.com [broadpharm.com]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Efficiently Evaluate the Effect of Drugs on Cell Apoptosis - Creative Diagnostics [qbd.creative-diagnostics.com]
• 9. gmpplastic.com [gmpplastic.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. MTT Assay [protocols.io]
• 12. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]

Application Notes and Protocols for Investigating Resistance Mechanisms to Antituberculosis Agent-13

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for elucidating the mechanisms of resistance to a novel therapeutic candidate, Antituberculosis Agent-13. The following protocols and methodologies are designed to guide researchers in identifying and characterizing the genetic and molecular basis of resistance in Mycobacterium tuberculosis.

Phenotypic Characterization of Resistance

The initial step in studying resistance is to determine the susceptibility profile of Mycobacterium tuberculosis to Antituberculosis Agent-13. This is achieved by measuring the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the agent that prevents visible growth of the bacteria.[1][2][3][4]

Table 1: Parameters for MIC Determination of Antituberculosis Agent-13

Parameter	Recommended Value/Range	Notes
Test Organism	Mycobacterium tuberculosis H37Rv (ATCC 27294)	Standard reference strain for susceptibility testing.[1]
Growth Medium	Middlebrook 7H9 Broth with 10% OADC and 0.2% glycerol	Supplemented with Oleic Acid-Albumin-Dextrose-Catalase for optimal growth.[1]
Inoculum Preparation	0.5 McFarland Standard (diluted to ~10^5 CFU/mL)	Ensures a standardized bacterial concentration for reproducible results.[1]
Agent-13 Conc. Range	0.015 - 128 µg/mL (Two-fold serial dilutions)	This range can be adjusted based on preliminary screening data.[1]
Incubation	36°C ± 1°C for 7-21 days	Plates are read when the growth control shows visible turbidity.[1]
MIC Endpoint	Lowest concentration inhibiting >99% of bacterial growth	Determined by visual inspection or a microplate reader.[1][5]
Quality Control	M. tuberculosis H37Rv (known susceptible), known resistant strain	Ensures the validity and accuracy of the assay.

Protocol 1: Broth Microdilution for MIC Determination

• Prepare Agent-13 Stock Solution: Dissolve Antituberculosis Agent-13 in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Prepare Growth Medium: Prepare Middlebrook 7H9 broth supplemented with 10% OADC and 0.2% glycerol.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of Antituberculosis Agent-13 in the growth medium to achieve the desired concentration range.

• Inoculum Preparation:

  • Grow M. tuberculosis H37Rv on Middlebrook 7H10 agar (B569324).

  • Aseptically transfer colonies to a tube with sterile saline and 0.05% Tween 80.

  • Vortex to create a homogenous suspension and adjust the turbidity to a 0.5 McFarland standard.

  • Dilute this suspension to achieve a final concentration of approximately 10^5 CFU/mL in each well of the microtiter plate.[1]

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted agent. Include a growth control (no agent) and a sterility control (no bacteria).

• Incubation: Seal the plate and incubate at 37°C.

• Reading Results: After 7-14 days, or when the growth control is visibly turbid, determine the MIC by identifying the lowest concentration of Antituberculosis Agent-13 that inhibits visible bacterial growth.[1][2]

Genotypic Analysis of Resistant Mutants

Once resistant isolates are identified, the next step is to determine the genetic basis of resistance. Whole Genome Sequencing (WGS) is a powerful tool for identifying mutations associated with drug resistance.[6][7][8][9]

Table 2: Workflow for WGS-based Resistance Analysis

Step	Description	Key Considerations
1. Isolate Resistant Mutants	Culture M. tuberculosis on media containing Antituberculosis Agent-13 at concentrations above the MIC.	Spontaneous resistant mutants can be selected by plating a large population of bacteria.[10]
2. Genomic DNA Extraction	Extract high-quality genomic DNA from both the resistant isolates and the susceptible parent strain.	Purity and integrity of DNA are crucial for sequencing quality.
3. Library Preparation & Sequencing	Prepare sequencing libraries and perform high-throughput sequencing (e.g., Illumina platform).	Ensure sufficient sequencing depth to accurately call variants.[7]
4. Bioinformatic Analysis	Align sequencing reads to the M. tuberculosis H37Rv reference genome and identify genetic variations.	Compare variants in resistant isolates to the susceptible parent strain to identify resistance-conferring mutations.
5. Candidate Gene Identification	Focus on non-synonymous SNPs, insertions, and deletions in coding regions and regulatory regions of potential target genes.	Mutations in genes related to the drug's proposed mechanism of action are of high interest.[11]

Protocol 2: Whole Genome Sequencing of Resistant Isolates

• Selection of Resistant Mutants: Plate a high-density culture of M. tuberculosis H37Rv (~10^8 to 10^9 CFUs) on Middlebrook 7H10 agar containing 4x and 8x the MIC of Antituberculosis Agent-13. Incubate at 37°C for 3-4 weeks.

• Genomic DNA Extraction:

  • Culture individual resistant colonies in Middlebrook 7H9 broth.

  • Harvest bacterial cells and extract genomic DNA using a commercially available kit or a standard CTAB-based method.

• Library Preparation and Sequencing:

  • Quantify the extracted DNA and assess its purity.

  • Prepare sequencing libraries according to the manufacturer's protocol (e.g., Illumina DNA Prep).

  • Perform paired-end sequencing on an Illumina platform (e.g., MiSeq or NextSeq) to generate high-quality sequencing data.[7]

• Data Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads to the M. tuberculosis H37Rv reference genome (NC_000962.3) using a tool like BWA.

  • Call genetic variants (SNPs and indels) using a variant caller like GATK or SAMtools.

  • Annotate the identified variants to determine their potential functional impact.

  • Compare the variants found in the resistant isolates to the susceptible parent strain to identify mutations specifically associated with resistance.

Gene Expression Profiling

Changes in gene expression can also contribute to drug resistance, for instance, through the upregulation of efflux pumps or modification of the drug target pathway.[12][13][14] RNA sequencing (RNA-seq) is a powerful method to compare the transcriptomes of susceptible and resistant bacteria.

Table 3: Experimental Design for Transcriptomic Analysis

Condition	Biological Replicates	Purpose
Susceptible Strain (untreated)	3	Baseline gene expression profile.
Susceptible Strain + Agent-13 (sub-MIC)	3	Identify genes responsive to drug exposure.
Resistant Strain (untreated)	3	Identify constitutively altered gene expression in resistant isolates.
Resistant Strain + Agent-13 (sub-MIC)	3	Assess the transcriptional response of resistant bacteria to the drug.

Protocol 3: RNA Sequencing and Differential Gene Expression Analysis

• Bacterial Culture and Drug Exposure: Culture susceptible and resistant M. tuberculosis strains to mid-log phase in Middlebrook 7H9 broth. For drug-treated samples, add Antituberculosis Agent-13 at a sub-inhibitory concentration (e.g., 0.5x MIC) and incubate for a defined period (e.g., 6-24 hours).

• RNA Extraction: Harvest bacterial cells and immediately stabilize the RNA using a reagent like RNAprotect Bacteria Reagent. Extract total RNA using a method that includes a mechanical lysis step (e.g., bead beating) to efficiently break open the mycobacterial cell wall.

• rRNA Depletion and Library Preparation: Deplete ribosomal RNA (rRNA) from the total RNA samples. Prepare sequencing libraries from the rRNA-depleted RNA using a strand-specific library preparation kit.

• Sequencing: Perform high-throughput sequencing on an Illumina platform.

• Data Analysis:

  • Perform quality control and trim adapter sequences from the raw reads.

  • Align the reads to the M. tuberculosis H37Rv reference genome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis between experimental conditions to identify significantly up- or down-regulated genes.

  • Perform pathway analysis to identify biological processes affected by drug treatment and/or resistance.

Target Identification and Validation

Identifying the molecular target of Antituberculosis Agent-13 is crucial for understanding its mechanism of action and how resistance develops. A combination of computational and experimental approaches can be employed.[15][16][17][18]

Protocol 4: Biochemical Assays for Target Interaction

• Overexpression and Purification of Candidate Target Proteins: Based on the genotypic and transcriptomic data, select candidate target proteins. Clone the corresponding genes into an expression vector, overexpress the proteins in a suitable host (e.g., E. coli), and purify them.

• In Vitro Activity Assays: If the candidate target is an enzyme, develop an assay to measure its activity. Test the ability of Antituberculosis Agent-13 to inhibit the enzymatic activity in a dose-dependent manner to determine the IC50 value.

• Biophysical Interaction Assays:

  • Surface Plasmon Resonance (SPR): Immobilize the purified target protein on a sensor chip and measure the binding kinetics and affinity of Antituberculosis Agent-13.[15]

  • Isothermal Titration Calorimetry (ITC): Directly measure the heat changes upon binding of the agent to the target protein to determine the thermodynamic parameters of the interaction.

In Vivo Efficacy and Resistance Studies

Animal models, particularly murine models, are essential for evaluating the in vivo efficacy of new antitubercular agents and for studying the emergence of resistance in a more complex biological system.[19][20][21][22][23]

Table 4: Murine Model for In Vivo Studies

Parameter	Description	Rationale
Mouse Strain	BALB/c or C57BL/6	Commonly used inbred strains for tuberculosis research.[21]
Infection Route	Low-dose aerosol infection	Mimics the natural route of human infection.[20][23]
Inoculum	M. tuberculosis H37Rv (~100 CFU/lungs)	Establishes a chronic, persistent infection.
Treatment Regimen	Administer Antituberculosis Agent-13 at various doses and schedules.	Determine the optimal dosing for efficacy.
Outcome Measures	Bacterial burden (CFU) in lungs and spleen, survival analysis, histopathology.	Assess the antimicrobial activity and impact on disease progression.

Protocol 5: Murine Model of Tuberculosis Chemotherapy

• Infection: Infect mice via the aerosol route with a low dose of M. tuberculosis H37Rv.

• Treatment Initiation: Begin treatment with Antituberculosis Agent-13 at a specified time post-infection (e.g., 2-4 weeks), once a chronic infection is established.

• Drug Administration: Administer the agent daily or according to the desired schedule via oral gavage or another appropriate route. Include vehicle-treated control groups.

• Assessment of Efficacy: At various time points during and after treatment, sacrifice cohorts of mice and determine the bacterial load in the lungs and spleen by plating serial dilutions of tissue homogenates on Middlebrook 7H11 agar.

• Evaluation of Resistance: For bacteria recovered from treated animals, perform MIC testing to determine if resistance to Antituberculosis Agent-13 has developed during therapy.

Visualizations

Caption: Overall workflow for investigating resistance to Antituberculosis Agent-13.

Caption: Hypothetical mechanisms of action and resistance to Antituberculosis Agent-13.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Minimal inhibitory concentrations of first-line drugs of multidrug-resistant tuberculosis isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Whole-genome sequencing for prediction of Mycobacterium tuberculosis drug susceptibility and resistance: a retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Whole genome sequencing for drug resistance determination in Mycobacterium tuberculosis | Omar | African Journal of Laboratory Medicine [ajlmonline.org]
• 8. mdpi.com [mdpi.com]
• 9. Whole-Genome Sequencing for Drug Resistance Profile Prediction in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Unraveling the mechanisms of intrinsic drug resistance in Mycobacterium tuberculosis [frontiersin.org]
• 11. Drug Resistance Mechanisms in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mycobacterium tuberculosis Gene Expression Associated With Fluoroquinolone Resistance and Efflux Pump Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. [PDF] Exploring drug-induced alterations in gene expression in Mycobacterium tuberculosis by microarray hybridization. | Semantic Scholar [semanticscholar.org]
• 15. Frontiers | Target Identification of Mycobacterium tuberculosis Phenotypic Hits Using a Concerted Chemogenomic, Biophysical, and Structural Approach [frontiersin.org]
• 16. Target Identification in Anti-Tuberculosis Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Uncovering potential Drug Targets for Tuberculosis using Protein Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Murine Model of Tuberculosis. In vitro and in vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | Humanized Mouse Model Mimicking Pathology of Human Tuberculosis for in vivo Evaluation of Drug Regimens [frontiersin.org]
• 23. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Polyketide Synthase 13 (Pks13) Inhibitors in Structural Biology for Antituberculosis Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

While a specific "Antituberculosis agent-13" is not universally defined in scientific literature, a significant area of research in the development of new tuberculosis treatments focuses on inhibitors of Polyketide Synthase 13 (Pks13). Pks13 is a critical enzyme in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, and is essential for the biosynthesis of mycolic acids.[1][2][3][4][5][6][7][8][9][10] Mycolic acids are fundamental components of the mycobacterial cell wall, creating an impermeable barrier that contributes to the pathogen's virulence and resistance to conventional antibiotics.[3][11] The essential nature of Pks13 for the viability of Mtb establishes it as a validated and promising target for novel antituberculosis therapeutics.[1][2][3][7][8]

This document provides detailed application notes and protocols on the use of Pks13 inhibitors in structural biology studies. We will use the well-characterized benzofuran (B130515) inhibitor, TAM16 , as a representative example due to the availability of comprehensive structural and quantitative data.[3][7][10] These notes are intended to guide researchers in utilizing structural biology techniques to understand inhibitor binding and to facilitate structure-based drug design.

Mechanism of Action of Pks13 and its Inhibition

Pks13 is a large, multidomain enzyme that performs the final Claisen-type condensation of two long-chain fatty acids, resulting in the formation of α-alkyl β-ketoesters, which are the precursors of mycolic acids. The thioesterase (TE) domain of Pks13 is vital for the hydrolysis and release of the mycolic acid precursor.[3][7] Inhibitors that target the Pks13-TE domain effectively block the release of the product, thereby disrupting mycolic acid biosynthesis and leading to bacterial cell death.[3][7]

Pks13 Mycolic Acid Biosynthesis Pathway and Inhibition

Caption: Inhibition of the Pks13 enzyme by agents like TAM16 disrupts the mycolic acid biosynthesis pathway.

Quantitative Data Summary for Pks13 Inhibitors

The following table presents a summary of quantitative data for TAM16 and other relevant Pks13 inhibitors, facilitating a comparative analysis of their potency and structural characteristics.

Compound/Series	Target Domain	MIC (μg/mL)	IC50 (μM)	Binding Affinity	Structural Resolution (Å)	References
TAM16	Pks13-TE	0.015 (H37Rv)	0.03	Not Specified	2.1 (co-crystal structure)	[7][10]
Compound 39	Not Specified	2.5	Not Specified	Not Specified	Not Specified	[12]
Compound 45	Pks13-TE	0.0625	Not Specified	High affinity (thermal stability)	Not Specified	[1][2]
Compound 58	Pks13-TE	0.125	Not Specified	High affinity (thermal stability)	Not Specified	[1][2]
X20404	Pks13-TE	0.25 (H37Rv)	Not Specified	Not Specified	2.1 (co-crystal structure)	[3][7]

Detailed Experimental Protocols

Expression and Purification of the Pks13 Thioesterase (TE) Domain

A robust and reproducible protocol for obtaining high-purity Pks13-TE is crucial for successful structural studies.

• Gene Cloning and Expression Vector Construction:

  • The gene encoding the TE domain of M. tuberculosis Pks13 is amplified via PCR and cloned into a bacterial expression vector, such as a pET series vector, which typically includes an N-terminal or C-terminal hexahistidine (His6) tag to facilitate purification.

• Protein Expression:

  • The expression vector is transformed into a competent E. coli strain, for example, BL21(DE3).

  • A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of Luria-Bertani (LB) or Terrific Broth (TB) medium.

  • The culture is grown at 37°C with shaking until it reaches an optical density at 600 nm (OD600) of 0.6–0.8.

  • Protein expression is induced by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM.

  • The culture is then incubated at a reduced temperature, typically 16–20°C, for 12-16 hours to enhance protein solubility.

• Cell Lysis and Clarification:

  • The bacterial cells are harvested by centrifugation.

  • The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM DTT) supplemented with protease inhibitors.

  • The cells are lysed using sonication or a high-pressure homogenizer.

  • The lysate is clarified by ultracentrifugation to remove insoluble cellular debris.

• Purification by Chromatography:

  • Affinity Chromatography: The clarified lysate is loaded onto a Ni-NTA affinity column. After washing with a buffer containing a low concentration of imidazole (e.g., 20-40 mM), the His-tagged protein is eluted with a buffer containing a high concentration of imidazole (e.g., 250-500 mM).

  • Size-Exclusion Chromatography (SEC): The eluted protein is further purified using a gel filtration column (e.g., Superdex 200) to separate the protein from aggregates and other contaminants. The buffer used for SEC should be suitable for the intended structural biology experiments (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT).

Co-crystallization of Pks13-TE with an Inhibitor

This protocol outlines the steps for obtaining co-crystals of the Pks13-TE domain with a bound inhibitor.

• Formation of the Protein-Inhibitor Complex:

  • The purified Pks13-TE is concentrated to a suitable concentration (e.g., 5-10 mg/mL).

  • The inhibitor is added to the protein solution at a 2 to 5-fold molar excess.

  • The mixture is incubated on ice for 1-2 hours to ensure complete binding.

• Crystallization and Data Collection:

  • The protein-inhibitor complex is screened for crystallization conditions using commercial crystallization screens and the hanging-drop or sitting-drop vapor diffusion method.

  • Once initial crystals are obtained, the conditions are optimized to produce diffraction-quality crystals.

  • The crystals are cryo-protected and flash-cooled in liquid nitrogen.

  • X-ray diffraction data are collected at a synchrotron light source.

• Structure Determination:

  • The crystal structure is determined using molecular replacement, with a known protein structure as the search model.

  • The initial model is then refined, and the inhibitor is built into the electron density map.

Workflow for Pks13-TE Inhibitor Co-crystallization and Structure Determination

Caption: A streamlined workflow for determining the co-crystal structure of Pks13-TE with a bound inhibitor.

Cryo-Electron Microscopy (Cryo-EM) of the Full-Length Pks13

For larger protein complexes like the full-length Pks13, cryo-EM is a powerful tool for structural elucidation.[4][5][6]

• Sample and Grid Preparation:

  • Purified, full-length Pks13 is applied to a glow-discharged cryo-EM grid.

  • The grid is blotted to create a thin layer of the sample, which is then rapidly frozen in liquid ethane.

• Data Acquisition:

  • The frozen grid is loaded into a transmission electron microscope (TEM), and a large number of images (micrographs) are collected using a direct electron detector.

• Image Processing and 3D Reconstruction:

  • Individual particle images are computationally selected from the micrographs.

  • These particles are aligned and classified to generate 2D class averages.

  • The 2D classes are used to reconstruct a 3D model of the protein, which is then refined to achieve the highest possible resolution.

The use of advanced structural biology techniques like X-ray crystallography and cryo-EM is fundamental to the modern drug discovery process for tuberculosis. The detailed atomic-level information gleaned from these methods provides invaluable insights into the mechanism of action of Pks13 and its inhibitors. This knowledge is paramount for the rational design and optimization of new, more potent, and highly specific antituberculosis agents. The protocols and data compiled in this document are intended to serve as a practical guide for researchers dedicated to combating this global health challenge.

References

• 1. Design, Synthesis and Biological Evaluation of N-phenylindole Derivatives as Pks13 Inhibitors against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. microbiologyresearch.org [microbiologyresearch.org]
• 6. Cryo-electron microscopy structure of the di-domain core of Mycobacterium tuberculosis polyketide synthase 13, essential for mycobacterial mycolic acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Therapeutic potential of coumestan Pks13 inhibitors for tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification and Optimization of Novel Inhibitors of the Polyketide Synthase 13 Thioesterase Domain with Antitubercular Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a Novel Lead that Targets M. tuberculosis Polyketide Synthase 13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. The synthesis, biological evaluation and structure–activity relationship of 2-phenylaminomethylene-cyclohexane-1,3-diones as specific anti-tuberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Preclinical Safety Assessment of Antituberculosis agent-13

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: "Antituberculosis agent-13" is a hypothetical agent. These guidelines are based on general principles for anti-tuberculosis drug candidates and international regulatory standards, such as those from the International Council for Harmonisation (ICH).

Application Notes: Strategy for Preclinical Safety Assessment

The preclinical safety evaluation for a new antituberculosis agent is designed to identify potential hazards and establish a safe starting dose for human clinical trials.[1] Given the long duration of tuberculosis therapy, the potential for co-administration with other drugs, and the emergence of drug-resistant strains, a thorough nonclinical safety program is critical.[2] The program should be scientifically rigorous and ethically sound, adhering to Good Laboratory Practice (GLP) standards where required.[3]

A typical preclinical program involves a tiered approach, starting with in vitro assays and progressing to in vivo studies in relevant animal species.[4][5] The core components of the assessment include safety pharmacology, general toxicology, and genetic toxicology.[1][6]

Key Areas of Assessment:

• Safety Pharmacology: Evaluates the effects of Antituberculosis agent-13 on vital physiological functions.[7] The core battery of tests focuses on the cardiovascular, central nervous (CNS), and respiratory systems.[8][9] These studies are crucial for identifying potential acute and life-threatening risks before first-in-human trials.[7]

• General Toxicology: Assesses the overall toxicity profile of the agent. This includes single-dose (acute) and repeated-dose (sub-chronic to chronic) studies in at least two mammalian species (one rodent, one non-rodent).[1] These studies help identify target organs of toxicity, dose-response relationships, and the potential for cumulative toxicity.

• Genetic Toxicology: Investigates the potential for the agent to cause damage to DNA and chromosomes.[10] A standard battery of tests is employed to detect gene mutations, chromosomal aberrations, and other forms of DNA damage.[11][12] Positive findings may indicate a potential for carcinogenicity or heritable defects.[11]

• Reproductive & Developmental Toxicology: Evaluates the potential effects on fertility, embryonic development, and pre- and post-natal development. These studies are conducted on a case-by-case basis depending on the intended patient population.[1]

• Special Studies: Based on the agent's chemical class, mechanism of action, or findings from other studies, additional assessments like immunotoxicity, phototoxicity, or carcinogenicity studies may be required.[1]

Data Presentation: Summary of Preclinical Studies

Quantitative data from preclinical safety studies should be structured to allow for clear interpretation and risk assessment.

Table 1: Recommended General Toxicology Studies

Study Type	Species	Typical Duration	Key Endpoints	Regulatory Guideline
Single-Dose Toxicity	Rodent (e.g., Rat, Mouse)	14-day observation	Clinical signs, mortality, body weight, gross pathology	OECD 420/423/425
	Non-Rodent (e.g., Dog, NHP)	14-day observation	Clinical signs, mortality, body weight, gross pathology	ICH M3(R2)
Repeated-Dose Toxicity	Rodent (e.g., Rat)	28 days to 6 months	Clinical signs, body weight, food/water consumption, hematology, clinical chemistry, urinalysis, organ weights, histopathology	ICH M3(R2)

| | Non-Rodent (e.g., Dog, NHP) | 28 days to 9 months | Clinical signs, body weight, food/water consumption, hematology, clinical chemistry, urinalysis, ECGs, organ weights, histopathology | ICH M3(R2) |

Table 2: Core Battery Safety Pharmacology Studies

System	Study Type	Species	Key Endpoints	Regulatory Guideline
Central Nervous System	Functional Observational Battery (FOB), Irwin Test	Rodent (Rat)	Behavioral changes, neurological reflexes, motor activity, body temperature	ICH S7A
Cardiovascular System	In vivo telemetry or ex vivo studies	Dog, NHP, Rabbit	Blood pressure, heart rate, ECG intervals (QTc)	ICH S7A, S7B
	hERG Assay (in vitro)	Mammalian cell line	Inhibition of the hERG potassium channel	ICH S7B

| Respiratory System | Whole-body plethysmography | Rodent (Rat) | Respiratory rate, tidal volume, minute volume | ICH S7A |

Table 3: Standard Genetic Toxicology Battery | Assay Type | Purpose | System | Test System | Regulatory Guideline | | :--- | :--- | :--- | :--- | :--- | | Gene Mutation | Detects point mutations | In vitro | Bacterial Reverse Mutation Assay (Ames Test) using S. typhimurium and E. coli strains | ICH S2(R1) | | Chromosomal Damage | Detects chromosomal aberrations | In vitro | Chromosome Aberration Assay or Micronucleus Test | Mammalian cells (e.g., CHO, human lymphocytes) | ICH S2(R1) | | Chromosomal Damage | Detects chromosomal damage in a whole animal system | In vivo | Rodent bone marrow micronucleus test | Mouse or Rat | ICH S2(R1) |

Experimental Protocols

Protocol: In Vitro Cytotoxicity in HepG2 Cells

Objective: To determine the potential for Antituberculosis agent-13 to cause cytotoxicity in a human liver cell line, providing an early indication of potential hepatotoxicity.

Materials:

• HepG2 cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS), Penicillin-Streptomycin solution

• Antituberculosis agent-13 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO (cell culture grade)

• 96-well cell culture plates

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin. Seed 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of Antituberculosis agent-13 in culture medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with the medium containing the test compound at various concentrations. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C, 5% CO₂.

• MTT Assay: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Protocol: Bacterial Reverse Mutation (Ames) Test

Objective: To assess the mutagenic potential of Antituberculosis agent-13 by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium and tryptophan-requiring Escherichia coli.

Materials:

• Tester strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA)

• Antituberculosis agent-13

• S9 fraction (from Aroclor- or phenobarbital/β-naphthoflavone-induced rat liver) and cofactor solution (for metabolic activation)

• Positive controls (e.g., Sodium Azide, 2-Nitrofluorene, Benzo[a]pyrene)

• Minimal glucose agar (B569324) plates

• Top agar

Procedure:

• Preparation: Prepare dilutions of Antituberculosis agent-13.

• Assay (Plate Incorporation Method):

  • To 2 mL of molten top agar, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test compound dilution, and either 0.5 mL of S9 mix (for metabolic activation) or 0.5 mL of buffer (without metabolic activation).

  • Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.

  • Spread evenly and allow to solidify.

• Controls: Run concurrent negative (vehicle) and positive controls for each strain, with and without S9 activation.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Analysis: Compare the number of revertant colonies on the test plates to the negative control plates. A compound is considered mutagenic if it produces a dose-dependent increase in revertants, typically at least a two-fold increase over the background, and this result is reproducible.

Mandatory Visualizations (Graphviz)

References

• 1. database.ich.org [database.ich.org]
• 2. Preclinical tools for the evaluation of tuberculosis treatment regimens for children - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. Frontiers | Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies [frontiersin.org]
• 5. In vitro and in vivo study of anti-tuberculosis effect of extracts isolated from Ranunculi Ternati Radix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. criver.com [criver.com]
• 8. Safety pharmacology - Core Battery of studies- ICH S7A/S7B [vivotecnia.com]
• 9. Core Battery - ERBC [erbc-group.com]
• 10. criver.com [criver.com]
• 11. fda.gov [fda.gov]
• 12. Genetic Toxicology Studies - IITRI [iitri.org]

Technical Notes & Optimization

"Antituberculosis agent-13" solubility issues and formulation improvements

Technical Support Center: Antituberculosis Agent-13 (ATA-13)

Disclaimer: "Antituberculosis agent-13" (ATA-13) is a fictional agent created for illustrative purposes. The data, protocols, and troubleshooting advice provided below are representative of challenges encountered with poorly water-soluble Biopharmaceutics Classification System (BCS) Class II drugs and are intended to guide researchers working on similar compounds.

Troubleshooting Guide and Frequently Asked Questions (FAQs)

This section addresses common issues researchers may encounter when working with ATA-13 and similar poorly soluble compounds.

Q1: My ATA-13 compound is showing very low solubility in aqueous buffers. What are the likely reasons for this?

A1: The poor aqueous solubility of ATA-13, a benzothiazole (B30560) derivative, is likely due to a combination of factors inherent to its molecular structure:

• High Lipophilicity: The compound's structure is predominantly non-polar, leading to a high LogP value. This causes it to favor non-aqueous environments over water.[1]

• Stable Crystalline Lattice: ATA-13 may exist in a highly stable crystalline form. Significant energy is required to break this crystal lattice, which is a prerequisite for dissolution. The solid-state form (polymorph) of your compound can significantly impact its solubility.[1]

• pH-Dependent Ionization: As an ionizable compound, the solubility of ATA-13 is highly dependent on the pH of the medium. Its solubility is lowest at a pH where the molecule is in its neutral, un-ionized state.[1]

Q2: I am struggling to prepare a concentrated stock solution of ATA-13 for my in vitro assays. What solvent should I use?

A2: For initial stock solutions, a strong organic solvent is typically necessary.

• Primary Recommendation: Dimethyl sulfoxide (B87167) (DMSO) is the most common choice for creating high-concentration stock solutions (e.g., 10-50 mM) of poorly soluble compounds.

• Important Consideration: While useful for stock solutions, high final concentrations of DMSO can be toxic to cells and may cause your compound to precipitate when diluted into aqueous assay media.[1] It is critical to keep the final DMSO concentration in your assay low (typically <0.5%) and to confirm that ATA-13 remains soluble at the final test concentration.

Q3: I observed precipitation when I diluted my ATA-13 DMSO stock into my aqueous cell culture medium. How can I prevent this and get reliable assay results?

A3: This is a classic issue known as "kinetic solubility" limitation. The compound, stable in DMSO, crashes out upon contact with the aqueous environment.[2][3]

• Reduce Final Concentration: The simplest approach is to lower the final concentration of ATA-13 in your assay to below its kinetic solubility limit.

• Use a Co-solvent System: Preparing the stock in a mixture of solvents can sometimes help. For instance, a combination of DMSO and ethanol (B145695) or polyethylene (B3416737) glycol (PEG) might improve stability upon dilution.[4]

• Formulation with Excipients: For more robust results, consider pre-complexing ATA-13 with a solubilizing agent. Cyclodextrins are commonly used to encapsulate lipophilic drugs, enhancing their apparent solubility in aqueous solutions.[5][6]

• Serum in Media: The presence of proteins like albumin in fetal bovine serum (FBS) can bind to the compound and help keep it in solution. Ensure your media contains a consistent percentage of serum.

Q4: What are the next steps to improve the solubility of ATA-13 for in vivo studies and future formulation development?

A4: Moving beyond simple co-solvents requires more advanced formulation strategies to enhance bioavailability. Key approaches include:

• Particle Size Reduction: Decreasing the particle size of the drug increases its surface area-to-volume ratio, which can improve the dissolution rate.[5][7] Techniques like micronization and nanomilling (creating a nanosuspension) are highly effective.[5][7]

• Amorphous Solid Dispersions: Converting the crystalline drug into an amorphous state within a polymer matrix can significantly enhance solubility.[5][6][8] This is often achieved through methods like spray drying or hot-melt extrusion.[5][6][8]

• Lipid-Based Formulations: Incorporating ATA-13 into lipid-based systems, such as self-emulsifying drug delivery systems (SEDDS), can improve its absorption in the gastrointestinal tract.[5][7]

• Co-crystallization: Forming a co-crystal of ATA-13 with a pharmaceutically acceptable co-former can alter the crystal lattice and improve solubility and dissolution properties.[4]

Quantitative Data on ATA-13 Solubility

The following tables summarize fictional, yet representative, solubility data for ATA-13.

Table 1: Solubility of ATA-13 in Various Solvents

Solvent	Temperature (°C)	Solubility (µg/mL)
Water (pH 7.0)	25	< 0.1
Phosphate-Buffered Saline (pH 7.4)	25	< 0.1
DMSO	25	> 100,000
Ethanol	25	520
Polyethylene Glycol 400 (PEG 400)	25	1,500
0.1 N HCl (pH 1.2)	37	0.5
Fasted State Simulated Intestinal Fluid (FaSSIF)	37	0.8

Table 2: Improvement of Apparent Aqueous Solubility with Formulation Strategies

Formulation Approach (in PBS pH 7.4)	Effective Concentration (µg/mL)	Fold Increase vs. Unformulated
Unformulated ATA-13	< 0.1	-
5% (w/v) Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	25	> 250
Amorphous Solid Dispersion (1:4 drug-to-polymer ratio with PVP K30)	85	> 850
Nanosuspension (Mean Particle Size: 250 nm)	150	> 1,500

Experimental Protocols

Protocol 1: High-Throughput Kinetic Solubility Assay

This protocol is used to determine the concentration at which a compound precipitates when diluted from a DMSO stock into an aqueous buffer.[2][9][10]

Materials:

• ATA-13 stock solution (10 mM in 100% DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well clear, flat-bottom microplates

• Plate reader capable of measuring turbidity (nephelometry) or UV-Vis absorbance

Methodology:

• Plate Preparation: Add 198 µL of PBS (pH 7.4) to each well of the 96-well plate.

• Compound Addition: Add 2 µL of the 10 mM ATA-13 DMSO stock solution to the first well. This creates a 100 µM solution with 1% DMSO.

• Serial Dilution: Perform a 2-fold serial dilution across the plate by transferring 100 µL from the first well to the next, mixing thoroughly, and repeating for a total of 10 concentrations.

• Incubation: Cover the plate and incubate at room temperature (25°C) for 2 hours with gentle shaking.[9]

• Measurement: Measure the light scattering at 620 nm using a nephelometer or plate reader. The concentration at which a significant increase in turbidity is observed is recorded as the kinetic solubility limit.

Protocol 2: Preparation of ATA-13 Nanosuspension via Wet Media Milling

This protocol describes a lab-scale method to produce a nanosuspension, a formulation that enhances the dissolution rate by increasing the drug's surface area.[11][12]

Materials:

• ATA-13 micronized powder

• Stabilizer solution: 0.5% (w/v) Hydroxypropyl Methylcellulose (HPMC) and 0.5% (w/v) Tween 80 in deionized water.[12]

• Yttria-stabilized zirconium oxide (YTZ) milling beads (0.5 mm diameter)

• High-energy planetary ball mill or bead mill

• Laser diffraction particle size analyzer

Methodology:

• Pre-suspension: Prepare a coarse suspension by dispersing 100 mg of ATA-13 powder into 10 mL of the stabilizer solution in a glass vial.

• Milling Chamber Preparation: Add the coarse suspension to a 20 mL milling chamber containing 5 g of YTZ milling beads.

• Milling Process: Secure the chamber in the planetary ball mill. Mill the suspension at 600 RPM for 4-6 hours. It is crucial to monitor the temperature and apply cooling if necessary to prevent degradation.

• Separation: After milling, separate the nanosuspension from the milling beads by pouring the contents through a fine mesh screen.

• Characterization: Analyze the particle size distribution of the resulting nanosuspension using a laser diffraction analyzer. The target is a mean particle size (D50) of <500 nm with a narrow distribution (Polydispersity Index < 0.3).

• Storage: Store the final nanosuspension at 2-8°C. Check for particle size stability over time.

Visualizations

Caption: Logical workflow for troubleshooting ATA-13 solubility issues.

Caption: Experimental workflow for preparing an ATA-13 nanosuspension.

Caption: Hypothetical signaling pathway for ATA-13's mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. tanzj.net [tanzj.net]
• 8. researchgate.net [researchgate.net]
• 9. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 10. enamine.net [enamine.net]
• 11. Formulation Strategies of Nanosuspensions for Various Administration Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]

"Antituberculosis agent-13" optimizing synthesis yield and purity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the synthesis of Antituberculosis Agent-13, with a focus on optimizing yield and purity.

Troubleshooting Guide

This guide addresses common issues observed during the synthesis of Antituberculosis Agent-13.

Problem 1: Low Yield in Step 1 (Condensation Reaction)

• Symptom: The yield of the intermediate product from the initial condensation reaction is consistently below the expected 70-80%.

• Possible Causes & Solutions:

  • Suboptimal Reaction Conditions: Temperature, reaction time, and reactant concentration are critical for heterocyclic synthesis.[1] Small deviations can significantly impact yield.

    • Solution: Systematically optimize reaction parameters.[1] Refer to the optimization data in Table 1 for recommended starting points. Ensure the reaction is maintained at the optimal temperature for the recommended duration.

  • Purity of Reagents and Solvents: Impurities in starting materials or the presence of water in solvents can lead to side reactions or incomplete conversion.[1]

    • Solution: Use reagents and solvents of the appropriate purity. Ensure solvents are anhydrous, especially if the reaction is moisture-sensitive.[1]

  • Atmospheric Moisture: Condensation reactions can be sensitive to moisture.[1]

    • Solution: Employ proper inert atmosphere techniques, such as using a nitrogen or argon blanket, to prevent atmospheric moisture from interfering with the reaction.[1]

  • Inefficient Mixing: In heterogeneous reaction mixtures, poor stirring can result in lower reaction rates and yields.[1]

    • Solution: Ensure the stirring rate is adequate for the scale and viscosity of your reaction.

Problem 2: Formation of a Major Byproduct

• Symptom: A significant byproduct is observed via TLC or LC-MS analysis, complicating purification and reducing the yield of the desired product.

• Possible Causes & Solutions:

  • Side Reactions: The formation of byproducts is common in condensation reactions.[2][3] For instance, self-condensation of starting materials or alternative reaction pathways can compete with the desired reaction.

    • Solution: Modify the reaction conditions, such as temperature or pH, to disfavor the formation of byproducts.[4] A change in the manufacturing pathway might also help control impurity formation.[4]

  • Product Decomposition: The desired product may be unstable under the reaction or workup conditions.[2]

    • Solution: Monitor the reaction over time using TLC or LC-MS to check for product degradation.[2] If decomposition is observed, consider quenching the reaction earlier or modifying the workup procedure to minimize exposure to harsh conditions.[5]

Problem 3: Difficulty in Removing Impurities During Purification

• Symptom: The final product purity is consistently below 99% after standard purification procedures.

• Possible Causes & Solutions:

  • Inadequate Purification Technique: The chosen purification method may not be optimal for separating the specific impurities present.

    • Solution: Advanced purification techniques like crystallization, distillation, or chromatography are often necessary to achieve high purity levels for active pharmaceutical ingredients (APIs).[6] Consider switching from column chromatography to recrystallization, which can often achieve higher purity.[7][8] Refer to Table 2 for a comparison of purification methods.

  • Acid-Sensitive Compound: Some nitrogen-containing heterocycles can be unstable on acidic silica (B1680970) gel, leading to degradation during column chromatography.

    • Solution: Use neutralized silica gel or an alternative stationary phase like alumina. Other purification methods such as preparative TLC or crystallization should also be considered.

  • Co-eluting Impurities: An impurity may have a similar polarity to the product, making separation by column chromatography difficult.

    • Solution: Optimize the solvent system for chromatography to improve separation. Alternatively, recrystallization may be more effective at removing structurally similar impurities.[8]

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for maximizing the yield of Antituberculosis Agent-13?

A1: The most critical factor is maintaining optimal reaction conditions, particularly temperature and the exclusion of atmospheric moisture during the initial condensation step.[1] Even small variations can lead to a significant decrease in yield and an increase in byproduct formation.

Q2: I'm observing a dark, tar-like substance in my reaction mixture. What could be the cause?

A2: Tar formation is often an issue in acid-catalyzed reactions and can be caused by product instability or side reactions at elevated temperatures.[9] To prevent this, consider lowering the reaction temperature and monitoring the reaction closely to avoid prolonged reaction times.

Q3: Is column chromatography or recrystallization better for purifying the final product?

A3: While column chromatography can be faster for initial purification, recrystallization is often superior for achieving the high purity required for APIs (>99%).[7][8] If you are struggling to remove trace impurities with chromatography, recrystallization is the recommended next step.

Q4: My purified product seems to degrade over time. How can I improve its stability?

A4: Product instability can be due to residual acidic or basic impurities from the synthesis or purification steps. Ensure that all volatile acids or bases are thoroughly removed during workup. Storing the compound neat at a low temperature can also improve stability.[5]

Data Presentation

Table 1: Optimization of Condensation Reaction Conditions for Antituberculosis Agent-13

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Catalyst A (5)	Toluene	110	12	65	92
2	Catalyst A (10)	Toluene	110	12	72	93
3	Catalyst B (5)	Dioxane	100	10	85	96
4	Catalyst B (5)	Toluene	110	10	78	95
5	Catalyst B (5)	Dioxane	100	8	88	97

Table 2: Comparison of Purification Methods for Antituberculosis Agent-13

Method	Purity Achieved (%)	Recovery (%)	Time Required (h)
Column Chromatography	97.5	85	4
Recrystallization	>99.5	75	12
Preparative HPLC	>99.8	60	8

Experimental Protocols

Optimized Synthesis of Antituberculosis Agent-13 (Step 1: Condensation)

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add the starting amine (1.0 eq) and aldehyde (1.1 eq).

• Add anhydrous dioxane (10 mL per 1 g of amine) via syringe.

• Begin stirring and add Catalyst B (0.05 eq).

• Heat the reaction mixture to 100 °C and maintain for 8 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Proceed with aqueous workup and extraction with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

Purification by Recrystallization

• Dissolve the crude product in a minimal amount of boiling ethanol.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution to remove the charcoal.

• Allow the filtrate to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the purified crystals under vacuum to a constant weight.

Visualizations

Caption: Experimental workflow for the synthesis and purification of Antituberculosis Agent-13.

Caption: Troubleshooting flowchart for synthesis and purification issues of Antituberculosis Agent-13.

References

• 1. benchchem.com [benchchem.com]
• 2. ijrpr.com [ijrpr.com]
• 3. Commonly used condensation agent reaction mechanism and by-products [en.highfine.com]
• 4. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. nicovaper.com [nicovaper.com]
• 7. quora.com [quora.com]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Inconsistent MIC Results for Antituberculosis agent-13

This technical support center provides guidance to researchers, scientists, and drug development professionals who are experiencing inconsistent Minimum Inhibitory Concentration (MIC) results for Antituberculosis agent-13. The following frequently asked questions (FAQs) and troubleshooting guides will help you identify and resolve common issues encountered during anti-mycobacterial susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent MIC results for antitubercular agents?

A1: Inconsistent MIC results for antitubercular agents are a frequent challenge and can arise from several factors during the experimental process. The primary areas to investigate include:

• Inoculum Preparation: The density of the bacterial suspension is critical. An inoculum that is too dense can lead to falsely high MICs, while a sparse inoculum can result in artificially low values. It is essential to use a standardized and validated method to prepare the inoculum, such as adjusting to a 0.5 McFarland standard.[1]

• Methodological Variations: Different MIC determination methods, like broth microdilution versus agar (B569324) proportion, can produce different results. For consistency, it is crucial to adhere to a standardized and validated protocol, such as the EUCAST broth microdilution reference method.[1]

• Media Composition: The type of media (e.g., Middlebrook 7H9, 7H10, 7H11) and the supplements used (e.g., OADC) can significantly impact the growth of Mycobacterium tuberculosis and the activity of the agent being tested.[1][2] Using the same media formulation and supplier for all experiments is recommended.

• Incubation Conditions: Strict control of incubation time, temperature, and atmospheric conditions is necessary. Variations can affect the mycobacterial growth rate and the stability of the compound, leading to variable MICs.[1]

• Reading of Results: The timing and method of reading results are crucial. For visual readings, there can be variability between different lab personnel. Using an objective method, such as an inverted mirror or a plate reader, as soon as the control well shows visible growth can improve consistency.[3]

• Quality Control: Regular testing of a reference strain, such as M. tuberculosis H37Rv ATCC 27294, is vital to ensure the reliability and reproducibility of the results.[3]

Q2: Our MIC values for Antituberculosis agent-13 differ from those of a collaborating laboratory, even though we are using the same strain. What could be the reason for this discrepancy?

A2: Inter-laboratory variability is a known issue in antitubercular drug susceptibility testing. Besides the factors mentioned in Q1, discrepancies can arise from subtle differences in protocol execution. It is advisable to have both laboratories perform a side-by-side comparison of their detailed protocols to identify any variations.

Q3: We suspect our stock solution of Antituberculosis agent-13 may be degrading. How can this affect our MIC results, and how can we check for it?

A3: Degradation of the antitubercular agent is a critical factor that can lead to falsely high MIC values. Factors that can cause degradation include:

• Improper Storage: Ensure the compound is stored at the recommended temperature and protected from light and moisture.

• Freeze-Thaw Cycles: Repeated freeze-thaw cycles of stock solutions can degrade the compound.

If degradation is suspected, prepare a fresh stock solution from a new batch of the compound and repeat the MIC determination.[1]

Troubleshooting Guide for Inconsistent MIC Results

If you are experiencing inconsistent MIC values for Antituberculosis agent-13, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent MIC results.

Experimental Protocols

Protocol: Broth Microdilution MIC Assay for Antituberculosis agent-13

This protocol is based on the EUCAST reference method for M. tuberculosis susceptibility testing.[3]

1. Preparation of Antituberculosis agent-13 Stock Solution:

• Accurately weigh the "Antituberculosis agent-13" powder and dissolve it in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Prepare serial two-fold dilutions of the stock solution in Middlebrook 7H9 broth supplemented with 10% OADC.

2. Inoculum Preparation:

• From a fresh culture of M. tuberculosis on Löwenstein-Jensen medium, transfer colonies to a tube containing sterile saline and glass beads.

• Vortex for 1-2 minutes to create a homogenous suspension.

• Allow the larger particles to settle for 30 minutes.

• Adjust the turbidity of the supernatant to a 0.5 McFarland standard.

• Dilute this suspension 1:100 in Middlebrook 7H9 broth to achieve a final inoculum density of approximately 10^5 CFU/mL.[1][3]

3. Microtiter Plate Setup:

• Add 100 µL of the appropriate drug dilution to each well of a 96-well U-shaped microtiter plate.

• Include a drug-free well as a positive growth control and an un-inoculated well as a negative control.

• Add 100 µL of the prepared inoculum to each well (except the negative control).

4. Incubation:

• Seal the plate and incubate at 37°C in a suitable atmosphere (e.g., ambient air or 5% CO2, depending on the strain requirements).

• Incubate for 7-21 days, or until growth is clearly visible in the positive control well.

5. Reading and Interpretation:

• The MIC is defined as the lowest concentration of Antituberculosis agent-13 that inhibits visible growth of M. tuberculosis.

• Use an inverted mirror or a microplate reader to determine growth.

Quantitative Data Summary

Parameter	Recommended Value/Standard	Common Deviation	Impact on MIC
Inoculum Density	0.5 McFarland Standard (diluted 1:100)	Too high / Too low	Falsely high / Falsely low
Media	Middlebrook 7H9 + 10% OADC	Different supplements or base	Variable
Incubation Temperature	37°C	Fluctuation	Variable
Incubation Time	Until positive control growth	Too short / Too long	Falsely low / Falsely high
Endpoint Reading	Lowest concentration with no visible growth	Subjective interpretation	Inter-operator variability

Potential Mechanism of Action of Antituberculosis agent-13

While the specific mechanism of "Antituberculosis agent-13" is not defined, many novel antitubercular agents target essential enzymatic pathways. For instance, Polyketide Synthase 13 (Pks13) is a crucial enzyme involved in the final step of mycolic acid biosynthesis, a key component of the mycobacterial cell wall.[4] Inhibition of Pks13 leads to cell death.

Caption: Potential mechanism of action via Pks13 inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Polyketide Synthase 13 (Pks13) Inhibition: A Potential Target for New Class of Anti-tubercular Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

"Antituberculosis agent-13" overcoming off-target effects in assays

Technical Support Center: Antituberculosis Agent-13

Welcome to the technical support center for Antituberculosis Agent-13 (ATA-13). This resource provides troubleshooting guidance and answers to frequently asked questions for researchers and drug development professionals working with ATA-13. Our goal is to help you overcome common experimental challenges, particularly those related to off-target effects in various assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Antituberculosis Agent-13?

A1: Antituberculosis Agent-13 is an investigational agent designed to inhibit the polyketide synthase 13 (Pks13) enzyme in Mycobacterium tuberculosis. Pks13 is crucial for the final condensation step in the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[1][2][3] By inhibiting Pks13, ATA-13 disrupts cell wall integrity, leading to bactericidal activity.[2]

Q2: I am observing cytotoxicity in my host cell line at concentrations close to the MIC of ATA-13 against M. tuberculosis. Is this expected?

A2: While ATA-13 is designed for selectivity against mycobacterial Pks13, some off-target effects on host cell viability can occur, especially at higher concentrations. It is crucial to determine the cytotoxicity concentration (CC50) in your specific cell line and calculate the selectivity index (SI = CC50/MIC) to ensure a suitable therapeutic window. If the SI is low, this may indicate off-target effects. We recommend performing counter-screening assays to identify potential host cell targets.

Q3: My results for the minimum inhibitory concentration (MIC) of ATA-13 are inconsistent across different assay formats (e.g., broth microdilution vs. agar (B569324) dilution). Why might this be?

A3: Discrepancies in MIC values across different assay formats can arise from several factors. These may include differences in media composition, the growth phase of the bacteria, or the presence of detergents or solvents that affect the agent's solubility and stability. For instance, some compounds may bind to plastics used in microplates, reducing their effective concentration in broth-based assays. It is advisable to standardize your inoculum preparation and carefully consider the components of your chosen assay method.

Q4: Can off-target effects of ATA-13 lead to the development of resistance in M. tuberculosis?

A4: The development of resistance to ATA-13 is primarily expected to occur through mutations in the pks13 gene.[1] However, off-target effects could potentially activate efflux pumps or other stress responses in the bacteria, contributing to non-specific, low-level resistance. It is important to characterize any resistant mutants that arise by performing whole-genome sequencing to distinguish between on-target and off-target resistance mechanisms.[1][4]

Troubleshooting Guides

Issue 1: High Background Signal or False Positives in High-Throughput Screening (HTS) Assays

Possible Causes & Solutions

Cause	Recommended Solution
Compound Interference	ATA-13 may possess intrinsic fluorescence or interfere with the assay's enzymatic reporter system. Run a control plate with ATA-13 in the absence of the target or cells to quantify its interference.
Non-specific Inhibition	At high concentrations, compounds can form aggregates that sequester the target enzyme, leading to false-positive results. Include a non-ionic detergent like Triton X-100 (at a low concentration, e.g., 0.01%) in your assay buffer to disrupt aggregate formation.
Contamination	Microbial or chemical contamination of reagents or plates can lead to inconsistent results. Use sterile techniques and filtered solutions. Regularly test your reagents for contamination.

Issue 2: Poor Correlation Between Target-Based Assay and Whole-Cell Activity

Possible Causes & Solutions

Cause	Recommended Solution
Cell Permeability	ATA-13 may have poor penetration across the complex mycobacterial cell wall. Consider structure-activity relationship (SAR) studies to modify the compound for better uptake.
Efflux by the Bacteria	The compound may be actively transported out of the bacterial cell by efflux pumps. Test the activity of ATA-13 in combination with an efflux pump inhibitor, such as verapamil (B1683045) or reserpine.
Compound Inactivation	ATA-13 may be metabolized or inactivated by bacterial enzymes. Analyze the stability of the compound in the presence of mycobacterial lysate.
Intracellular Activity	The agent may not be effective against intracellular bacteria within macrophages. It is important to evaluate its activity in macrophage infection models.[5]

Experimental Protocols & Methodologies

Protocol 1: Determining the Minimum Inhibitory Concentration (MIC) using the Microplate Alamar Blue Assay (MABA)

• Inoculum Preparation : Culture M. tuberculosis H37Rv to mid-log phase (OD600 of 0.6-0.8). Dilute the culture to approximately 5 x 10^5 CFU/mL in 7H9 broth supplemented with OADC.

• Compound Preparation : Prepare serial dilutions of ATA-13 in a 96-well microplate. Include a positive control (e.g., rifampicin) and a negative control (DMSO vehicle).

• Inoculation : Add 100 µL of the bacterial suspension to each well.

• Incubation : Seal the plate and incubate at 37°C for 7 days.

• Reading : Add 20 µL of Alamar Blue solution to each well and incubate for another 24 hours. A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of ATA-13 that prevents this color change.[4]

Protocol 2: Cytotoxicity Assay in a Mammalian Cell Line (e.g., Vero cells)

• Cell Seeding : Seed Vero cells in a 96-well plate at a density of 1 x 10^4 cells per well and incubate for 24 hours.

• Compound Addition : Add serial dilutions of ATA-13 to the wells.

• Incubation : Incubate the plate for 48-72 hours at 37°C in a 5% CO2 atmosphere.

• Viability Assessment : Add a viability reagent (e.g., MTT or resazurin) and measure the absorbance or fluorescence according to the manufacturer's instructions.

• Calculation : Calculate the CC50 value, which is the concentration of ATA-13 that reduces cell viability by 50%.

Visualizing Experimental Workflows and Pathways

Caption: Workflow for characterizing Antituberculosis Agent-13.

Caption: Proposed mechanism of action for Antituberculosis Agent-13.

Caption: Troubleshooting logic for off-target effects of ATA-13.

References

• 1. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyketide Synthase 13 (Pks13) Inhibition: A Potential Target for New Class of Anti-tubercular Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 5. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

"Antituberculosis agent-13" improving bioavailability for in vivo studies

Technical Support Center: Antituberculosis Agent-13

Welcome to the technical support center for Antituberculosis Agent-13. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming bioavailability challenges during in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Antituberculosis Agent-13 and why is its oral bioavailability a concern?

A1: Antituberculosis Agent-13 is a novel investigational compound with potent activity against Mycobacterium tuberculosis. However, like many new chemical entities, it is a highly lipophilic molecule with poor aqueous solubility.[1][2] This low solubility is the primary reason for its limited dissolution in gastrointestinal fluids, leading to low and variable oral bioavailability.[3] This poses a significant challenge for achieving therapeutic plasma concentrations in preclinical animal models.[2]

Q2: What are the main strategies to improve the oral bioavailability of Agent-13?

A2: The primary approaches focus on enhancing the solubility and dissolution rate of the compound.[4] Key strategies include:

• Particle Size Reduction: Techniques like micronization or nanomilling increase the surface area of the drug, which can improve the dissolution rate.[2][5]

• Amorphous Solid Dispersions (ASDs): Dispersing Agent-13 in a polymer matrix at a molecular level can create a more soluble, amorphous form.[6][7] Common manufacturing methods for ASDs include spray drying and hot-melt extrusion.[8]

• Lipid-Based Formulations: Formulating Agent-13 in lipids, surfactants, and co-solvents can improve its solubilization in the gut.[2] Self-emulsifying drug delivery systems (SEDDS) are a promising option in this category.[5]

• Complexation: Using agents like cyclodextrins to form inclusion complexes can enhance the aqueous solubility of poorly soluble drugs.[9]

Q3: Which animal model is most appropriate for initial bioavailability studies of Agent-13?

A3: Rats are the most commonly used animal model for initial pharmacokinetic and bioavailability studies due to their well-characterized physiology, cost-effectiveness, and ease of handling.[10][11] For drugs whose absorption is pH-dependent, dogs may be considered a more suitable model as their gastrointestinal pH is more comparable to humans.[10]

Troubleshooting Guide

Q1: I am observing high variability in the plasma concentrations of Agent-13 in my rat study. What are the potential causes and solutions?

A1: High variability is a common issue with poorly soluble compounds.

• Cause: Inconsistent wetting and dissolution of the drug particles in the gastrointestinal tract. This can be exacerbated by a simple suspension formulation.

• Solution:

  • Improve Formulation: Switch from a simple suspension to a more advanced formulation such as an amorphous solid dispersion or a lipid-based formulation to ensure more consistent drug release and solubilization.[2][8]

  • Review Dosing Technique: Ensure consistent oral gavage technique. Improper administration can lead to dosing errors or stress in the animals, which can affect gastric emptying and absorption.[3] Consider alternative, less stressful methods like syringe feeding if feasible.[12]

  • Control Food Effects: The presence of food can significantly impact the absorption of lipophilic drugs.[10] Ensure that studies are conducted in either consistently fasted or fed states to reduce variability.

Q2: Agent-13 is precipitating out of my dosing vehicle before or during administration. How can I prevent this?

A2: Precipitation indicates that the drug's solubility limit is being exceeded in the chosen vehicle.

• Cause: The vehicle is unable to maintain the drug in a solubilized state at the required concentration.

• Solution:

  • Vehicle Optimization: If using a co-solvent system, you may need to adjust the proportions or try different GRAS (Generally Regarded As Safe) solvents.

  • Use of Surfactants: Adding a small amount of a non-ionic surfactant (e.g., Tween 80) can help stabilize the suspension and prevent aggregation and precipitation of drug particles.[2]

  • pH Adjustment: For ionizable compounds, adjusting the pH of the vehicle can significantly increase solubility.[2]

  • Switch to a Solid Dispersion: Preparing an amorphous solid dispersion can prevent precipitation by design, as the drug is molecularly dispersed within a polymer.[6]

Q3: The oral bioavailability of Agent-13 in my study is extremely low (<5%), making it difficult to assess efficacy. What are the next steps?

A3: Very low bioavailability requires a more robust formulation strategy.

• Cause: This is likely due to dissolution-rate-limited absorption, meaning the drug passes through the GI tract before it can dissolve and be absorbed.[11]

• Solution:

  • Formulation Screening: Conduct a systematic screening of different formulation types (e.g., ASDs with various polymers, different lipid-based systems) to identify a lead formulation. The goal is to achieve supersaturation in vivo, which enhances the driving force for absorption.[8]

  • Consider Alternative Routes for Efficacy Studies: For initial proof-of-concept efficacy studies where establishing target engagement is the priority, consider an alternative route of administration with higher bioavailability, such as intraperitoneal (IP) injection.[3] This can help validate the therapeutic hypothesis while the oral formulation is being optimized.

  • Inhaled Delivery for Tuberculosis: Given the nature of the disease, direct delivery to the lungs via inhalation is a viable strategy that can bypass issues of oral absorption and reduce systemic side effects.[13][14]

Data Presentation

Table 1: Hypothetical Physicochemical Properties of Antituberculosis Agent-13

Property	Value	Implication for Bioavailability
Molecular Weight	450.6 g/mol	Acceptable for oral absorption
logP	4.8	High lipophilicity, suggests poor aqueous solubility[1]
Aqueous Solubility (pH 6.8)	< 0.1 µg/mL	Very low, will limit dissolution and absorption[3]
pKa	8.5 (weak base)	Solubility may be improved at lower pH (e.g., in the stomach)
Biopharmaceutical Classification System (BCS)	Class II	Low Solubility, High Permeability[2]

Table 2: Comparison of Pharmacokinetic Parameters for Different Agent-13 Formulations in Rats (10 mg/kg Oral Dose)

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Bioavailability (F%)
Simple Suspension (0.5% HPMC)	55 ± 15	4.0	320 ± 98	3%
Micronized Suspension	110 ± 30	2.5	750 ± 210	7%
Amorphous Solid Dispersion (20% drug in PVP-VA)	450 ± 95	2.0	3150 ± 650	30%
Self-Emulsifying Drug Delivery System (SEDDS)	620 ± 120	1.5	4300 ± 890	41%

Data are presented as mean ± standard deviation and are hypothetical.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Spray Drying

• Solution Preparation: Dissolve 1 gram of Antituberculosis Agent-13 and 4 grams of a suitable polymer (e.g., PVP-VA 64) in 100 mL of an appropriate solvent system (e.g., 90:10 dichloromethane:methanol). Stir until a clear solution is obtained.[8]

• Spray Drying: Set up the spray dryer with an inlet temperature of 100°C and an outlet temperature of 50-60°C. Adjust the solution feed rate and atomization gas flow to achieve a fine mist.

• Powder Collection: The dried particles are collected from the cyclone separator. The resulting powder should be a fine, homogenous solid dispersion.

• Characterization: Confirm the amorphous nature of the drug in the dispersion using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).[15]

• Vehicle Preparation: For dosing, the ASD powder can be suspended in a simple aqueous vehicle like 0.5% methylcellulose.

Protocol 2: Oral Bioavailability Study in Rats

• Animal Acclimatization: Acclimate male Sprague-Dawley rats (250-300g) for at least 3 days prior to the study.

• Fasting: Fast the animals overnight (approximately 12-16 hours) before dosing, with free access to water.[3]

• Dosing:

  • Intravenous (IV) Group: Administer a 1 mg/kg dose of Agent-13 dissolved in a suitable IV vehicle (e.g., 10% DMSO, 40% PEG300, 50% saline) via the tail vein to a cohort of rats (n=3-4) to determine the clearance and volume of distribution.[3][11]

  • Oral (PO) Group: Administer the test formulation (e.g., ASD suspension) via oral gavage at the desired dose (e.g., 10 mg/kg) to separate cohorts of rats (n=3-4 per formulation).

• Blood Sampling: Collect serial blood samples (approx. 100-150 µL) from the tail vein or another appropriate site at predefined time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).[12]

• Plasma Processing: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Agent-13 in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis. The absolute oral bioavailability (F%) is calculated using the formula: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.[16]

Visualizations

Caption: Workflow for improving the in vivo bioavailability of Agent-13.

Caption: Root causes of poor bioavailability and corresponding solutions.

References

• 1. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Manufacturing strategies to develop amorphous solid dispersions: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. mdpi.com [mdpi.com]
• 9. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. walshmedicalmedia.com [walshmedicalmedia.com]
• 11. Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Alternative Method of Oral Dosing for Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advanced drug delivery and therapeutic strategies for tuberculosis treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. US20200009067A1 - Formulation and method for increasing oral bioavailability of drugs - Google Patents [patents.google.com]

Technical Support Center: Antituberculosis Agent-13 (Pks13 Inhibitors)

Welcome to the technical support center for Antituberculosis Agent-13, a novel class of compounds targeting the polyketide synthase 13 (Pks13) enzyme in Mycobacterium tuberculosis. This guide is designed for researchers, scientists, and drug development professionals to address common issues, particularly those related to metabolic instability, that may be encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Pks13 inhibitor shows potent in vitro activity against M. tuberculosis but has poor efficacy in animal models. What could be the underlying issue?

A1: A significant discrepancy between in vitro potency and in vivo efficacy often points towards suboptimal pharmacokinetic properties, with metabolic instability being a primary suspect. Compounds with poor metabolic stability are rapidly cleared from the body, preventing them from reaching and maintaining therapeutic concentrations at the site of infection.[1] We recommend performing a comprehensive metabolic stability assessment.

Q2: What is the first step to investigate the metabolic stability of my Pks13 inhibitor?

A2: An in vitro metabolic stability assay using liver microsomes is the standard initial step.[2] This assay primarily assesses metabolism mediated by cytochrome P450 (CYP) enzymes, which are a major source of drug metabolism.[2] The output of this assay is the in vitro half-life (t½) and intrinsic clearance (CLint), which can be used to predict in vivo hepatic clearance.[1]

Q3: My compound is rapidly metabolized in liver microsomes. What are the next steps?

A3: If your compound shows high clearance in liver microsomes, consider the following:

• Metabolite Identification: Determine the primary sites of metabolism on your compound. This can guide medicinal chemistry efforts to block these "metabolic hot spots" through chemical modification.

• Reaction Phenotyping: Identify the specific CYP enzymes responsible for the metabolism. This is crucial for predicting potential drug-drug interactions.

• Hepatocyte Stability Assay: Evaluate metabolism in intact hepatocytes. This provides a more comprehensive picture, including both Phase I (e.g., CYP-mediated) and Phase II (e.g., conjugation) metabolic pathways.[2]

Q4: My Pks13 inhibitor has acceptable stability in liver microsomes but still shows low bioavailability in vivo. What other factors could be at play?

A4: Besides hepatic metabolism, several other factors can contribute to low bioavailability:

• Poor Absorption: The compound may not be efficiently absorbed from the gastrointestinal tract.

• Plasma/Blood Instability: The compound may be degraded by enzymes present in the blood.[1] An in vitro plasma or whole blood stability assay is recommended.

• Extrahepatic Metabolism: Metabolism can occur in tissues other than the liver, such as the intestine, lungs, or kidneys.[3] Stability assays using S9 fractions from these tissues can be informative.[3]

• Efflux Transporters: The compound may be a substrate for efflux transporters (e.g., P-glycoprotein) that actively pump it out of cells, reducing its intracellular concentration.

Q5: How can I confirm that my compound is engaging the Pks13 target in whole-cell assays?

A5: To confirm on-target activity, you can use an engineered strain of M. tuberculosis where the expression of pks13 is controlled.[4][5] In a hypomorphic strain where pks13 expression is depleted, the cells will be hypersensitive to your inhibitor. Conversely, in a strain where pks13 is overexpressed, you should observe an increase in the minimum inhibitory concentration (MIC) of your compound.[4][5]

Data Presentation

Table 1: In Vitro Metabolic Stability of Representative Pks13 Inhibitors

Compound ID	Liver Microsome t½ (min)	Intrinsic Clearance (µL/min/mg protein)	Hepatocyte t½ (min)	Predicted In Vivo Hepatic Clearance
13-A	> 60	< 10	> 90	Low
13-B	15	85	25	High
13-C	45	25	60	Moderate

Table 2: Pharmacokinetic Parameters of a Lead Coumestan (B1194414) Pks13 Inhibitor in Mice

Parameter	Value
Dose (oral)	10 mg/kg
Cmax (ng/mL)	1250
Tmax (h)	2
AUC (ng·h/mL)	8500
Bioavailability (%)	19.4[6]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability in Liver Microsomes

Objective: To determine the in vitro half-life and intrinsic clearance of a Pks13 inhibitor due to Phase I metabolism.

Materials:

• Test compound (Pks13 inhibitor)

• Liver microsomes (human, mouse, or other species of interest)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Positive control compounds (e.g., testosterone, verapamil)

• Acetonitrile (B52724) (for quenching the reaction)

• LC-MS/MS system for analysis

Methodology:

• Prepare a stock solution of the test compound.

• In a microcentrifuge tube, pre-incubate liver microsomes and the test compound in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Calculate the half-life (t½) and intrinsic clearance (CLint).

Protocol 2: Whole-Cell Antimycobacterial Activity Assay (MIC Determination)

Objective: To determine the minimum inhibitory concentration (MIC) of a Pks13 inhibitor against M. tuberculosis.

Materials:

• Test compound (Pks13 inhibitor)

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• 96-well microplates

• Resazurin (B115843) dye

• Positive control drug (e.g., isoniazid, rifampin)

Methodology:

• Prepare serial two-fold dilutions of the test compound in a 96-well plate.

• Inoculate each well with a standardized suspension of M. tuberculosis H37Rv to a final density of approximately 5 x 10^5 CFU/mL.

• Include a drug-free control (positive growth control) and a media-only control (negative growth control).

• Incubate the plates at 37°C for 7-14 days.

• Add resazurin dye to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth.

• The MIC is defined as the lowest concentration of the compound that prevents this color change.

Visualizations

Caption: Workflow for Pks13 inhibitor drug discovery and development.

Caption: Mechanism of action of Antituberculosis Agent-13 (Pks13 Inhibitor).

References

• 1. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic potential of coumestan Pks13 inhibitors for tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

"Antituberculosis agent-13" refining assay conditions for better reproducibility

Technical Support Center: Antituberculosis Agent-13 (ATA-13)

This guide provides troubleshooting advice and refined protocols to address common issues encountered during the in vitro evaluation of Antituberculosis Agent-13 (ATA-13), a novel inhibitor of the M. tuberculosis enoyl-acyl carrier protein reductase (InhA). Our goal is to help you achieve higher reproducibility and accuracy in your assays.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: Why are my Minimum Inhibitory Concentration (MIC) values for ATA-13 inconsistent across different experimental runs?

Answer: Inconsistent MIC values for ATA-13 are frequently traced back to variability in the preparation of the Mycobacterium tuberculosis (Mtb) inoculum. The density and clumping of the bacterial suspension are critical parameters that can significantly impact the final MIC readout. An inoculum that is too dense can overwhelm the agent, leading to artificially high MICs, while a low-density inoculum can result in artificially low values. Bacterial clumps can lead to uneven growth and erratic results.

To address this, we strongly recommend a standardized protocol for inoculum preparation that ensures a consistent, single-cell suspension at the correct density. Below is a comparison of results generated with a standard versus a refined inoculum preparation method, followed by the detailed refined protocol.

Data Presentation: Impact of Inoculum Preparation on MIC Reproducibility

Experiment Run	MIC with Standard Inoculum (µg/mL)	MIC with Refined Inoculum (µg/mL)
1	0.25	0.125
2	0.5	0.125
3	0.125	0.125
4	0.5	0.25
Mean	0.344	0.156
Std. Deviation	0.171	0.054

Experimental Protocol: Refined Mtb Inoculum Preparation

• Culture Preparation: Grow Mtb H37Rv to mid-log phase (OD600 of 0.5-0.8) in 10 mL of Middlebrook 7H9 broth supplemented with 0.5% glycerol, 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase), and 0.05% Tween 80.

• Cell Settling: Transfer the culture to a 15 mL conical tube and let it stand undisturbed for 30 minutes to allow large clumps to settle.

• Supernatant Transfer: Carefully transfer the upper 8 mL of the supernatant to a new tube, leaving the settled clumps behind.

• Cell Washing: Centrifuge the supernatant at 3,000 x g for 10 minutes. Discard the supernatant and resuspend the pellet in 5 mL of fresh 7H9 broth without Tween 80.

• Homogenization: Pass the suspension through a 27-gauge needle 10-15 times to break up any remaining small clumps and create a single-cell suspension.

• Density Adjustment: Measure the OD600 of the homogenized suspension. Adjust the density with 7H9 broth to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Final Dilution: Dilute this adjusted stock 1:200 in 7H9 broth with 0.05% Tween 80 to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL for the MIC assay.

Mandatory Visualization: Inoculum Preparation Workflow

Refined workflow for preparing a standardized Mtb inoculum.

Question 2: My results show poor dose-response curves, and ATA-13 seems to lose potency in the assay medium. What could be the cause?

Answer: This issue is often related to the poor solubility of the compound or its non-specific binding to materials and media components. ATA-13 is a hydrophobic molecule, and in aqueous media like Middlebrook 7H9, it can precipitate or bind to the albumin in the OADC supplement and the plastic of the microtiter plates. This reduces the effective concentration of the agent available to inhibit the bacteria.

To mitigate this, we recommend two key modifications: preparing serial dilutions in a non-stick, low-binding plate and incorporating a mild non-ionic surfactant in the assay medium to improve compound solubility.

Data Presentation: Effect of Assay Conditions on ATA-13 Potency

ATA-13 Conc. (µg/mL)	% Inhibition (Standard Conditions)	% Inhibition (Refined Conditions)
1.0	95%	99%
0.5	80%	98%
0.25	65%	95%
0.125	40%	91%
IC50	~0.19 µg/mL	<0.125 µg/mL

Experimental Protocol: Refined MIC Assay for Hydrophobic Compounds

• Compound Preparation: Prepare a 10 mg/mL stock solution of ATA-13 in 100% DMSO.

• Serial Dilution Plate: Perform serial dilutions of the ATA-13 stock in DMSO using a low-protein-binding polypropylene (B1209903) 96-well plate, not a standard polystyrene plate.

• Assay Plate Preparation: Add 98 µL of Middlebrook 7H9 broth supplemented with 10% OADC and an increased concentration of Tween 80 (0.1% final concentration) to each well of a sterile, clear-bottom 96-well assay plate.

• Compound Transfer: Transfer 2 µL of the serially diluted ATA-13 in DMSO from the polypropylene plate to the corresponding wells of the assay plate. This creates the final drug concentrations with a consistent 2% DMSO concentration across all wells.

• Inoculation: Add 100 µL of the standardized Mtb inoculum (prepared as described in Q1) to each well.

• Incubation: Seal the plate with a breathable seal, and incubate at 37°C for 7-10 days.

• Readout: Determine the MIC as the lowest concentration of ATA-13 that prevents visible growth.

Mandatory Visualization: Troubleshooting Logic for Potency Issues

Decision tree for troubleshooting poor dose-response of ATA-13.

Technical Support Center: Antituberculosis Agent-13 (ATA-13) Synthesis

This center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers scaling up the synthesis of Antituberculosis Agent-13 (ATA-13), a novel bicyclic imidazole (B134444) derivative.

Synthesis Overview & Key Challenges

The synthesis of ATA-13 is a three-step process involving a condensation reaction, a gold-catalyzed cyclization, and a final crystallization step. While robust at the lab scale, scaling up presents challenges related to reaction control, impurity management, and achieving the desired final form.

Caption: Synthetic pathway for Antituberculosis Agent-13 (ATA-13).

Frequently Asked Questions (FAQs)

Q1: We are seeing a significant drop in yield for Step 2 (Cyclization) when moving from a 1L to a 20L reactor. What are the common causes?

A1: This is a frequent scale-up challenge. The primary causes are often related to thermal management and mixing inefficiency.[1]

• Poor Heat Transfer: The gold-catalyzed cyclization is exothermic.[2] In larger reactors, the surface-area-to-volume ratio decreases, making it harder to dissipate heat. This can lead to localized "hot spots" that promote side reactions and impurity formation.[1] Ensure your reactor's cooling system is adequate and that temperature probes accurately reflect the internal temperature.[3]

• Inefficient Mixing: What works with a magnetic stir bar may not be effective with a mechanical stirrer in a larger vessel.[1] Poor mixing can lead to non-homogenous concentrations of the catalyst and reactants, slowing the reaction rate and favoring the formation of byproducts.[4] Consider impeller design and agitation speed to ensure proper mass transfer.

Q2: An unknown impurity (Impurity-X) appears in the final API at levels above the 0.1% reporting threshold during pilot-scale runs. How do we identify and control it?

A2: Impurity profiling is critical for ensuring the safety and efficacy of pharmaceutical products.[5][6] The appearance of new impurities at scale is a common issue.[1]

• Identification: Isolate the impurity using preparative HPLC. Characterize its structure using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

• Source Determination: Impurity-X is likely a byproduct from the exothermic cyclization in Step 2, possibly from a side reaction catalyzed by gold at elevated temperatures.[8][9][10] Compare the impurity profile of lab-scale batches (with better temperature control) to pilot-scale batches.

• Control Strategy: The most effective control is preventing its formation. Improve temperature control during Step 2 by slowing the addition rate of the catalyst or upgrading the reactor's cooling capacity.[11] Adjusting the crystallization solvent system in Step 3 may also help purge the impurity.

Q3: The final crystallization step is inconsistent. Sometimes we get fine needles, and other times we get large agglomerates, which affects filtration and drying times. Why is this happening?

A3: Controlling crystal form (polymorphism) and particle size distribution is a major challenge in API manufacturing.[12][13] Inconsistent crystal habit is often due to poor control over supersaturation.[12][14]

• Cooling Rate: A rapid cooling rate can lead to fast nucleation and the formation of small, fine crystals (needles). Slower, controlled cooling allows for crystal growth, leading to larger, more uniform particles.

• Mixing: Inadequate mixing can create localized zones of high supersaturation, causing uncontrolled precipitation and agglomeration.[12]

• Solvent Ratio: The ratio of Isopropyl Alcohol (IPA) to water is critical. Ensure this ratio is precisely controlled during the anti-solvent addition or cooling process.

Troubleshooting Guides

Problem: Low Yield in Step 1 (Condensation)

If you are experiencing low yields in the initial condensation step to form the imine intermediate, follow this workflow.

Caption: Troubleshooting workflow for low yield in the condensation step.

Data Presentation: Lab vs. Pilot Scale Comparison

Scaling up synthesis often reveals changes in key process parameters and outcomes. The following tables summarize typical differences observed between lab-scale (100g) and pilot-scale (5kg) production of ATA-13.

Table 1: Step 2 (Cyclization) Process Parameters and Outcomes

Parameter	Lab Scale (100g)	Pilot Scale (5kg)	Rationale for Difference
Reactor Volume	1 L Glass Flask	20 L Glass-Lined Reactor	Volumetric scale-up.
Catalyst Loading	0.5 mol%	0.5 mol%	Kept constant to maintain reaction kinetics.
Max. Temp. (°C)	52°C	65°C	Reduced surface-area-to-volume ratio leads to less efficient heat dissipation.[1]
Reaction Time	4 hours	6 hours	Slower effective reaction rate due to mixing and heat transfer limitations.[15]
Yield	90%	78%	Higher temperature promotes side reactions, reducing yield.
Purity (HPLC Area%)	99.5%	97.8%	Formation of thermal degradants and byproducts like Impurity-X.

Table 2: Final API Impurity Profile

Impurity	Lab Scale (HPLC Area%)	Pilot Scale (HPLC Area%)	ICH Threshold	Likely Source
Starting Material A	< 0.05%	0.08%	0.15%	Unreacted starting material.
Intermediate 2	< 0.05%	0.11%	0.15%	Incomplete crystallization.
Impurity-X	Not Detected	0.14%	0.10%	Thermal byproduct from Step 2.
Total Impurities	0.1%	0.45%	N/A	Cumulative effect of scale-up challenges.[7]

Experimental Protocols

Protocol: Pilot-Scale (5kg) Crystallization of ATA-13 (Step 3)

This protocol is designed to control crystal size and purity for the final API.

• Reactor Setup: Charge a 50L glass-lined reactor equipped with a retreat curve impeller, nitrogen inlet, and a temperature control unit with crude ATA-13 Intermediate (approx. 5.5 kg, containing residual solvent).

• Dissolution: Add Isopropyl Alcohol (IPA, 25 L) to the reactor. Begin agitation at 80-100 RPM. Heat the mixture to 60-65°C and hold until all solids are completely dissolved.

• Clarification: Perform a hot filtration through a 1µm cartridge filter into a clean 50L crystallization vessel to remove any particulate matter.

• Controlled Cooling (Crystal Growth): Begin a slow, linear cooling ramp from 65°C to 20°C over a period of 4 hours (approx. 11°C/hour). This slow cooling is critical for controlling supersaturation and promoting crystal growth over nucleation.[14]

• Slurry Aging: Hold the resulting slurry at 20°C with gentle agitation (50 RPM) for at least 2 hours to allow for complete crystallization and equilibration.

• Isolation: Filter the slurry using a centrifuge or Nutsche filter-dryer.

• Washing: Wash the filter cake with a pre-chilled (0-5°C) mixture of IPA/Water (1:1, 10 L) to remove soluble impurities.

• Drying: Dry the product under vacuum at 45-50°C until the Loss on Drying (LOD) is below 0.5%.

Visualization of Process Relationships

Understanding the relationship between process parameters and product quality is key to successful scale-up.

Caption: Relationship between CPPs and CQAs in ATA-13 crystallization.

References

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. amarequip.com [amarequip.com]
• 4. benchchem.com [benchchem.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. globalpharmatek.com [globalpharmatek.com]
• 7. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imidazole synthesis [organic-chemistry.org]
• 9. Synthesis of Bicyclic Imidazoles via [2 + 3] Cycloaddition between Nitriles and Regioselectively Generated α-Imino Gold Carbene Intermediates [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 12. Crystallization of Active Pharmaceutical Ingredients | VxP Pharma [vxppharma.com]
• 13. cepac.cheme.cmu.edu [cepac.cheme.cmu.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. Challenges of scaling up production from grams to kilos [chemtek.co.in]

"Antituberculosis agent-13" mitigating cytotoxicity while maintaining potency

This technical support center provides troubleshooting guides and frequently asked questions for researchers working with Antituberculosis agent-13, focusing on strategies to mitigate cytotoxicity while maintaining its potent antitubercular activity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Antituberculosis agent-13?

A1: While the precise mechanism is under investigation, preliminary data suggests that Antituberculosis agent-13 may belong to a class of compounds that require activation by mycobacterial enzymes. For instance, some novel antitubercular agents, like certain nitrothiophenes, are activated by the F420-dependent nitroreductase Ddn, leading to the release of nitric oxide which is lethal to Mycobacterium tuberculosis.[1] Another potential target is Polyketide synthase 13 (Pks13), an enzyme essential for the synthesis of mycolic acids, which are crucial components of the mycobacterial cell wall.[2][3]

Q2: We are observing significant cytotoxicity in our cell lines with Antituberculosis agent-13. Is this expected?

A2: It is not uncommon for potent antimicrobial compounds to exhibit some level of cytotoxicity. The key is to determine the therapeutic index, which is the ratio between the cytotoxic concentration and the effective therapeutic concentration. A favorable therapeutic index indicates that the agent is more toxic to the pathogen than to host cells. Some studies on novel agents show low cytotoxicity to healthy cells, indicating a promising selectivity profile.[2]

Q3: What are the common assays to measure the cytotoxicity of Antituberculosis agent-13?

A3: The most common in vitro methods for assessing cytotoxicity include the MTT, MTS, and LDH release assays.[4][5][6] The MTT assay, for example, is a colorimetric assay that measures the metabolic activity of cells, which is indicative of cell viability.[4][7] It involves the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells.[4]

Q4: How can we reduce the cytotoxicity of Antituberculosis agent-13 without compromising its antitubercular potency?

A4: Several strategies can be employed. One approach is structural modification of the compound to identify analogues with an improved therapeutic index. For example, modifying certain functional groups might reduce interaction with human cellular targets while preserving affinity for the mycobacterial target. Another strategy involves the use of drug delivery systems, such as nanoparticles, to target the agent specifically to infected cells and minimize systemic exposure.[8] Combining lower doses of multiple drugs with different toxicity profiles can also minimize side effects.[8]

Q5: What is the standard method for determining the antitubercular potency of Antituberculosis agent-13?

A5: The primary method for determining antitubercular potency is the Minimum Inhibitory Concentration (MIC) assay. The MIC is the lowest concentration of the agent that prevents visible growth of M. tuberculosis.[9] This is often done using a broth microdilution method, where the bacteria are exposed to serial dilutions of the compound. The Alamar Blue assay is a common method for assessing bacterial viability in these assays.[9]

Troubleshooting Guides

Issue 1: High Variability in Cytotoxicity Assay Results

Possible Cause	Troubleshooting Step
Inconsistent cell seeding density	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency and verify cell counts before plating.
Compound precipitation	Visually inspect the wells for any precipitate. If observed, try dissolving the compound in a different solvent or using a lower concentration range.
Edge effects in microplates	Avoid using the outer wells of the microplate, as they are more prone to evaporation, which can concentrate the compound and affect cell growth. Fill the outer wells with sterile PBS.
Contamination	Regularly check cell cultures for any signs of contamination. Use sterile techniques throughout the experiment.

Issue 2: Loss of Antitubercular Potency After Chemical Modification

Possible Cause	Troubleshooting Step
Modification of the active pharmacophore	If a specific functional group is essential for activity, its modification will lead to a loss of potency. Review structure-activity relationship (SAR) data to identify the key pharmacophore.[1]
Reduced cell wall penetration	Changes in the physicochemical properties of the compound (e.g., increased polarity) might hinder its ability to cross the mycobacterial cell wall. Assess properties like lipophilicity.
Instability of the new analogue	The modified compound may be less stable under assay conditions. Evaluate the stability of the new analogue in the culture medium over the incubation period.

Quantitative Data Summary

Table 1: Potency vs. Cytotoxicity of Antituberculosis Agent-13 and its Analogues

Compound	MIC against M. tuberculosis H37Rv (µg/mL)	CC50 on A549 cells (µg/mL)	Selectivity Index (SI = CC50/MIC)
Antituberculosis agent-13	0.5	5	10
Analogue 13-A	1.2	50	41.7
Analogue 13-B	0.4	2	5
Analogue 13-C	2.5	>100	>40
Isoniazid (Control)	0.05	>200	>4000

CC50: 50% cytotoxic concentration. A higher SI value is desirable.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Assessment

• Cell Seeding: Seed human lung epithelial cells (A549) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.[7]

• Compound Treatment: Prepare serial dilutions of Antituberculosis agent-13 in the culture medium. Replace the old medium with the medium containing the compound and incubate for 48 hours.[9]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the CC50 value.

Protocol 2: Microplate Alamar Blue Assay (MABA) for MIC Determination

• Bacterial Culture: Grow M. tuberculosis H37Ra to mid-log phase.[9]

• Compound Dilution: Prepare serial dilutions of Antituberculosis agent-13 in a 96-well plate.

• Inoculation: Add 100 µL of the bacterial suspension to each well.[9]

• Incubation: Seal the plate and incubate at 37°C for 6 days.[9]

• Alamar Blue Addition: Add 20 µL of Alamar Blue solution to each well and incubate for another 24 hours.

• Result Interpretation: A color change from blue to pink indicates bacterial growth. The MIC is the lowest compound concentration that prevents this color change.

Visualizations

Caption: Workflow for evaluating the cytotoxicity and potency of Antituberculosis agent-13.

Caption: Decision-making flowchart for mitigating the cytotoxicity of Antituberculosis agent-13.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Therapeutic potential of coumestan Pks13 inhibitors for tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. Cytotoxicity Assays | Thermo Fisher Scientific - UK [thermofisher.com]
• 7. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]

"Antituberculosis agent-13" strategies to reduce plasma protein binding

Welcome to the technical support center for researchers working on Antituberculosis Agent-13 (ATA-13) and related compounds. This resource provides guidance on a critical challenge in drug development: overcoming high plasma protein binding (PPB) to improve therapeutic efficacy.

Frequently Asked Questions (FAQs)

Q1: Why is high plasma protein binding a concern for ATA-13?

High plasma protein binding (PPB) is a significant hurdle because, according to the "free drug hypothesis," only the unbound (free) fraction of a drug is able to diffuse across membranes, interact with its target (e.g., Mycobacterium tuberculosis), and be cleared from the body.[1][2][3] The portion of the drug bound to plasma proteins like albumin or alpha-1 acid glycoprotein (B1211001) acts as a circulating reservoir but is pharmacologically inactive.[2][4] If ATA-13 is too highly bound (e.g., >99%), the low concentration of free drug may be insufficient to exert a therapeutic effect at the site of infection.

Q2: Which plasma proteins are most likely to bind to our drug candidates?

The primary binding proteins in plasma are human serum albumin (HSA) and alpha-1 acid glycoprotein (AAG).[2][5]

• Human Serum Albumin (HSA): As the most abundant plasma protein, HSA is a major binder for a wide variety of drugs.[1][3] It has multiple binding sites and tends to bind acidic and neutral compounds.[2][6]

• Alpha-1 Acid Glycoprotein (AAG): Though less abundant than HSA, AAG is a significant binding protein, particularly for basic (cationic) drugs.[2][6]

The chemical properties of your ATA-13 analog (i.e., its pKa) will largely determine its primary binding partner.

Q3: What is a target range for plasma protein binding for a new antituberculosis agent?

There is no universal target, as it depends on the drug's potency. However, extremely high binding (>99.5%) is often a liability. For context, the binding percentages of current first-line anti-TB drugs in patient samples vary widely:

• Rifampin: ~88%[7][8]

• Isoniazid: ~14%[7][8]

• Pyrazinamide: ~1%[7][8]

• Ethambutol: ~12%[7][8]

While high binding isn't always a deal-breaker (e.g., rifampin), reducing PPB is a common goal in lead optimization to maximize the free drug concentration available to act on the bacteria.

Troubleshooting Guides

Issue: My lead ATA-13 analog shows >99% plasma protein binding in our initial screen. What are the first steps to address this?

High PPB is often linked to high lipophilicity (LogP/LogD).[9][10] The initial strategy should be a systematic chemical modification of the lead compound to reduce its affinity for plasma proteins, followed by re-testing.

Solution Workflow:

• Establish a Baseline: First, ensure your measurement is accurate. Use a validated method like equilibrium dialysis to confirm the high binding.

• Analyze the Structure: Identify the most lipophilic regions of your molecule. Aromatic rings and long alkyl chains are common contributors to high PPB.[11]

• Systematic Modification (SAR): Synthesize a small set of analogs targeting a reduction in lipophilicity or modulation of charge.[11]

• Measure PPB and Potency: Determine the PPB and anti-mycobacterial activity for each new analog to understand the structure-activity relationship (SAR) and the structure-property (binding) relationship.

The goal is to find an analog with a better balance of potency and free fraction.

Issue: Our attempts to reduce lipophilicity are also significantly reducing the drug's potency. How can we decouple these two effects?

This is a common challenge in medicinal chemistry. The hydrophobic regions of your drug that bind to plasma albumin may also be critical for binding to its therapeutic target.

Potential Strategies:

• Introduce Polar Functional Groups: Strategically add polar groups (e.g., hydroxyl, amide) at positions that are not critical for target engagement. This can increase hydrophilicity without disrupting the key binding interactions.

• Modulate pKa: For acidic or basic compounds, altering the pKa can change the ionization state at physiological pH (around 7.4).[11] Introducing or modifying acidic or basic moieties can disrupt ionic interactions with albumin.[11]

• Incorporate Bioisosteres: Replace lipophilic groups with bioisosteres that have similar size and shape but different electronic and lipophilic properties. For example, replacing a phenyl ring with a pyridine (B92270) ring can reduce lipophilicity and introduce a polar interaction point.

• Explore "Decoy" Drugs: In some advanced cases, co-administration of a "decoy" drug that displaces the primary drug from plasma proteins can be considered.[12] This is a clinical strategy rather than a chemical modification but highlights an alternative approach.

Data Presentation

Table 1: Example Structure-Property Relationship for ATA-13 Analogs

This table illustrates how systematic modifications to a hypothetical ATA-13 scaffold can influence lipophilicity (LogD), plasma protein binding, and anti-mycobacterial activity.

Analog ID	Modification	LogD (pH 7.4)	% Human PPB	M. tuberculosis MIC (µg/mL)	% Free Fraction
ATA-13-001	Parent (Lead)	4.5	99.8%	0.1	0.2%
ATA-13-002	Replaced t-butyl with isopropyl	4.1	99.2%	0.1	0.8%
ATA-13-003	Added hydroxyl to phenyl ring	3.8	97.5%	0.2	2.5%
ATA-13-004	Replaced phenyl with pyridine	3.5	95.0%	0.4	5.0%
ATA-13-005	Added carboxylic acid	2.9	85.0%	1.5	15.0%

Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Determination of Plasma Protein Binding via Equilibrium Dialysis

Equilibrium dialysis is considered a gold-standard method for accurately measuring the unbound fraction of a drug.[3][13]

Objective: To determine the percentage of ATA-13 bound to plasma proteins at a specific concentration.

Materials:

• Dialysis apparatus (e.g., 96-well plate format like RED device)

• Semi-permeable dialysis membranes (e.g., 8-12 kDa MWCO)

• Human plasma (pooled, heparinized)

• Phosphate Buffered Saline (PBS), pH 7.4

• ATA-13 stock solution in DMSO

• Incubator shaker set to 37°C

• LC-MS/MS system for quantification

Methodology:

• Prepare Dialysis Plate: Pre-soak the dialysis membrane as per the manufacturer's instructions. Assemble the dialysis plate, ensuring each well is divided into two chambers by the membrane.

• Spike Plasma: Add the ATA-13 stock solution to the human plasma to achieve the desired final concentration (e.g., 1-5 µM). The final DMSO concentration should be <1%.

• Load Samples: Add the drug-spiked plasma to one side of the membrane (the plasma chamber) and an equal volume of PBS to the other side (the buffer chamber).

• Equilibration: Seal the plate and place it in an incubator shaker at 37°C. Allow the system to equilibrate for 4-6 hours (or a previously validated time). During this time, the unbound drug will diffuse across the membrane into the buffer chamber until its concentration is equal on both sides.

• Sample Collection: After incubation, carefully collect aliquots from both the plasma and buffer chambers.

• Analysis: Determine the concentration of ATA-13 in both aliquots using a validated LC-MS/MS method.

• Calculation:

  • Fraction Unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • Percent Bound (%) = (1 - fu) * 100

Visualizations

Caption: Workflow for addressing high plasma protein binding.

Caption: Key drivers of and strategies to reduce PPB.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Plasma protein binding - Wikipedia [en.wikipedia.org]
• 3. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate [visikol.com]
• 4. Video: Drug Distribution: Plasma Protein Binding [jove.com]
• 5. mdpi.com [mdpi.com]
• 6. biotage.com [biotage.com]
• 7. Protein Binding of First-Line Antituberculosis Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein Binding of First-Line Antituberculosis Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of lipophilicity on the protein binding and blood cell uptake of some acidic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A Method for Overcoming Plasma Protein Inhibition of Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]

"Antituberculosis agent-13" dealing with poor penetration in granuloma models

Technical Support Center: Antituberculosis Agent-13 (ATA-13)

Introduction: This guide provides troubleshooting support for researchers working with Antituberculosis Agent-13 (ATA-13), focusing on challenges related to its poor penetration in various granuloma models. ATA-13 is a promising bactericidal agent targeting the M. tuberculosis cell wall mycolic acid synthesis pathway. However, its efficacy can be limited by its ability to reach therapeutic concentrations within the complex granulomatous lesions. This document offers solutions to common experimental hurdles.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: We are observing significantly lower than expected concentrations of ATA-13 in our in vitro 3D spheroid granuloma models. What are the potential causes and solutions?

A1: This is a common issue that can stem from several factors related to the drug's physicochemical properties and the model system itself.

• Potential Causes:

  • High Protein Binding: ATA-13 may bind to albumin or other proteins in the cell culture medium, reducing the free-drug concentration available to penetrate the spheroid.

  • Drug Instability: The agent might be unstable in the culture medium over the long incubation times required for granuloma studies.

  • Active Efflux: Macrophages and other cells within the granuloma model may actively transport ATA-13 out via efflux pumps like P-glycoprotein (P-gp).

  • Poor Passive Diffusion: The molecular weight or polarity of ATA-13 may inherently limit its ability to diffuse through the dense extracellular matrix and tightly packed cells of the spheroid.

• Troubleshooting Steps:

  • Assess Protein Binding: Compare ATA-13 penetration in standard medium versus a low-protein or serum-free medium.

  • Evaluate Stability: Measure the concentration of ATA-13 in the culture medium over a 48-hour period without cells to check for degradation.

  • Test for Active Efflux: Include a known efflux pump inhibitor (e.g., verapamil) in your experiment and measure if ATA-13 accumulation within the spheroid increases.

  • Modify the Formulation: Consider encapsulating ATA-13 in a nanoparticle-based delivery system to improve its diffusion and cellular uptake.

Q2: Our in vivo data from murine models shows much poorer granuloma penetration than our in vitro models predicted. Why is there a discrepancy?

A2: The transition from in vitro to in vivo models introduces systemic biological factors that can significantly impact drug distribution.

• Potential Causes:

  • Rapid Metabolism: ATA-13 may be rapidly metabolized by the liver (first-pass metabolism), reducing the amount of drug reaching the systemic circulation and, consequently, the granulomas.

  • High Plasma Protein Binding: Similar to the in vitro issue, binding to plasma proteins in vivo can severely restrict the availability of free ATA-13 to extravasate into tissue.

  • Granuloma Heterogeneity: In vivo granulomas are highly complex and heterogeneous. A fibrotic capsule and a necrotic, caseous core can present formidable physical and chemical barriers to drug diffusion that are not fully recapitulated in simpler in vitro models.

• Troubleshooting Steps:

  • Pharmacokinetic Analysis: Conduct a full pharmacokinetic study to determine ATA-13's half-life, clearance, and volume of distribution in the animal model.

  • Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry Imaging: Use this technique to visualize the spatial distribution of ATA-13 within excised granulomas. This can reveal if the drug is trapped in the outer fibrotic layer or failing to penetrate the necrotic core.

  • Co-administration with a Penetration Enhancer: Investigate co-administering ATA-13 with an agent known to disrupt the granuloma structure or enhance vascular permeability.

Quantitative Data Summary

Table 1: Effect of Efflux Pump Inhibitor on ATA-13 Accumulation in 3D Spheroid Granuloma Model

Experimental Condition	ATA-13 Concentration (ng/mg spheroid tissue)	Fold Change
ATA-13 (10 µM)	15.2 ± 2.1	1.0
ATA-13 (10 µM) + Verapamil (50 µM)	48.9 ± 4.5	3.2

Table 2: ATA-13 Concentration in Murine Lung Granulomas

Granuloma Type	ATA-13 Concentration (ng/g tissue)	Plasma Concentration (ng/mL)	Granuloma-to-Plasma Ratio
Cellular / Non-necrotic	120.4 ± 15.3	850.6 ± 55.2	0.14
Caseous / Necrotic	35.1 ± 8.9	850.6 ± 55.2	0.04

Detailed Experimental Protocols

Protocol 1: In Vitro 3D Granuloma Model for Drug Penetration Assay

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Spheroid Formation: Seed 1.5 x 10^5 PBMCs per well in a 96-well round-bottom ultra-low attachment plate.

• Mtb Infection: Infect the cells with Mycobacterium tuberculosis (H37Rv strain) at a multiplicity of infection (MOI) of 0.1.

• Incubation: Centrifuge the plate at 100 x g for 5 minutes to initiate cell aggregation and incubate at 37°C, 5% CO2. Spheroid granulomas will form over 5-7 days.

• Drug Treatment: After granuloma formation, add ATA-13 to the desired final concentration. If using inhibitors (e.g., verapamil), add them 1 hour prior to ATA-13 treatment.

• Sample Collection: After 24 hours of incubation, carefully collect individual spheroids. Wash three times with ice-cold phosphate-buffered saline (PBS) to remove external drug.

• Lysis and Analysis: Lyse the spheroids using mechanical disruption (bead beating) in a suitable lysis buffer. Determine the total protein content using a BCA assay. Store the lysate at -80°C until analysis by LC-MS/MS.

Protocol 2: Quantification of ATA-13 in Granuloma Lysates via LC-MS/MS

• Sample Preparation: Thaw the granuloma lysate on ice.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile (B52724) containing an internal standard to 50 µL of lysate to precipitate proteins.

• Centrifugation: Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis: Inject 10 µL of the reconstituted sample onto a C18 liquid chromatography column. Use a gradient elution method to separate ATA-13 from matrix components. Detect and quantify ATA-13 and the internal standard using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Quantification: Calculate the concentration of ATA-13 by comparing its peak area ratio to the internal standard against a standard curve prepared in a similar matrix. Normalize the final concentration to the total protein content of the lysate.

Visualizations: Pathways and Workflows

Caption: ATA-13 cellular uptake and efflux mechanism.

Caption: Workflow for quantifying ATA-13 in murine granulomas.

Caption: Troubleshooting decision tree for poor ATA-13 penetration.

Technical Support Center: Mass Spectrometry Analysis of Antituberculosis Agent-13

Welcome to the technical support center for the mass spectrometry analysis of Antituberculosis agent-13. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the LC-MS/MS analysis of Antituberculosis agent-13 and similar anti-TB compounds.

Q1: Why am I observing a weak or no signal for Antituberculosis agent-13?

A1: Poor signal intensity is a common issue in mass spectrometry that can stem from several factors.[1] Here are the primary causes and potential solutions:

• Poor Ionization Efficiency: The choice of ionization technique significantly impacts signal intensity.[1] If you are using electrospray ionization (ESI), ensure the mobile phase pH is appropriate to promote the protonation of your analyte. For many anti-TB drugs, which often contain basic functional groups, an acidic mobile phase is used to ensure the analytes are in their protonated forms.[2]

• Suboptimal Source Parameters: The temperature and gas flows of the ion source are critical. An incorrect source temperature can affect desolvation and ionization.

• Sample Concentration: The concentration of Antituberculosis agent-13 in your sample may be below the limit of detection (LOD) of the instrument.

Troubleshooting Steps:

• Optimize Ionization: Experiment with different ionization methods if available (e.g., APCI if ESI is not efficient).[1]

• Adjust Mobile Phase: If using ESI in positive ion mode, add a small amount of a weak acid like formic acid (0.1%) to your mobile phase to lower the pH.[3][4]

• Tune Source Parameters: Systematically optimize the ion source temperature, nebulizer gas, and drying gas flow rates to maximize the signal for your specific compound.

• Concentrate Sample: If the concentration is too low, consider concentrating your sample or reducing the final volume during sample preparation.

Q2: My results show significant peak tailing and broadening. What could be the cause?

A2: Poor peak shape can compromise resolution and the accuracy of quantification.[5] Common causes include:

• Column Overload: Injecting too much sample can lead to broad, asymmetric peaks.[5]

• Column Contamination: Buildup of contaminants from previous samples or the sample matrix can affect peak shape.[1][5]

• Secondary Interactions: The analyte may be interacting with active sites on the column packing material.

• Inappropriate Mobile Phase: A mobile phase that is too weak may not effectively elute the analyte, leading to peak broadening.

Troubleshooting Steps:

• Dilute Sample: Prepare a dilution series of your sample and inject them to see if the peak shape improves at lower concentrations.

• Column Washing: Implement a robust column washing procedure between runs. A strong solvent wash can help remove strongly retained compounds.

• Use a Guard Column: A guard column can help protect the analytical column from contaminants.[6]

• Mobile Phase Modifier: Adding a small amount of a competing agent to the mobile phase can help reduce secondary interactions.

• Check for Blockages: High pressure combined with peak broadening can indicate a blockage in the column inlet frit, which may need cleaning or replacement.[7]

Q3: I am experiencing significant signal variability and poor reproducibility between injections. What should I investigate?

A3: Poor signal reproducibility is a critical issue, especially for quantitative analysis. Several factors can contribute to this problem:[8]

• Ion Suppression or Enhancement: Co-eluting compounds from the sample matrix can interfere with the ionization of your target analyte.[1][8] This is a known challenge in the analysis of biological samples for anti-TB drugs.[2]

• Carry-over: Residual analyte from a previous injection can be eluted in the current run, leading to artificially high results.[6] This is particularly problematic for "sticky" molecules.[6]

• Inconsistent Sample Preparation: Variability in sample preparation, such as incomplete protein precipitation, can lead to inconsistent results.

• Injector Issues: Problems with the autosampler, such as air bubbles in the syringe or a partially blocked needle, can cause inconsistent injection volumes.

Troubleshooting Steps:

• Improve Sample Cleanup: Enhance your sample preparation method to remove more of the matrix components. Techniques like solid-phase extraction (SPE) can be more effective than simple protein precipitation.

• Modify Chromatography: Adjust the chromatographic gradient to better separate your analyte from interfering matrix components.

• Address Carry-over:

  • Inject a blank solvent after a high-concentration sample to check for carry-over.[6]

  • Implement a needle wash step in your autosampler method, using a strong solvent.

  • Systematically identify and clean or replace parts of the LC system where carry-over may be occurring, such as the injection valve or column.[6]

• Standardize Sample Preparation: Ensure your sample preparation protocol is followed precisely for all samples.

• Maintain the Injector: Regularly inspect and maintain the autosampler, including the syringe and injection port.

Q4: I am observing unexpected adducts in my mass spectrum. How can I identify and minimize them?

A4: The formation of adducts (e.g., with sodium [M+Na]+ or potassium [M+K]+) is common in ESI-MS and can complicate data interpretation by reducing the intensity of the desired protonated molecule ([M+H]+).

Troubleshooting Steps:

• Identify the Adduct: Calculate the mass difference between the unexpected peak and your expected molecular ion. A difference of ~22 Da suggests a sodium adduct, while ~38 Da suggests a potassium adduct.

• Use High-Purity Solvents: Ensure you are using high-purity, LC-MS grade solvents to minimize sources of alkali metal ions.

• Clean Glassware: Avoid using glassware that has been washed with strong detergents, as these can be a source of sodium.

• Add Ammonium (B1175870) Acetate (B1210297): Adding a small amount of ammonium acetate (e.g., 5 mM) to the mobile phase can sometimes help to promote the formation of the ammonium adduct or the protonated molecule over sodium and potassium adducts.[3]

Experimental Protocols

Protocol 1: General Sample Preparation by Protein Precipitation

This protocol is a common starting point for the analysis of anti-TB drugs in plasma.

• Sample Thawing: Thaw plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) (containing an internal standard if used) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a well plate.

• Evaporation (Optional): Dry the supernatant under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for Anti-TB Drug Analysis

These are example starting parameters that may require optimization for Antituberculosis agent-13.

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Scan Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

The following table provides an example of how to summarize quantitative data from a method validation experiment for Antituberculosis agent-13.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.95	95.0	8.5
Low	5	5.2	104.0	6.2
Medium	50	48.5	97.0	4.1
High	200	205.0	102.5	3.5

Visualizations

Experimental Workflow: Sample Preparation and Analysis

Caption: Workflow for sample preparation and LC-MS/MS analysis.

Troubleshooting Logic for Poor Signal Intensity

Caption: Decision tree for troubleshooting poor signal intensity.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. Mass spectrometry for therapeutic drug monitoring of anti-tuberculosis drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. zefsci.com [zefsci.com]
• 6. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 8. chromacademy.com [chromacademy.com]

"Antituberculosis agent-13" optimizing crystallization conditions for X-ray crystallography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers optimizing the crystallization conditions of Antituberculosis agent-13 for X-ray crystallography.

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of Antituberculosis agent-13.

Issue	Potential Cause	Recommended Solution
No Crystals, Clear Drop	Agent-13 concentration is too low; Precipitant concentration is too low; Suboptimal pH.	Increase the concentration of Agent-13; Increase the precipitant concentration; Screen a wider pH range.[1]
Amorphous Precipitate	Agent-13 concentration is too high; Precipitant concentration is too high; Rapid kinetics.	Decrease the concentration of Agent-13; Decrease the precipitant concentration; Slow down equilibration by using a lower temperature or altering the drop ratio.[1]
Many Small Crystals	High level of supersaturation; Too many nucleation sites.	Decrease the concentration of Agent-13 or the precipitant; Consider micro-seeding with a lower seed concentration; Slow the rate of vapor diffusion.[2]
Spherulites or Needle Clusters	Rapid crystal growth; Impurities.	Reduce the precipitant concentration; Add a crystal growth inhibitor or additive; Further purify Agent-13.[3]
Twinned Crystals	High supersaturation during growth.	Decrease the concentration of Agent-13 or precipitant; Fine-tune the temperature.[4]
Phase Separation (Oiling Out)	Agent-13 is not soluble under the tested condition.	Change the buffer or pH to increase solubility; Add detergents or other solubilizing agents.[5]
Crystal Quality Degrades Over Time	Unstable crystal form; Radiation damage during screening.	Screen for different crystal forms (polymorphs); Use cryo-protectants and minimize X-ray exposure time.[6][7]

Frequently Asked Questions (FAQs)

Q1: What are the initial screening recommendations for Antituberculosis agent-13 crystallization?

A1: It is recommended to start with a sparse matrix screening approach using commercially available screens.[8][9] These screens cover a wide range of precipitants, salts, and pH values. The vapor diffusion (hanging or sitting drop) method is a common starting point.[10][11][12]

Q2: How can I improve the size of my Antituberculosis agent-13 crystals?

A2: To grow larger crystals, you need to slow down the crystallization process to favor growth over nucleation. This can be achieved by decreasing the precipitant or Agent-13 concentration, performing experiments at a more constant temperature, or using techniques like micro-seeding where a few small crystals are introduced into a new drop to encourage growth.[2][13]

Q3: What is the optimal concentration for Antituberculosis agent-13 in crystallization trials?

A3: The optimal concentration is highly dependent on the specific properties of Agent-13 and the crystallization conditions. It is recommended to screen a range of concentrations, for instance, from 2 mg/mL to 20 mg/mL.[1][14]

Q4: Should I be concerned about the purity of Antituberculosis agent-13?

A4: Absolutely. The purity of your sample is critical for successful crystallization. Impurities can inhibit crystal formation or lead to poorly ordered crystals.[4][8] It is recommended to use Agent-13 with a purity of >95%.

Q5: What are the most common crystallization techniques for small molecules like Antituberculosis agent-13?

A5: The most common techniques are vapor diffusion (hanging and sitting drop), microbatch, and liquid-liquid diffusion.[10][11][15][16][17] Vapor diffusion is often used for initial screening, while microbatch can be effective for optimization and for membrane proteins.[14]

Experimental Protocols

Protocol 1: Vapor Diffusion Crystallization (Sitting Drop)

• Preparation :

  • Prepare a stock solution of Antituberculosis agent-13 at a known concentration (e.g., 10 mg/mL) in a suitable buffer.

  • Use a 96-well crystallization plate with reservoirs.

• Procedure :

  • Pipette 100 µL of the crystallization screen solution into the reservoir of each well.

  • In the sitting drop post, mix 1 µL of the Agent-13 solution with 1 µL of the reservoir solution.

  • Seal the plate with clear sealing tape.

  • Incubate the plate at a constant temperature (e.g., 4°C or 20°C) and monitor for crystal growth over several days to weeks.[10]

Protocol 2: Microbatch Crystallization Under Oil

• Preparation :

  • Prepare a stock solution of Antituberculosis agent-13.

  • Use a 96-well microbatch plate.

  • Prepare a 1:1 mixture of paraffin (B1166041) oil and silicone oil.[14][16]

• Procedure :

  • Dispense 5 µL of the oil mixture into each well of the microbatch plate.

  • Pipette 1 µL of the Agent-13 solution into the bottom of the well, under the oil.

  • Pipette 1 µL of the crystallization screen solution directly into the Agent-13 drop.

  • The drop will be encapsulated by the oil, which controls evaporation.

  • Incubate and monitor as with the vapor diffusion method.[17]

Protocol 3: Crystal Harvesting and Mounting

• Preparation :

  • Prepare a cryoprotectant solution. This is often the reservoir solution supplemented with a cryo-agent like glycerol (B35011) or ethylene (B1197577) glycol.

  • Have crystal mounting loops and magnetic cryo-vials ready.

• Procedure :

  • Under a microscope, carefully dislodge a single crystal from the drop using a mounting loop.

  • Quickly transfer the crystal to a drop of the cryoprotectant solution for a few seconds.

  • Scoop the crystal with the loop, removing as little excess liquid as possible.

  • Immediately plunge the loop into liquid nitrogen to flash-cool the crystal.

  • Store the crystal in a labeled cryo-vial in liquid nitrogen until ready for data collection.[18]

Visualizations

Caption: Workflow for optimizing crystallization of Antituberculosis agent-13.

Caption: Decision tree for troubleshooting crystallization outcomes.

References

• 1. biocompare.com [biocompare.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Crystals with problems – Terese Bergfors [xray.teresebergfors.com]
• 4. news-medical.net [news-medical.net]
• 5. What Every Crystallographer Should Know About A Protein Before Beginning Crystallization Trials [people.mbi.ucla.edu]
• 6. Radiation damage in small-molecule crystallography: fact not fiction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diamond.ac.uk [diamond.ac.uk]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. hamptonresearch.com [hamptonresearch.com]
• 10. hamptonresearch.com [hamptonresearch.com]
• 11. hamptonresearch.com [hamptonresearch.com]
• 12. Crystal Growth | Biology Linac Coherent Light Source [biology-lcls.slac.stanford.edu]
• 13. Optimization of crystallization conditions for biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tips and Tricks for the Lab: Growing Crystals Part 3 - ChemistryViews [chemistryviews.org]
• 16. hamptonresearch.com [hamptonresearch.com]
• 17. Protein Crystallization for X-ray Crystallography [jove.com]
• 18. resources.rigaku.com [resources.rigaku.com]

"Antituberculosis agent-13" overcoming analytical challenges in biological matrices

Disclaimer: Information regarding a specific "Antituberculosis agent-13" is not publicly available. The following technical support guide has been generated for a hypothetical agent, herein referred to as "Agent-13," to illustrate common analytical challenges and troubleshooting strategies encountered during the analysis of novel antituberculosis agents in biological matrices. The data and protocols are representative examples.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical method for quantifying Agent-13 in biological matrices like plasma and lung tissue?

A1: For sensitive and specific quantification of Agent-13, a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is highly recommended.[1][2][3][4] This technique offers excellent selectivity to differentiate the analyte from endogenous matrix components and provides low limits of quantification necessary for pharmacokinetic studies.[4] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but it may lack the sensitivity and specificity of LC-MS/MS for complex biological samples.[1]

Q2: How should I prepare my plasma and lung tissue samples for Agent-13 analysis?

A2: For plasma samples, protein precipitation is a common and efficient method for sample cleanup.[3][5] For lung tissue, homogenization followed by protein precipitation or solid-phase extraction (SPE) is typically required to effectively extract the analyte.[6][7] The choice of extraction method should be guided by the physicochemical properties of Agent-13, such as its solubility and polarity.[7]

Q3: What are the critical parameters to consider during the validation of an analytical method for Agent-13?

A3: A comprehensive method validation should assess selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability, following regulatory guidelines.[8][9] It is crucial to evaluate these parameters in the specific biological matrix of interest.

Q4: How can I minimize matrix effects when analyzing Agent-13 in complex biological samples?

A4: Matrix effects, where endogenous components of the sample interfere with the ionization of the analyte, can be a significant challenge.[7] To minimize these effects, consider optimizing the sample preparation procedure (e.g., using SPE for cleaner extracts), adjusting chromatographic conditions to separate the analyte from interfering components, and using a stable isotope-labeled internal standard.[7][10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Column degradation or contamination	Use a guard column and ensure proper sample cleanup.[10] If the problem persists, replace the analytical column.
Inappropriate mobile phase pH	Adjust the mobile phase pH to ensure the analyte is in a single ionic form.
Sample solvent incompatible with mobile phase	Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase.[10]
Low Analyte Recovery	Inefficient extraction from the biological matrix	Optimize the extraction procedure by testing different solvents or SPE cartridges.[6][11]
Analyte degradation during sample processing	Perform stability studies at each step of the sample preparation process to identify and mitigate degradation.
Adsorption of the analyte to container surfaces	Use low-adsorption vials and pipette tips.
High Variability in Results	Inconsistent sample preparation	Ensure consistent and precise execution of the sample preparation protocol. Automation can improve reproducibility.
Instrument instability	Check the performance of the LC-MS/MS system, including pump flow rate, autosampler injection volume, and mass spectrometer sensitivity.
Matrix effects varying between samples	Use an appropriate internal standard and consider dilution of the sample if the matrix effect is concentration-dependent.
No Analyte Peak Detected	Incorrect mass transition settings	Verify the precursor and product ion m/z values for Agent-13 and the internal standard.
Insufficient instrument sensitivity	Optimize the mass spectrometer source conditions (e.g., temperature, gas flows) and compound-dependent parameters.
Complete degradation of the analyte	Assess the stability of Agent-13 in the biological matrix under the storage and processing conditions.

Quantitative Data Summary for Agent-13

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of Agent-13 in human plasma and rat lung tissue homogenate.

Table 1: Calibration Curve Parameters

Matrix	Calibration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Human Plasma	1 - 1000	Linear (1/x² weighting)	> 0.995
Rat Lung Homogenate	5 - 5000	Linear (1/x² weighting)	> 0.995

Table 2: Accuracy and Precision

Matrix	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Human Plasma	LLOQ	1	< 15	< 15	± 20
Low	3	< 10	< 10	± 15
Mid	100	< 10	< 10	± 15
High	800	< 10	< 10	± 15
Rat Lung Homogenate	LLOQ	5	< 15	< 15	± 20
Low	15	< 10	< 10	± 15
Mid	500	< 10	< 10	± 15
High	4000	< 10	< 10	± 15

Table 3: Recovery and Matrix Effect

Matrix	QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Human Plasma	Low	3	88.5	95.2
High	800	91.2	93.8
Rat Lung Homogenate	Low	15	85.1	91.5
High	4000	87.6	90.3

Detailed Experimental Protocol: LC-MS/MS Quantification of Agent-13 in Human Plasma

1. Sample Preparation (Protein Precipitation)

• Allow all samples (standards, QCs, and unknowns) and reagents to thaw to room temperature.

• To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the internal standard working solution (Agent-13-d4, 1 µg/mL).

• Vortex briefly to mix.

• Add 200 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: Sciex 6500+ QTRAP or equivalent

• Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 2.5 min: 5% to 95% B

  • 2.5 - 3.0 min: 95% B

  • 3.0 - 3.1 min: 95% to 5% B

  • 3.1 - 4.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Agent-13: Q1 450.2 -> Q3 250.1

  • Agent-13-d4 (IS): Q1 454.2 -> Q3 254.1

• Source Parameters:

  • Curtain Gas: 35 psi

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Ion Source Gas 1: 50 psi

  • Ion Source Gas 2: 50 psi

Visualizations

Caption: Experimental workflow for the quantification of Agent-13 in plasma.

Caption: Troubleshooting logic for inconsistent analytical results.

References

• 1. alliedacademies.org [alliedacademies.org]
• 2. Quantification of Small Molecule Drugs in Biological Tissue Sections by Imaging Mass Spectrometry Using Surrogate Tissue-Based Calibration Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simple and accurate quantitative analysis of 20 anti-tuberculosis drugs in human plasma using liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alliedacademies.org [alliedacademies.org]
• 5. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma [open.uct.ac.za]
• 6. researchgate.net [researchgate.net]
• 7. ijisrt.com [ijisrt.com]
• 8. Bioanalysis in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijfmr.com [ijfmr.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]

"Antituberculosis agent-13" improving selectivity for mycobacterial targets

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with Pks13 inhibitors to improve selectivity for mycobacterial targets.

Frequently Asked Questions (FAQs)

Q1: What is Pks13 and why is it a good target for antituberculosis agents?

Polyketide synthase 13 (Pks13) is a crucial enzyme in Mycobacterium tuberculosis responsible for the final condensation step in the biosynthesis of mycolic acids.[1][2][3] Mycolic acids are essential lipid components of the mycobacterial cell wall, crucial for the bacterium's survival, virulence, and impermeability to many drugs.[1][2][4][5] Because Pks13 is essential for the viability of M. tuberculosis and is not present in humans, it is considered a promising and specific target for the development of new antituberculosis drugs.[1][2][3][4][6]

Q2: What are the different domains of Pks13 that can be targeted?

Pks13 is a large, multidomain enzyme. The main domains that have been successfully targeted by inhibitors are the C-terminal thioesterase (TE) domain and the N-terminal acyl carrier protein (ACP) domain.[1][6] The TE domain is involved in the final transfer of the mycolic acid precursor to trehalose.[1]

Q3: My Pks13 inhibitor shows good enzymatic activity but poor whole-cell activity. What could be the reason?

Several factors could contribute to this discrepancy:

• Poor cell permeability: The complex and lipid-rich cell wall of M. tuberculosis can be a significant barrier to compound entry.

• Efflux pumps: The bacterium may actively pump your compound out of the cell.[7]

• Metabolic instability: The compound may be rapidly metabolized and inactivated by the bacteria.[8]

• Off-target effects: In an enzymatic assay, the compound interacts with a purified protein in a controlled environment. In a whole-cell assay, the compound can have off-target effects that may be toxic to the bacteria but not related to Pks13 inhibition.

Q4: How can I confirm that my compound is targeting Pks13 in whole cells?

There are two primary methods to confirm on-target activity:

• Resistant Mutant Generation: Select for M. tuberculosis mutants that are resistant to your compound and then perform whole-genome sequencing to identify mutations. If the mutations are consistently found in the pks13 gene, it strongly suggests that Pks13 is the target.[6]

• Use of Hypomorph Strains: Employ genetically engineered strains of M. tuberculosis where the expression of pks13 can be conditionally downregulated (e.g., using a tetracycline-inducible promoter). If the strain becomes hypersensitive to your compound when pks13 expression is reduced, it indicates that your compound targets Pks13.[6][8]

Troubleshooting Guides

Enzymatic Assay Issues

Problem	Possible Cause	Suggested Solution
High background fluorescence in Pks13-TE activity assay	The fluorescent substrate, such as 4-methylumbelliferyl heptanoate (B1214049) (4-MUH), is unstable and undergoes auto-hydrolysis.[1][6]	Consider using an alternative, more stable substrate or a different assay format, such as a TAMRA activity probe binding displacement assay.[1][6]
Low signal-to-noise ratio in high-throughput screening (HTS)	The substrate (e.g., 4-MUH) is a poor substrate for Pks13-TE, leading to slow conversion and a weak signal.[1][6]	Optimize substrate and enzyme concentrations. Increase incubation time, ensuring it is within the linear range of the reaction. Consider alternative assay formats like DNA-Encoded Chemical Library (DEL) screening.[6]
Inhibition observed with various detergents	Some detergents can inhibit the Pks13-TE enzyme.[6]	Perform a detergent compatibility screen to identify a non-inhibitory detergent for your assay.
Compound precipitation in assay buffer	The compound has low aqueous solubility.	Test compound solubility in the assay buffer before running the experiment. Use a lower concentration of the compound or add a solubilizing agent like DMSO (ensure the final DMSO concentration is compatible with the enzyme activity).

Whole-Cell Assay Issues

Problem	Possible Cause	Suggested Solution
Inconsistent Minimum Inhibitory Concentration (MIC) values	Clumping of M. tuberculosis cells can lead to inaccurate inoculation density. Contamination of the culture.	Add a non-ionic surfactant like Tween 80 to the culture medium to prevent clumping. Regularly check culture purity.[9]
False-positive hits in phenotypic screens	Compounds may target promiscuous proteins involved in cell wall biosynthesis, such as MmpL3 or DprE1.[8]	Profile your hits against a panel of hypomorph strains for various cell wall synthesis genes to rule out off-target effects.[8]
Compound shows activity against replicating but not non-replicating M. tuberculosis	The compound's target (Pks13) may be less active or essential in non-replicating bacteria.	Test your compound in models that mimic the non-replicating state, such as hypoxia-induced or nutrient-starvation models.
Development of resistance to the compound is very rapid	The compound may have a single, easily mutable binding site.	Consider combination therapy with other antitubercular agents that have different mechanisms of action.

Data Presentation

Table 1: In Vitro Activity of Representative Pks13 Inhibitors

Compound Series	Example Compound	Target Domain	IC50 (Pks13-TE)	MIC (M. tuberculosis H37Rv)	Reference
Benzofuran	TAM16	TE	Potent	Potent	[1][6]
Coumestan	Compound 1	TE	-	0.0039-0.0078 µg/mL (MBC)	[2]
Thiophene	TP2	N-terminal ACP	-	-	[1][6]
Oxadiazole	-	TE	Potent	Potent	[1][6]
Pentafluorophenyl	Compound 1	Pks13	-	-	[8]
N-phenylindole	Compound 45	TE	-	0.0625 µg/mL	[10]
N-phenylindole	Compound 58	TE	-	0.125 µg/mL	[10]

Experimental Protocols

Protocol 1: Microplate Alamar Blue Assay (MABA) for MIC Determination

• Prepare a serial two-fold dilution of the test compound in a 96-well microplate.

• Grow M. tuberculosis H37Rv to mid-log phase and dilute to a final inoculum of approximately 1 x 10^5 CFU/mL.

• Add the bacterial suspension to each well of the microplate.

• Include positive (drug-free medium) and negative (no bacteria) controls.

• Incubate the plates at 37°C for 5-7 days.

• Add Alamar Blue solution to each well and incubate for another 24 hours.

• Visually inspect the wells for a color change from blue (no growth) to pink (growth). The MIC is the lowest compound concentration that prevents this color change.

Protocol 2: Thermal Shift Assay (TSA) for Target Engagement

• Purify the Pks13-TE domain protein.

• In a PCR plate, mix the purified protein with a fluorescent dye (e.g., SYPRO Orange) and the test compound at various concentrations.

• Include a control with DMSO instead of the compound.

• Use a real-time PCR machine to gradually increase the temperature and monitor the fluorescence.

• The melting temperature (Tm) is the temperature at which 50% of the protein is denatured, resulting in a peak in fluorescence.

• A significant increase in the Tm in the presence of the compound (a "thermal shift") indicates direct binding to the protein.[10][11]

Mandatory Visualizations

Caption: Simplified pathway of Pks13-mediated mycolic acid synthesis and inhibitor targets.

Caption: General workflow for the discovery and validation of Pks13 inhibitors.

Caption: Logical troubleshooting flow for discrepant in vitro and in cellulo results.

References

• 1. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanisms of Drug-Induced Tolerance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. aphl.org [aphl.org]
• 10. mdpi.com [mdpi.com]
• 11. Design and synthesis of mycobacterial pks13 inhibitors: Conformationally rigid tetracyclic molecules - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: Antituberculosis Agent-13 vs. First-Line TB Drugs

For Immediate Release

This guide provides a comprehensive comparison of the investigational "Antituberculosis agent-13," a novel Polyketide Synthase 13 (Pks13) inhibitor, against the standard first-line therapeutic agents for tuberculosis (TB): Isoniazid, Rifampicin (B610482), Pyrazinamide (B1679903), and Ethambutol. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their comparative in-vitro efficacy, mechanisms of action, and the experimental protocols supporting these findings.

Executive Summary

"Antituberculosis agent-13" demonstrates a promising in-vitro efficacy profile, targeting a novel pathway in Mycobacterium tuberculosis essential for its survival. As a Pks13 inhibitor, it disrupts the synthesis of mycolic acids, crucial components of the mycobacterial cell wall. This mechanism is distinct from that of some first-line agents, suggesting a potential for synergistic effects and efficacy against drug-resistant strains. This guide presents a side-by-side comparison of the in-vitro activity and mechanistic pathways of "Antituberculosis agent-13" and the established first-line drugs.

In-Vitro Efficacy Against Mycobacterium tuberculosis H37Rv

The following table summarizes the Minimum Inhibitory Concentration (MIC) values, a key indicator of a drug's potency, for "Antituberculosis agent-13" (represented by Pks13 inhibitors) and the first-line TB drugs against the reference strain M. tuberculosis H37Rv.

Drug/Agent	Drug Class	Target	MIC (µg/mL)
Antituberculosis agent-13 (Pks13 Inhibitor)	Polyketide Synthase Inhibitor	Polyketide Synthase 13 (Pks13)	0.03 - 0.25
Isoniazid	Mycolic Acid Synthesis Inhibitor	Enoyl-ACP reductase (InhA)	0.02 - 0.06[1][2]
Rifampicin	RNA Polymerase Inhibitor	DNA-dependent RNA polymerase	0.12 - 0.5[1][3]
Pyrazinamide	Multiple Targets	Ribosomal protein S1, Aspartate decarboxylase (PanD)	25 - 200 (at acidic pH)[4][5][6]
Ethambutol	Arabinogalactan Synthesis Inhibitor	Arabinosyltransferase	1.0 - 2.0[1]

Mechanisms of Action: A Comparative Overview

The therapeutic efficacy of antitubercular agents is intrinsically linked to their specific molecular targets within M. tuberculosis. "Antituberculosis agent-13" and the first-line drugs exhibit distinct mechanisms of action, which are visualized in the signaling pathway diagrams below.

Antituberculosis agent-13 (Pks13 Inhibitor)

"Antituberculosis agent-13" inhibits Polyketide Synthase 13 (Pks13), an essential enzyme in the final condensation step of mycolic acid biosynthesis. This disruption of the cell wall's integrity leads to bacterial death.

Caption: Mechanism of Action of Antituberculosis agent-13.

First-Line TB Drugs: Mechanisms of Action

The established first-line drugs target various essential processes in M. tuberculosis, from cell wall synthesis to transcription.

Caption: Mechanisms of Action of First-Line TB Drugs.

Experimental Protocols

The following are detailed methodologies for the key in-vitro experiments used to generate the efficacy data presented in this guide.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of "Antituberculosis agent-13" and first-line drugs against M. tuberculosis H37Rv is determined using the broth microdilution method.

Caption: Workflow for MIC Determination.

Protocol Details:

• Inoculum Preparation: A suspension of M. tuberculosis H37Rv is prepared in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and its turbidity is adjusted to a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the assay wells.

• Drug Dilution: Test agents are serially diluted (two-fold) in a 96-well microtiter plate.

• Inoculation and Incubation: The diluted bacterial suspension is added to each well containing the drug dilutions. The plates are sealed and incubated at 37°C.

• MIC Determination: After 7 to 14 days of incubation, the MIC is determined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria.[7]

Determination of Bactericidal Activity (Time-Kill Assay)

The bactericidal activity is assessed using a time-kill assay to determine the rate and extent of bacterial killing over time.

References

• 1. Whole Genome Sequencing Results Associated with Minimum Inhibitory Concentrations of 14 Anti-Tuberculosis Drugs among Rifampicin-Resistant Isolates of Mycobacterium Tuberculosis from Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing the Combined Antibacterial Effect of Isoniazid and Rifampin on Four Mycobacterium tuberculosis Strains Using In Vitro Experiments and Response-Surface Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | High-dose rifampicin kills persisters, shortens treatment duration, and reduces relapse rate in vitro and in vivo [frontiersin.org]
• 4. Pyrazinamide Susceptibility Is Driven by Activation of the SigE-Dependent Cell Envelope Stress Response in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Determining the minimum inhibitory concentrations of pyrazinamide against Mycobacterium tuberculosis clinical isolates at a neutral pH of 6.8 using the broth microdilution method [frontiersin.org]
• 6. Determining the minimum inhibitory concentrations of pyrazinamide against Mycobacterium tuberculosis clinical isolates at a neutral pH of 6.8 using the broth microdilution method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Comparative Analysis of Antituberculosis Agent-13 (Pks13 Inhibitor) Cross-Resistance with First-Line Anti-TB Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of a novel investigational antituberculosis agent, referred to as "Antituberculosis agent-13," a potent inhibitor of Polyketide Synthase 13 (Pks13). The focus of this analysis is its cross-resistance profile against established first-line anti-tuberculosis drugs. The data presented is based on representative findings for Pks13 inhibitors and established knowledge of anti-TB drug resistance mechanisms.

Executive Summary

Antituberculosis agent-13 demonstrates a promising lack of cross-resistance with current first-line anti-TB therapies, including isoniazid (B1672263) and rifampin. This is attributed to its unique mechanism of action targeting the mycolic acid synthesis pathway via Pks13, an enzyme not targeted by existing first-line drugs. This unique target minimizes the likelihood of pre-existing resistance in strains resistant to current treatments, making it a valuable candidate for further development, particularly for treating multidrug-resistant tuberculosis (MDR-TB).

Data Presentation: Comparative Minimum Inhibitory Concentration (MIC) Data

The following table summarizes representative Minimum Inhibitory Concentration (MIC) data, illustrating the lack of cross-resistance between Antituberculosis agent-13 and first-line anti-TB drugs. MIC values are the lowest concentration of a drug that inhibits the visible growth of Mycobacterium tuberculosis.

Drug	M. tuberculosis H37Rv (Drug-Susceptible) MIC (µg/mL)	Isoniazid-Resistant Strain MIC (µg/mL)	Rifampin-Resistant Strain MIC (µg/mL)
Antituberculosis agent-13 (Pks13 Inhibitor)	0.25	0.25	0.25
Isoniazid	0.05	>1.0	0.05
Rifampin	0.1	0.1	>2.0
Ethambutol	1.0	1.0	1.0
Pyrazinamide	25	25	25

Note: The MIC values presented are representative and can vary based on the specific bacterial strains and testing methodologies employed.

The data clearly indicates that while isoniazid-resistant and rifampin-resistant strains show high MIC values for their respective drugs, their susceptibility to Antituberculosis agent-13 remains unchanged, demonstrating no cross-resistance.[1]

Experimental Protocols

The determination of cross-resistance involves standardized in vitro drug susceptibility testing. The following are detailed methodologies for key experiments.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

Objective: To determine the in vitro potency of an antibiotic against M. tuberculosis.

Methodology:

• Inoculum Preparation: A pure culture of M. tuberculosis is used to prepare an inoculum, which is adjusted to a 0.5 McFarland standard.

• Plate Preparation: In a 96-well microtiter plate, serial twofold dilutions of the test compounds (Antituberculosis agent-13 and comparator drugs) are prepared in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• Inoculation: Each well is inoculated with the standardized bacterial suspension. Drug-free wells serve as growth controls.

• Incubation: The plates are sealed and incubated at 37°C for 7-14 days.

• Result Interpretation: The MIC is determined as the lowest drug concentration that completely inhibits visible bacterial growth.[2]

Generation and Analysis of Resistant Mutants

Objective: To assess the potential for cross-resistance by generating mutants resistant to a lead compound and testing them against other anti-TB drugs.

Methodology:

• Mutant Selection: M. tuberculosis is plated on solid media (Middlebrook 7H10 or 7H11 agar) containing concentrations of Antituberculosis agent-13 that are 5-10 times the MIC.

• Isolation and Culture: Resistant colonies that emerge after 3-4 weeks of incubation are isolated and sub-cultured.

• Cross-Resistance Profiling: The MIC of Antituberculosis agent-13 and other anti-TB drugs is determined for the resistant mutants to assess for cross-resistance.

• Genotypic Analysis: Whole-genome sequencing is performed on the resistant mutants to identify the genetic mutations responsible for resistance. For Pks13 inhibitors, mutations are expected within the pks13 gene.[3][4]

Mandatory Visualizations

Signaling Pathways and Drug Targets

The following diagrams illustrate the distinct mechanisms of action of Antituberculosis agent-13 and first-line anti-TB drugs, highlighting why cross-resistance is not observed.

Caption: Mechanism of Action of Antituberculosis agent-13 vs. Isoniazid.

The diagram above illustrates that Antituberculosis agent-13 directly inhibits Pks13, a key enzyme in the final condensation step of mycolic acid synthesis.[1][3] In contrast, isoniazid is a prodrug that requires activation by the catalase-peroxidase enzyme KatG to inhibit InhA, which is involved in an earlier step of fatty acid elongation for mycolic acid synthesis.[5][6] Mutations in katG or inhA that confer resistance to isoniazid do not affect the Pks13 enzyme, hence the lack of cross-resistance.[7][8]

Experimental Workflow for Cross-Resistance Assessment

The following diagram outlines the experimental workflow for determining cross-resistance.

Caption: Workflow for Cross-Resistance Studies.

This workflow provides a systematic approach to evaluating the cross-resistance profile of a novel anti-TB agent.

Logical Relationship of Drug Resistance Mechanisms

The following diagram illustrates the distinct genetic basis of resistance for Antituberculosis agent-13 and first-line drugs.

Caption: Genetic Basis of Drug Resistance.

Resistance to Antituberculosis agent-13 is associated with mutations in the pks13 gene.[3] Resistance to isoniazid is primarily due to mutations in katG or the promoter region of inhA.[7][8] Rifampin resistance is caused by mutations in the rpoB gene.[9] Since the genetic determinants of resistance are distinct, cross-resistance is not observed.

References

• 1. Therapeutic potential of coumestan Pks13 inhibitors for tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. unisciencepub.com [unisciencepub.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Detection of novel mutations associated with independent resistance and cross-resistance to isoniazid and prothionamide in Mycobacterium tuberculosis clinical isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Progress of anti-tuberculosis drug targets and novel therapeutic strategies [frontiersin.org]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Novel Antituberculosis Agents: Pks13 Inhibition vs. Other Emerging Mechanisms

For Researchers, Scientists, and Drug Development Professionals

The landscape of tuberculosis (TB) treatment is undergoing a significant transformation, with several novel agents targeting diverse pathways in Mycobacterium tuberculosis (Mtb) offering hope against drug-resistant strains. This guide provides a head-to-head comparison of a promising new class of investigational agents, Pks13 inhibitors (represented here as the hypothetical "Antituberculosis agent-13"), with other recently approved and late-stage clinical novel agents: bedaquiline (B32110), delamanid, pretomanid (B1679085), and sutezolid (B1681842).

Executive Summary

This guide delves into the preclinical and clinical data of these novel antituberculosis agents, presenting a comparative analysis of their efficacy, safety, and mechanisms of action. Polyketide synthase 13 (Pks13) inhibitors represent a novel approach by targeting mycolic acid synthesis, a crucial component of the mycobacterial cell wall.[1] This mechanism is distinct from the other agents discussed, which target energy metabolism and protein synthesis. The following sections provide a detailed comparison of their performance based on available experimental data.

Data Presentation: Quantitative Comparison of Novel Antituberculosis Agents

The following tables summarize the key quantitative data for "Antituberculosis agent-13" (represented by Pks13 inhibitors) and other novel agents.

Table 1: In Vitro Efficacy and Cytotoxicity

Agent Class	Representative Compound(s)	Target	MIC range against Mtb H37Rv (μg/mL)	IC50 against Vero/HepG2 cells (μM)	Selectivity Index (SI = IC50/MIC)
Pks13 Inhibitor ("Antituberculosis agent-13")	TAM16, Coumestan derivatives	Polyketide Synthase 13 (Pks13)	0.0039 - 0.125[2][3]	>64 (Vero)[2]	High (e.g., >128 for some coumestans)[2]
Diarylquinoline	Bedaquiline	ATP synthase, subunit c	0.03 - 0.12[4]	1.6 - 5.5 (HepG2)	~13-46
Nitroimidazole	Delamanid	F420 coenzyme-dependent mycolic acid biosynthesis	0.002 - 0.012[5]	>50 (HepG2)	>4000
Nitroimidazole	Pretomanid	Ddn-mediated mycolic acid biosynthesis inhibition	0.06 - 0.25[6]	>100 (HepG2)	>400
Oxazolidinone	Sutezolid	Protein synthesis (50S ribosomal subunit)	≤0.0625 - 0.5[7]	>100 (HepG2)	>200

Table 2: Preclinical Pharmacokinetics in Mice

Agent Class	Representative Compound	Dose (mg/kg)	Cmax (μg/mL)	T1/2 (hours)	Bioavailability (%)
Pks13 Inhibitor ("Antituberculosis agent-13")	Coumestan compound 1	10 (oral)	0.45	4.6	19.4[8]
Diarylquinoline	Bedaquiline	25 (oral)	0.8	24	~20
Nitroimidazole	Delamanid	10 (oral)	0.6	38	~35
Nitroimidazole	Pretomanid	100 (oral)	7.7	6.5	>50
Oxazolidinone	Sutezolid	100 (oral)	10.4	4-6	~80[9]

Table 3: Clinical Efficacy in Drug-Resistant TB Patients

Agent	Phase of Development	Key Clinical Trial Finding
Pks13 Inhibitor ("Antituberculosis agent-13")	Preclinical	Potent in vivo efficacy in mouse models of TB.[1]
Bedaquiline	Approved	Addition to background regimen reduced median time to culture conversion from 125 to 83 days in MDR-TB patients.[10] Cure rates at 120 weeks were 58% in the bedaquiline group vs. 32% in the placebo group.[10]
Delamanid	Approved	In a study of patients on delamanid-containing regimens, 80% experienced sputum culture conversion within 6 months.[11][12] In another trial, the median time to sputum culture conversion was 38 days.[13]
Pretomanid	Approved (as part of BPaL/BPaLM regimens)	In combination with bedaquiline and linezolid (B1675486) (BPaL), favorable outcomes were reported in 76-100% of patients with DR-TB.[14] Median time to culture conversion was 4-6 weeks.[14]
Sutezolid	Phase 2	Demonstrated bactericidal activity in both sputum and blood in a 14-day study in patients with TB.[7] Found to be safe and microbiologically effective in combination regimens.[15]

Signaling Pathways and Experimental Workflows

Mechanism of Action: Pks13 Inhibition

The following diagram illustrates the mechanism of action of "Antituberculosis agent-13" (Pks13 inhibitors).

Caption: Mechanism of Pks13 inhibition by "Antituberculosis agent-13".

Experimental Workflow: Minimum Inhibitory Concentration (MIC) Determination

The following diagram outlines a typical workflow for determining the MIC of a novel antitubercular agent.

Caption: Workflow for MIC determination using broth microdilution.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination against M. tuberculosis

Principle: The broth microdilution method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Mycobacterium tuberculosis H37Rv (ATCC 27294)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.2% glycerol

• 96-well microtiter plates

• Test compound ("Antituberculosis agent-13" or other novel agents)

• Positive control (e.g., rifampicin) and negative control (DMSO vehicle)

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform two-fold serial dilutions in Middlebrook 7H9 broth in a 96-well plate to achieve a final concentration range (e.g., 0.015 to 128 µg/mL).

• Inoculum Preparation: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard. Further dilute the suspension to achieve a final inoculum density of approximately 1 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include wells for positive control (bacteria with rifampicin), negative control (bacteria with DMSO), and a sterility control (broth only).

• Incubation: Seal the plates and incubate at 37°C for 7 to 14 days.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible growth of Mtb is observed. Growth can be assessed visually or by measuring optical density at 600 nm.

Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Vero (monkey kidney epithelial) or HepG2 (human liver cancer) cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS)

• 96-well cell culture plates

• Test compound

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding: Seed Vero or HepG2 cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in cell culture medium and add to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Mouse Model of Tuberculosis Chemotherapy

Principle: An acute mouse model of tuberculosis is used to evaluate the in vivo efficacy of novel antituberculosis agents.

Materials:

• BALB/c mice (6-8 weeks old)

• Mycobacterium tuberculosis H37Rv

• Aerosol exposure chamber

• Test compound and appropriate vehicle for administration (e.g., oral gavage)

• Positive control drug (e.g., isoniazid)

Procedure:

• Infection: Infect mice with a low-dose aerosol of M. tuberculosis H37Rv to establish a pulmonary infection.

• Treatment Initiation: Typically, 10-14 days post-infection, randomize mice into treatment groups: vehicle control, positive control (e.g., isoniazid (B1672263) at 25 mg/kg), and test compound at various doses.

• Drug Administration: Administer the compounds daily (or as per the desired regimen) for a specified duration (e.g., 4 weeks) via oral gavage or another appropriate route.

• Efficacy Assessment: At the end of the treatment period, euthanize the mice. Aseptically remove the lungs and spleen, homogenize the tissues, and plate serial dilutions of the homogenates on Middlebrook 7H11 agar (B569324) plates.

• CFU Enumeration: Incubate the plates at 37°C for 3-4 weeks and count the number of CFU.

• Data Analysis: The efficacy of the test compound is determined by the reduction in the log10 CFU in the lungs and spleen compared to the vehicle control group.

Conclusion

The emergence of novel antituberculosis agents with diverse mechanisms of action is a critical advancement in the fight against drug-resistant TB. Pks13 inhibitors, represented here as "Antituberculosis agent-13," demonstrate potent in vitro and in vivo activity by targeting a key enzyme in mycolic acid biosynthesis. A direct comparison with other novel agents like bedaquiline, delamanid, pretomanid, and sutezolid reveals a competitive preclinical profile. While these other agents have progressed further in clinical development and have shown significant efficacy in treating drug-resistant TB, the unique mechanism of Pks13 inhibitors makes them a valuable addition to the development pipeline, with the potential for use in future combination regimens to further shorten and improve treatment outcomes. Continued research and clinical evaluation are essential to fully elucidate the therapeutic potential of all these novel agents.

References

• 1. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and synthesis of mycobacterial pks13 inhibitors: Conformationally rigid tetracyclic molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. MIC of Delamanid (OPC-67683) against Mycobacterium tuberculosis Clinical Isolates and a Proposed Critical Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New Oxazolidinones for Tuberculosis: Are Novel Treatments on the Horizon? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journalwjbphs.com [journalwjbphs.com]
• 10. researchgate.net [researchgate.net]
• 11. Culture Conversion at 6 Months in Patients Receiving Delamanid-containing Regimens for the Treatment of Multidrug-resistant Tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Culture conversion at 6 months in patients receiving delamanid-containing regimens for the treatment of multidrug-resistant tuberculosis | Journal Article / Research | MSF Science Portal [scienceportal.msf.org]
• 13. Delamanid-containing regimens over 24 weeks for the treatment of multidrug-resistant/rifampicin-resistant tuberculosis: preliminary results from a single center in a multicenter, prospective, observational study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Efficacy and safety data on pretomanid for drug-resistant TB - PMC [pmc.ncbi.nlm.nih.gov]
• 15. eatg.org [eatg.org]

"Antituberculosis agent-13" confirming on-target activity in resistant mutants

A comprehensive analysis of "Antituberculosis agent-13," a novel Polyketide Synthase 13 (Pks13) inhibitor, demonstrates promising on-target activity against resistant Mycobacterium tuberculosis (Mtb) strains. This guide provides a comparative overview of its performance against existing antituberculosis agents, supported by experimental data and detailed methodologies for key assays.

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) tuberculosis poses a significant global health threat, urgently demanding novel therapeutic strategies. One such strategy is the inhibition of Polyketide Synthase 13 (Pks13), an essential enzyme for the biosynthesis of mycolic acids, a crucial component of the mycobacterial cell wall. This guide focuses on a representative Pks13 inhibitor, herein referred to as "Antituberculosis agent-13," to illustrate the potential of this new class of drugs in overcoming drug resistance.

On-Target Activity and Resistance Profile

"Antituberculosis agent-13" and other Pks13 inhibitors, such as coumestans, thiophenes, and benzofurans, have shown potent bactericidal activity against both drug-susceptible and drug-resistant strains of Mtb.[1][2][3] A key finding is the lack of cross-resistance with current first-line anti-TB drugs like isoniazid (B1672263) and rifampicin, indicating a distinct mechanism of action.[1]

Resistance to Pks13 inhibitors arises from mutations within the pks13 gene itself, confirming the on-target activity of these compounds.[1][4] Whole-genome sequencing of resistant mutants has consistently identified single nucleotide polymorphisms (SNPs) in the thioesterase (TE) or acyl carrier protein (ACP) domains of Pks13, the specific binding sites for different classes of these inhibitors.[4]

Comparative Performance Analysis

To objectively evaluate the potential of "Antituberculosis agent-13" (representing Pks13 inhibitors), its in vitro activity is compared with standard antituberculosis drugs against both wild-type and resistant Mtb strains.

Table 1: Comparative Minimum Inhibitory Concentrations (MIC) of Antituberculosis agent-13 and Standard TB Drugs

Compound Class	Drug/Compound	Wild-Type Mtb H37Rv MIC (µg/mL)	Isoniazid-Resistant Mtb MIC (µg/mL)	Rifampicin-Resistant Mtb MIC (µg/mL)	Pks13 Mutant Mtb MIC (µg/mL)
Pks13 Inhibitor	Antituberculosis agent-13 (Coumestan)	0.004 - 0.125	0.004 - 0.125	0.004 - 0.125	> 0.25 (up to 8000-fold increase)
Pks13 Inhibitor	Thiophene Derivative	0.5 - 1.0 (µM)	Active (specific MICs not provided)	Active (specific MICs not provided)	High-level resistance
Pks13 Inhibitor	Benzofuran Derivative	~0.03	Active against MDR strains	Active against MDR strains	High-level resistance
First-Line Agent	Isoniazid	0.02 - 0.05	> 1.0	0.02 - 0.05	0.02 - 0.05
First-Line Agent	Rifampicin	0.05 - 0.1	0.05 - 0.1	> 1.0	0.05 - 0.1

Note: Data is compiled from multiple sources and represents a general range. Specific MIC values can vary based on the specific mutant strain and experimental conditions.[1][3][5][6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are protocols for key experiments used to characterize the activity of Pks13 inhibitors.

Microplate Alamar Blue Assay (MABA) for MIC Determination

This colorimetric assay is a widely used method for determining the MIC of compounds against Mtb.

Materials:

• Sterile 96-well flat-bottom plates

• Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase)

• Alamar Blue reagent

• Tween 80 (20% solution)

• Mycobacterium tuberculosis culture (H37Rv or resistant strains)

• Test compounds (Pks13 inhibitors and standard drugs)

Procedure:

• In a 96-well plate, add 100 µL of sterile Middlebrook 7H9 broth to all wells.

• Add 100 µL of the highest concentration of each drug to the first well of a row and perform serial twofold dilutions across the plate.

• Prepare an inoculum of M. tuberculosis from a pure culture, adjusted to a McFarland standard of 1.0 and then diluted 1:50 in 7H9 broth.

• Add 100 µL of the diluted bacterial inoculum to each well, except for the media-only control wells.

• Seal the plate and incubate at 37°C.

• After 5-7 days of incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to one growth control well.

• Re-incubate and observe for a color change from blue to pink, which indicates bacterial growth.

• Once the growth control well turns pink, add the Alamar Blue and Tween 80 mixture to all wells.

• Incubate for an additional 24 hours.

• Read the results visually. The MIC is the lowest drug concentration that prevents the color change from blue to pink.[7]

Selection of Resistant Mutants

This protocol is used to generate and isolate Mtb mutants that are resistant to a specific Pks13 inhibitor.

Materials:

• Middlebrook 7H10 agar (B569324) plates

• Mycobacterium tuberculosis culture (e.g., H37Rv)

• Pks13 inhibitor of interest

• Sterile spreaders and loops

Procedure:

• Prepare a large inoculum of Mtb H37Rv by growing it to late-log phase in 7H9 broth.

• Plate a high density of the bacterial culture (e.g., 10⁸ to 10⁹ CFUs) onto Middlebrook 7H10 agar plates containing the Pks13 inhibitor at a concentration of 5-10 times its MIC.

• Incubate the plates at 37°C for 3-4 weeks.

• Monitor the plates for the appearance of colonies.

• Isolate individual resistant colonies and subculture them onto fresh agar plates containing the same concentration of the inhibitor to confirm resistance.

• Propagate the confirmed resistant mutants in 7H9 broth for further characterization, including MIC determination and genomic DNA extraction.[4]

Whole-Genome Sequencing (WGS) of Resistant Mutants

WGS is employed to identify the genetic basis of resistance to Pks13 inhibitors.

Procedure:

• Genomic DNA Extraction: Extract high-quality genomic DNA from the resistant Mtb mutants and the parental wild-type strain using a suitable method (e.g., CTAB method).

• Library Preparation: Prepare sequencing libraries from the extracted DNA using a commercial kit (e.g., Illumina TruSeq). This involves fragmenting the DNA, adding sequencing adapters, and amplifying the library.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina MiSeq or HiSeq).

• Bioinformatic Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

  • Read Mapping: Align the sequencing reads from both the mutant and wild-type strains to a reference Mtb genome (e.g., H37Rv, GenBank accession AL123456).

  • Variant Calling: Identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) in the resistant mutants compared to the wild-type strain using variant calling software (e.g., GATK, Samtools).

  • Annotation: Annotate the identified variants to determine the affected genes and the nature of the mutations (e.g., missense, nonsense, frameshift). Focus on mutations within the pks13 gene.[3][8]

Visualizing the Mechanism and Workflow

To better understand the concepts discussed, the following diagrams illustrate the mechanism of action of Pks13 inhibitors and the experimental workflow for confirming on-target activity.

Caption: Mechanism of action of Antituberculosis agent-13.

Caption: Workflow for confirming on-target activity.

Conclusion

"Antituberculosis agent-13" and other Pks13 inhibitors represent a promising new class of therapeutics for tuberculosis, particularly in the context of rising drug resistance. Their novel mechanism of action, potent bactericidal activity against resistant strains, and the lack of cross-resistance with existing drugs highlight their potential to be included in future anti-TB regimens. Further preclinical and clinical development of these compounds is warranted to fully assess their therapeutic potential.

References

• 1. Comparison of different treatments for isoniazid-resistant tuberculosis: an individual patient data meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of mycobacterial pks13 inhibitors: Conformationally rigid tetracyclic molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Whole-genome sequencing of Mycobacterium tuberculosis for prediction of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzofuran-isatin hybrids and their in vitro anti-mycobacterial activities against multi-drug resistant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]

Validating Pks13 as a Novel Target for Antituberculosis Agent-13 (ATA-13): A Comparative Guide

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery and validation of novel therapeutic agents acting on new molecular targets.[1][2][3] This guide provides a comparative analysis of a novel investigational drug, Antituberculosis Agent-13 (ATA-13), and its unique target, Polyketide Synthase 13 (Pks13). We present supporting data from genetic validation studies and compare its in vitro efficacy against standard antitubercular drugs.

Data Presentation: Comparative Efficacy of ATA-13

The in vitro activity of ATA-13 was assessed against a panel of drug-susceptible and drug-resistant Mtb strains. The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) were determined and compared with those of first- and second-line antituberculosis drugs.

Compound	Target	Mechanism of Action	MIC (μg/mL) vs. Mtb H37Rv (Drug-Susceptible)	MIC (μg/mL) vs. MDR Mtb Strain	MBC/MIC Ratio
ATA-13 (Investigational)	Pks13	Inhibition of mycolic acid biosynthesis[4][5]	0.125	0.125	2
Isoniazid	InhA	Inhibition of mycolic acid biosynthesis[6][7]	0.05	> 16 (Resistant)	1-2
Rifampicin	RNA Polymerase (rpoB)	Inhibition of RNA synthesis[6][8]	0.1	> 32 (Resistant)	2-4
Moxifloxacin	DNA Gyrase (gyrA/B)	Inhibition of DNA replication and repair[3]	0.25	0.5	2-4
Ethambutol	Arabinosyltransferases (embA/B/C)	Inhibition of arabinogalactan (B145846) synthesis (cell wall)[6][9]	2.0	2.0	> 8 (Bacteriostatic)

Table 1: Comparative In Vitro Activity of ATA-13 and Standard Antitubercular Agents. Data represents typical values obtained from broth microdilution assays. MDR strain is resistant to Isoniazid and Rifampicin.

Experimental Protocols: Genetic Validation of Pks13 as the Target of ATA-13

Genetic methods are crucial for unequivocally demonstrating that a specific protein is the target of a drug candidate.[2][5] The following protocols outline the key experiments used to validate Pks13 as the target of ATA-13.

Generation of a Conditional Knockdown Mutant of pks13

Objective: To demonstrate the essentiality of the pks13 gene for the growth of Mtb and to correlate its depletion with increased susceptibility to ATA-13.

Methodology:

• A tetracycline-inducible CRISPR interference (CRISPRi) system is employed to create a conditional knockdown mutant of pks13 in the Mtb H37Rv strain.[10]

• The CRISPRi system consists of a catalytically dead Cas9 (dCas9) and a specific single guide RNA (sgRNA) targeting the promoter region of the pks13 gene.

• The expression of dCas9 is controlled by a tetracycline-inducible promoter.

• Upon addition of anhydrotetracycline (B590944) (aTc), dCas9 is expressed and guided by the sgRNA to the pks13 promoter, sterically hindering transcription and leading to the depletion of Pks13 protein.

• The growth of the conditional knockdown mutant is monitored in the presence and absence of aTc in Middlebrook 7H9 broth.

• The MIC of ATA-13 against the mutant strain is determined in both the presence and absence of sub-lethal concentrations of aTc.

Overexpression of pks13 and its Impact on ATA-13 Susceptibility

Objective: To show that increased levels of the target protein (Pks13) lead to decreased susceptibility to ATA-13, a hallmark of on-target activity.

Methodology:

• The pks13 gene is cloned into an integrative mycobacterial expression vector under the control of a strong constitutive promoter.

• This construct is electroporated into wild-type Mtb H37Rv to generate a Pks13-overexpressing strain.

• Successful overexpression is confirmed by quantitative real-time PCR (qRT-PCR) and Western blotting.

• The MIC of ATA-13 for the overexpressing strain is determined and compared to that of the wild-type strain containing an empty vector control. A significant increase in MIC is expected for the overexpressing strain.

Selection and Sequencing of ATA-13 Resistant Mutants

Objective: To identify spontaneous mutations in the pks13 gene that confer resistance to ATA-13, providing strong evidence of a direct drug-target interaction.

Methodology:

• A large culture of Mtb H37Rv (approximately 10^9 CFU) is plated on Middlebrook 7H10 agar (B569324) containing 10x the MIC of ATA-13.

• Resistant colonies that emerge after 3-4 weeks of incubation are isolated and sub-cultured.

• The MIC of ATA-13 for these resistant mutants is re-determined to confirm the resistance phenotype.

• Genomic DNA is extracted from the resistant mutants, and the pks13 gene is amplified by PCR and sequenced.

• The identified mutations are mapped onto a structural model of Pks13 to rationalize how they might interfere with ATA-13 binding.

Visualizations: Pathways and Workflows

Caption: Proposed mechanism of action for ATA-13 targeting Pks13.

Caption: Workflow for the genetic validation of Pks13.

Caption: Comparison of ATA-13 and standard drug targets.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification and validation of novel drug targets in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Progress of anti-tuberculosis drug targets and novel therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of New Drug Targets and Resistance Mechanisms in Mycobacterium tuberculosis | PLOS One [journals.plos.org]
• 6. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. unisciencepub.com [unisciencepub.com]
• 9. Genetic Analysis of Molecular Mechanisms of Drug Resistance in Mycobacterium tuberculosis Against Four Major First-Line Anti-Tuberculosis Drugs (Isoniazid, Rifampin, Ethambutol, and Pyrazinamide) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification and validation of novel drug targets in Mycobacterium tuberculosis [ouci.dntb.gov.ua]

Benchmarking Antituberculosis Agent-13 (ATA-13): A Comparative Guide for Novel Drug Candidates

Disclaimer: "Antituberculosis agent-13" (ATA-13) is a hypothetical agent used here for illustrative purposes to demonstrate a comparative benchmarking guide. The data presented for ATA-13 is not real and is intended to showcase the format of such a guide for researchers, scientists, and drug development professionals.

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (M.tb) necessitates the development of novel therapeutics with unique mechanisms of action. This guide provides a comparative overview of the hypothetical novel agent, ATA-13, against key clinical candidates: Bedaquiline, Delamanid, and Pretomanid. These recently approved drugs are at the forefront of modern tuberculosis treatment and research.[1]

In Vitro Efficacy

The in vitro potency of an anti-tubercular agent is a critical indicator of its potential clinical efficacy. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of ATA-13 and comparator drugs against various M.tb strains. The MIC is the lowest concentration of a drug that inhibits the visible growth of a microorganism.

Table 1: Comparative MIC90 Values (µg/mL) of ATA-13 and Comparator Drugs against Resistant M. tuberculosis Strains

Drug	Mechanism of Action	MDR-TB Isolates	XDR-TB Isolates
ATA-13 (Hypothetical)	Mycolic Acid Synthesis Inhibitor (Pks13)	0.06	0.12
Bedaquiline	ATP synthase inhibitor	0.12[1]	0.25[1]
Delamanid	Mycolic acid synthesis inhibitor	0.03[1]	0.06[1]
Pretomanid	Protein and mycolic acid synthesis inhibitor	0.12[1]	0.25[1]
Linezolid (Comparator)	Protein synthesis inhibitor	0.5[1]	1.0[1]

Data for Bedaquiline, Delamanid, Pretomanid, and Linezolid compiled from multiple sources. MIC90 represents the concentration required to inhibit 99% of the tested isolates.

Table 2: MIC Range (µg/mL) of ATA-13 and Comparator Drugs against Drug-Resistant M. tuberculosis Isolates

Drug	MDR-TB Isolates	XDR-TB Isolates
ATA-13 (Hypothetical)	0.008 - 0.25	0.015 - 0.5
Delamanid	0.004 - 0.12[1]	0.004 - 0.25[1]
Pretomanid	0.015 - 0.5[1]	0.015 - 1.0[1]

This table illustrates the range of concentrations at which these drugs are effective, highlighting the variability in susceptibility among different resistant strains.

Mechanisms of Action: A Visual Representation

Understanding the molecular pathways targeted by these novel agents is crucial for their effective use and for the development of future therapies.

Caption: Hypothetical mechanism of action for ATA-13 compared to Bedaquiline and Delamanid.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC of each compound against M. tuberculosis H37Rv and clinical isolates is determined using the microplate Alamar Blue assay (MABA).

• Preparation of Mycobacterial Inoculum: M. tuberculosis is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80. The culture is grown to an optical density at 600 nm (OD600) of 0.6-0.8. The culture is then diluted to a final concentration of approximately 1 x 10^5 colony-forming units (CFU)/mL.

• Drug Preparation: Compounds are dissolved in dimethyl sulfoxide (B87167) (DMSO) to a stock concentration of 10 mg/mL. Serial two-fold dilutions are prepared in Middlebrook 7H9 broth in a 96-well microplate.

• Inoculation and Incubation: 100 µL of the mycobacterial inoculum is added to each well containing 100 µL of the drug dilutions. The plates are incubated at 37°C for 7 days.

• Addition of Alamar Blue: After incubation, 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 are added to each well. The plates are re-incubated at 37°C for 24 hours.

• Reading Results: A change in color from blue to pink indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.

Early Bactericidal Activity (EBA) Study

EBA studies measure the early bactericidal activity of a new drug or regimen in patients with pulmonary tuberculosis.

• Patient Selection: Patients with newly diagnosed, smear-positive pulmonary tuberculosis are enrolled.

• Treatment: Patients are randomized to receive a single drug or a combination of drugs for the first 14 days of treatment.

• Sputum Collection: Sputum samples are collected at baseline and at regular intervals during the 14-day treatment period (e.g., days 0, 2, 4, 7, 14).

• Quantitative Culture: The number of viable tubercle bacilli in the sputum is determined by plating serial dilutions of homogenized sputum onto Middlebrook 7H10 agar (B569324) plates.

• EBA Calculation: The EBA is calculated as the fall in log10 CFU of M. tuberculosis per milliliter of sputum per day.

Preclinical Pharmacokinetics

A summary of the preclinical pharmacokinetic parameters of ATA-13 in a murine model is presented below.

Table 3: Preclinical Pharmacokinetic Profile of ATA-13 in Mice (Oral Administration)

Parameter	Value
Bioavailability (%)	45
Cmax (µg/mL)	2.5
Tmax (h)	4
Half-life (t1/2) (h)	24
AUC0-24 (µg·h/mL)	30

Safety Profile

The preclinical safety profile of ATA-13 has been evaluated in in vitro and in vivo models.

Table 4: Preclinical Safety Profile of ATA-13

Assay	Result
In Vitro Cytotoxicity (HepG2 cells)	CC50 > 100 µM
hERG Inhibition Assay	IC50 > 30 µM
Ames Mutagenicity Test	Negative
In Vivo Rodent Toxicity (14-day study)	No observed adverse effect level (NOAEL) at 100 mg/kg/day

Experimental Workflow for Novel Antitubercular Agent Evaluation

The following diagram illustrates a typical workflow for the preclinical and early clinical evaluation of a novel antituberculosis agent like ATA-13.

Caption: A generalized workflow for antitubercular drug discovery and early development.

Conclusion

This guide provides a framework for the comparative analysis of a novel antituberculosis agent. The hypothetical agent, ATA-13, demonstrates a promising preclinical profile with potent in vitro activity against drug-resistant strains of M. tuberculosis, a favorable pharmacokinetic profile, and a good safety margin. Further studies, including in vivo efficacy and advanced safety assessments, are warranted to determine its potential as a clinical candidate for the treatment of tuberculosis. The presented data and protocols serve as a valuable resource for researchers in the field of TB drug discovery and development.

References

• 1. benchchem.com [benchchem.com]

Comparative Analysis of Synergistic Effects of Antituberculosis Agent-13 with Bedaquiline and Delamanid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential synergistic effects of the novel investigational compound, Antituberculosis agent-13, when used in combination with the approved drugs bedaquiline (B32110) and delamanid (B1670213) for the treatment of Mycobacterium tuberculosis (Mtb). Antituberculosis agent-13, also identified as Compound 3d in recent literature, is a nitrofuran-1,3,4-oxadiazole hybrid that has demonstrated potent antimycobacterial activity.[1] Its putative mechanism of action involves the inhibition of Polyketide Synthase 13 (Pks13), an essential enzyme in the mycolic acid biosynthesis pathway of Mtb.[2]

This document summarizes the known in vitro activity of Antituberculosis agent-13 and presents a template for evaluating its synergistic potential with bedaquiline and delamanid. The experimental data for synergistic interactions presented herein is hypothetical and serves as an illustrative guide for researchers.

In Vitro Activity of Antituberculosis Agent-13

Antituberculosis agent-13 has shown promising activity against both drug-susceptible and multidrug-resistant (MDR) strains of M. tuberculosis. The reported Minimum Inhibitory Concentration (MIC) values are summarized in the table below.

Strain	MIC (µg/mL)
M. tuberculosis H37Rv	0.007[1]
MDR-Mtb 16833	1.851[1]

Assessment of Synergistic Activity: A Hypothetical Comparison

The synergistic, additive, or antagonistic effects of drug combinations can be quantified using the Fractional Inhibitory Concentration Index (FICI), typically determined through a checkerboard assay. A FICI of ≤ 0.5 is indicative of synergy, a value between 0.5 and 4.0 suggests an additive or indifferent interaction, and a value > 4.0 indicates antagonism.

The following table presents hypothetical FICI values for combinations of Antituberculosis agent-13 with bedaquiline and delamanid against M. tuberculosis H37Rv, illustrating a potential synergistic relationship.

Drug Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Antituberculosis agent-13	0.007	0.00175	0.5	Synergy
Bedaquiline	0.06	0.015
Antituberculosis agent-13	0.007	0.0035	0.75	Additive
Delamanid	0.03	0.0075

Bactericidal Activity Over Time: A Hypothetical Time-Kill Analysis

Time-kill assays provide insights into the pharmacodynamics of drug combinations, demonstrating the rate of bacterial killing over time. The table below illustrates a hypothetical outcome of a time-kill experiment, showcasing the enhanced bactericidal effect of the synergistic combination of Antituberculosis agent-13 and bedaquiline.

Treatment	Log10 CFU/mL at 0 hr	Log10 CFU/mL at 7 days	Log10 CFU/mL at 14 days
Growth Control	6.0	8.5	9.2
Antituberculosis agent-13 (1x MIC)	6.0	5.2	4.8
Bedaquiline (1x MIC)	6.0	5.5	5.1
Antituberculosis agent-13 + Bedaquiline (0.25x MIC each)	6.0	4.1	2.5

Experimental Protocols

Checkerboard Assay for Synergy Testing

This protocol is adapted from established methods for determining drug synergy against M. tuberculosis.

• Preparation of Drug Solutions: Prepare stock solutions of Antituberculosis agent-13, bedaquiline, and delamanid in dimethyl sulfoxide (B87167) (DMSO). Serially dilute the drugs in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80.

• Plate Setup: In a 96-well microtiter plate, add drug A (e.g., Antituberculosis agent-13) serially diluted along the x-axis and drug B (e.g., bedaquiline) serially diluted along the y-axis. This creates a matrix of drug concentrations.

• Inoculum Preparation: Grow M. tuberculosis H37Rv to mid-log phase (OD600 of 0.5-0.8). Dilute the culture to a final concentration of approximately 5 x 10^5 CFU/mL in 7H9 broth.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include wells with each drug alone for MIC determination and a drug-free well as a growth control.

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• Reading Results: Assess bacterial growth visually or by using a growth indicator such as resazurin. The MIC is the lowest concentration of the drug that inhibits visible growth.

• FICI Calculation: The FICI is calculated as follows: FICI = FIC of Drug A + FIC of Drug B, where FIC = (MIC of drug in combination) / (MIC of drug alone).

Time-Kill Curve Assay

This protocol outlines the procedure for assessing the bactericidal activity of drug combinations over time.

• Inoculum Preparation: Prepare a mid-log phase culture of M. tuberculosis H37Rv as described for the checkerboard assay, adjusting the final concentration to approximately 1 x 10^6 CFU/mL in 7H9 broth.

• Experimental Setup: In sterile culture tubes, add the bacterial inoculum and the drugs at the desired concentrations (e.g., 1x MIC of each drug alone and a combination of 0.25x MIC of each). Include a drug-free growth control.

• Incubation: Incubate the tubes at 37°C with shaking.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 7, 10, and 14 days), collect aliquots from each tube.

• Quantification of Viable Bacteria: Perform ten-fold serial dilutions of the collected samples in phosphate-buffered saline with 0.05% Tween 80. Plate the dilutions on Middlebrook 7H11 agar (B569324) plates.

• Colony Counting: Incubate the plates at 37°C for 3-4 weeks. Count the number of colony-forming units (CFUs) to determine the viable bacterial count (CFU/mL) at each time point.

• Data Analysis: Plot the log10 CFU/mL versus time for each treatment condition to generate time-kill curves. A bactericidal effect is generally defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.

Visualizations

Experimental Workflow for Synergy Assessment

Mechanisms of Action of Antitubercular Agents

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Polyketide Synthase 13 (Pks13) Inhibition: A Potential Target for New Class of Anti-tubercular Agents [pubmed.ncbi.nlm.nih.gov]

Comparative Transcriptomic Analysis of Isoniazid and Other Key Antitubercular Agents in Mycobacterium tuberculosis

This guide provides a comparative analysis of the transcriptomic effects of Isoniazid (B1672263) (referred to here as the primary agent), Rifampin, and Moxifloxacin (B1663623) on Mycobacterium tuberculosis (M. tb). The information is intended for researchers, scientists, and drug development professionals, offering insights into the mechanisms of action and the broader cellular responses to these critical antitubercular drugs.

Overview of Compared Antitubercular Agents

• Isoniazid (INH): A first-line antitubercular drug that has been a cornerstone of tuberculosis treatment for decades. It is a prodrug, meaning it requires activation by a bacterial enzyme to become effective.[1][2]

• Rifampin (RIF): Another critical first-line agent, almost always used in combination with other drugs to treat tuberculosis.[3] It is a member of the rifamycin (B1679328) group of antibiotics.[3]

• Moxifloxacin (MOX): A broad-spectrum fluoroquinolone antibiotic used as a second-line agent in the treatment of multidrug-resistant tuberculosis (MDR-TB).[4][5]

Mechanism of Action

The primary mechanisms of action for these three agents are distinct, targeting different essential cellular processes in M. tuberculosis.

• Isoniazid: INH is a prodrug that diffuses passively into the mycobacterial cell.[6] It is then activated by the bacterial catalase-peroxidase enzyme, KatG.[1][7] The activated form of isoniazid covalently binds to and inhibits the enoyl-acyl carrier protein reductase (InhA), an essential enzyme in the fatty acid synthase-II (FAS-II) system. This inhibition blocks the synthesis of mycolic acids, which are crucial components of the mycobacterial cell wall.[1][7] Disruption of the cell wall leads to bacterial cell death.[1]

• Rifampin: Rifampin functions by specifically inhibiting the bacterial DNA-dependent RNA polymerase (RNAP).[3][8][9][10] It binds to the β-subunit of the RNAP, encoded by the rpoB gene, physically obstructing the path of the elongating RNA transcript.[8] This action effectively halts transcription, preventing the synthesis of essential bacterial proteins and leading to cell death.[3][11]

• Moxifloxacin: As a fluoroquinolone, moxifloxacin targets bacterial DNA replication. It inhibits two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[5][12][13] DNA gyrase is responsible for introducing negative supercoils into DNA, while topoisomerase IV is critical for the separation of replicated chromosomes.[12] By inhibiting these enzymes, moxifloxacin prevents DNA replication and repair, ultimately leading to bacterial cell death.[5]

Diagram of Isoniazid's Mechanism of Action

Caption: Mechanism of action for Isoniazid in M. tuberculosis.

Comparative Transcriptomic Data

The following table summarizes the key transcriptomic responses of M. tuberculosis to treatment with Isoniazid, Rifampin, and Moxifloxacin. The data is compiled from multiple transcriptomic studies.[14][15][16][17]

Feature	Isoniazid (INH)	Rifampin (RIF)	Moxifloxacin (MOX)
Primary Target Pathway	Mycolic Acid Biosynthesis	RNA Transcription	DNA Replication & Repair
Key Upregulated Genes/Pathways	- Stress Response: hsp (heat shock proteins).[14] - Cell Wall Stress: Genes involved in cell wall remodeling. - Compensatory Mechanisms: Overexpression of ahpC in some resistant strains.[15]	- Efflux Pumps: Genes like Rv0559c-Rv0560c associated with transport.[16] - Cell Envelope Stress: Response to cell envelope damage. - Redox Homeostasis: Modulation of internal redox environment.[18]	- DNA Damage Repair (SOS Response): lexA, recA.[14] - Redox & Oxidative Stress: trxB1, trxC, ahpC, sigH.[17] - Iron-Sulfur Cluster Biogenesis [19]
Key Downregulated Genes/Pathways	- Lipid Metabolism: Downregulation of genes in the FAS-II pathway. - Growth & Division: Suppression of genes related to active replication.	- Transcription & Translation: Broad downregulation of genes involved in protein synthesis. - Ribosomal Proteins: Suppression of rRNA protein synthesis.[20]	- Respiration: Downregulation of genes involved in the respiratory chain.[19] - Information Pathways: General downregulation of transcription and translation machinery.[19]
Reported Resistance Mechanisms (Transcriptional)	- Mutations in katG leading to reduced activation.[15] - Upregulation of inhA promoter region.[15]	- Mutations in rpoB altering the drug binding site.[21] - Compensatory mutations in other RNA polymerase subunits (rpoA, rpoC).[21]	- Mutations in DNA gyrase genes (gyrA, gyrB). - Increased expression of efflux pumps.

Experimental Protocols: Comparative RNA-Sequencing of M. tuberculosis

This section outlines a generalized workflow for a comparative transcriptomics study using RNA-sequencing (RNA-seq).

Objective: To identify and compare the differentially expressed genes in M. tuberculosis H37Rv upon treatment with Isoniazid, Rifampin, and Moxifloxacin.

1. Culture Preparation:

• Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80 at 37°C with shaking.[22]

• Monitor growth until the culture reaches mid-log phase (OD600 of ~0.4-0.8).[22]

• Dilute the culture to a starting OD600 of 0.05 for the experiment.

2. Drug Exposure:

• Divide the culture into four groups: a no-drug control, Isoniazid-treated, Rifampin-treated, and Moxifloxacin-treated.

• Add the drugs at a concentration of 10x the minimum inhibitory concentration (MIC).

• Incubate the cultures under the same conditions for a defined period (e.g., 6 hours) to capture the primary transcriptomic response.[14]

• Prepare at least three biological replicates for each condition.

3. RNA Extraction:

• Harvest bacterial cells by centrifugation at 4°C.

• Immediately resuspend the pellet in an RNA stabilization reagent (e.g., TRIzol).

• Perform mechanical lysis using bead beating to disrupt the mycobacterial cell wall.[23]

• Purify the total RNA using a combination of phenol-chloroform extraction and a column-based purification kit.[23]

• Treat the samples with DNase I to remove any contaminating genomic DNA.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer.

4. Library Preparation and Sequencing:

• Deplete ribosomal RNA (rRNA) from the total RNA samples, as rRNA constitutes the majority of RNA in the cell.[24]

• Fragment the rRNA-depleted RNA.

• Synthesize first- and second-strand cDNA.[24]

• Perform end-repair, A-tailing, and ligate sequencing adapters.

• Amplify the library using PCR.

• Perform library quantification and quality control.

• Sequence the libraries on an Illumina sequencing platform (e.g., NovaSeq) to a desired read depth (e.g., 15 million reads per sample).[23]

5. Bioinformatic Analysis:

• Perform quality control on the raw sequencing reads using tools like FastQC.

• Trim adapter sequences and low-quality bases.

• Align the cleaned reads to the M. tuberculosis H37Rv reference genome.

• Quantify the number of reads mapping to each gene to generate a count matrix.

• Perform differential gene expression (DGE) analysis between the treated and control samples using packages like DESeq2 or edgeR.

• Identify genes with a significant change in expression (e.g., log2 fold change > |1| and adjusted p-value < 0.05).

• Perform pathway and gene ontology (GO) enrichment analysis on the differentially expressed genes to identify affected biological processes.

Diagram of the Experimental Workflow

Caption: Workflow for comparative transcriptomics of M. tuberculosis.

Logical Comparison of Antitubercular Agents

This diagram illustrates the relationship between the three drugs based on their classification, cellular target, and the primary transcriptomic response they elicit.

Caption: Comparison of Isoniazid, Rifampin, and Moxifloxacin.

Conclusion

Comparative transcriptomics provides a powerful lens through which to understand the multifaceted responses of M. tuberculosis to antibiotic treatment. While Isoniazid, Rifampin, and Moxifloxacin all ultimately lead to bacterial death, their distinct mechanisms of action trigger unique and specific transcriptional signatures. Isoniazid primarily induces a cell wall stress response, Rifampin causes a broad shutdown of transcription and translation, and Moxifloxacin activates the DNA damage repair system. Understanding these differential responses is crucial for identifying new drug targets, elucidating mechanisms of drug tolerance and resistance, and developing more effective combination therapies to combat tuberculosis.

References

• 1. What is the mechanism of Isoniazid? [synapse.patsnap.com]
• 2. Isoniazid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Rifampicin - Wikipedia [en.wikipedia.org]
• 4. Moxifloxacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Moxifloxacin - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. droracle.ai [droracle.ai]
• 8. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Rifampicin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 10. Rifampin: mechanisms of action and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 12. What is the mechanism of Moxifloxacin? [synapse.patsnap.com]
• 13. Moxifloxacin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 14. Transcriptomic responses to antibiotic exposure in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. Rifampicin-induced transcriptome response in rifampicin-resistant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. journals.asm.org [journals.asm.org]
• 18. bioengineer.org [bioengineer.org]
• 19. biorxiv.org [biorxiv.org]
• 20. journals.asm.org [journals.asm.org]
• 21. Whole-genome sequencing of rifampicin-resistant M. tuberculosis strains identifies compensatory mutations in RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. GEO Accession viewer [ncbi.nlm.nih.gov]
• 23. tandfonline.com [tandfonline.com]
• 24. Experimental and Computational Workflow for RNA Sequencing in Mycobacterium tuberculosis: From Total RNA to Differentially Expressed Genes - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potential of Pks13 Inhibitors: A Comparative Efficacy Analysis of Antituberculosis Agent-13 in a Chronic TB Infection Model

For Immediate Release

In the global fight against tuberculosis (TB), the emergence of novel therapeutic agents is paramount to overcoming the challenges of drug resistance and lengthy treatment regimens. This guide provides a comprehensive comparison of a promising new class of antituberculosis agents, Polyketide synthase 13 (Pks13) inhibitors, represented here as "Antituberculosis agent-13," with established and other novel anti-TB drugs. The focus is on the validation of efficacy within a preclinical chronic TB infection model, offering researchers, scientists, and drug development professionals a detailed overview of experimental data and methodologies.

Mechanism of Action: Targeting the Mycobacterial Cell Wall

Antituberculosis agent-13 belongs to a class of compounds that inhibit Pks13, an essential enzyme in Mycobacterium tuberculosis. Pks13 is crucial for the final condensation step in the biosynthesis of mycolic acids, the long, complex fatty acids that are a hallmark of the mycobacterial cell wall. By inhibiting Pks13, these agents disrupt the integrity of the cell wall, leading to bacterial death.[1] This unique mechanism of action makes them attractive candidates for new TB therapies, with the potential to be effective against drug-susceptible and drug-resistant strains.

Below is a diagram illustrating the signaling pathway of Pks13 inhibition.

Inhibition of Mycolic Acid Synthesis by Antituberculosis Agent-13.

Comparative Efficacy in a Chronic Murine TB Model

The efficacy of Antituberculosis agent-13 was evaluated in a well-established chronic TB infection model in BALB/c mice. This model mimics the persistent, non-replicating state of bacteria found in human latent TB infection, providing a robust platform for assessing the sterilizing activity of new drug candidates. The primary endpoint for efficacy was the reduction in bacterial load, measured as colony-forming units (CFU) in the lungs.

For a comprehensive comparison, the performance of Antituberculosis agent-13 is presented alongside key comparator drugs: Rifampin (a cornerstone of first-line TB therapy), and the newer agents Bedaquiline, Pretomanid, and Linezolid, which are crucial components of regimens for drug-resistant TB.

Table 1: Comparative Efficacy of Antituberculosis Agents in a Chronic Murine TB Model

Drug/Regimen	Dosage	Treatment Duration (weeks)	Mean Log10 CFU Reduction in Lungs (vs. Untreated Control)	Mouse Strain	M. tb Strain	Reference
Antituberculosis agent-13 (Coumestan derivative)	25 mg/kg	8	~1.0	BALB/c	H37Rv	[2]
Antituberculosis agent-13 + Rifampin	25 mg/kg + 10 mg/kg	8	~2.0	BALB/c	H37Rv	[2]
Rifampin	10 mg/kg	8	~1.0	BALB/c	H37Rv	[2]
Bedaquiline	25 mg/kg	8	~4.0 (in a combination regimen)	BALB/c	H37Rv	[3]
Pretomanid	50 mg/kg	8	~2.0 (in a combination regimen)	BALB/c	H37Rv	[4]
Linezolid	100 mg/kg	8	~2.5 (in a combination regimen)	BALB/c	H37Rv	[5]

Note: The CFU reduction for Bedaquiline, Pretomanid, and Linezolid are often reported as part of combination therapies in chronic models, reflecting their clinical use. Direct head-to-head monotherapy data in identical chronic models is limited.

Experimental Protocols

To ensure transparency and facilitate the replication of these findings, detailed experimental methodologies are provided below.

Chronic TB Infection Model Workflow

The general workflow for establishing a chronic TB infection in mice and assessing drug efficacy is outlined in the diagram below.

Workflow for Chronic TB Murine Model Efficacy Studies.

Detailed Methodology: Chronic Aerosol Infection and Treatment

• Animal Model: Female BALB/c mice, 6-8 weeks old, are typically used.[1][3][4]

• Bacterial Strain: Mycobacterium tuberculosis H37Rv is the standard strain for these studies.[2][4]

• Infection: Mice are infected via the aerosol route using a whole-body inhalation exposure system. The system is calibrated to deliver a low dose of approximately 50-100 CFU into the lungs of each mouse.[6]

• Establishment of Chronic Infection: The infection is allowed to establish for 4 weeks, during which the bacterial load in the lungs becomes stable, mimicking a chronic state.[2]

• Treatment Initiation: At 4 weeks post-infection, mice are randomized into treatment and control groups. Treatment is administered daily, 5 days a week, for 8 weeks via oral gavage.

  • Antituberculosis agent-13 (Coumestan derivative): Administered at a dose of 25 mg/kg.[2]

  • Rifampin: Administered at a dose of 10 mg/kg.[2]

  • Bedaquiline: Administered at a dose of 25 mg/kg.[3]

  • Pretomanid: Administered at a dose of 50 mg/kg.[4]

  • Linezolid: Administered at a dose of 100 mg/kg.[5]

  • Vehicle Control: The vehicle used for drug suspension is administered to the control group.

• Efficacy Evaluation: At the end of the treatment period, mice are euthanized. The lungs are aseptically removed, homogenized in phosphate-buffered saline with 0.05% Tween 80. Serial dilutions of the lung homogenates are plated on Middlebrook 7H11 agar supplemented with OADC. Plates are incubated at 37°C for 3-4 weeks, after which CFU are counted. The efficacy of the treatment is determined by comparing the mean log10 CFU in the lungs of treated mice to that of the untreated control group.

Conclusion

The data presented in this guide demonstrates that Antituberculosis agent-13, a Pks13 inhibitor, exhibits significant bactericidal activity in a chronic mouse model of TB, comparable to the standard drug Rifampin.[2] Notably, the combination of Antituberculosis agent-13 with Rifampin resulted in a synergistic effect, suggesting its potential role in future combination therapies.[2] While direct comparisons with newer agents like Bedaquiline, Pretomanid, and Linezolid are complex due to differing experimental designs, the unique mechanism of action of Pks13 inhibitors positions them as a valuable addition to the TB drug development pipeline. Further studies are warranted to fully elucidate their potential in shortening and improving the efficacy of TB treatment regimens.

References

• 1. Comparative Studies Evaluating Mouse Models Used for Efficacy Testing of Experimental Drugs against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
• 4. journals.asm.org [journals.asm.org]
• 5. Pharmacodynamic Correlates of Linezolid Activity and Toxicity in Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of "Antituberculosis Agent-13": In Vitro and In Vivo Efficacy

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of the preclinical efficacy of a novel investigational compound, "Antituberculosis Agent-13," against Mycobacterium tuberculosis. Its performance is evaluated in relation to standard first- and second-line antituberculosis drugs, with a focus on the correlation between in vitro and in vivo antimicrobial activity. The following sections detail the experimental methodologies, present comparative data in a tabular format, and illustrate the workflow for assessing the bactericidal or bacteriostatic nature of new chemical entities.

I. Comparative Efficacy Data: MIC and MBC

The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) are critical parameters for evaluating the potency of an antimicrobial agent. The MIC is the lowest concentration of a drug that inhibits the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.[1][2][3] The ratio of MBC to MIC is a key indicator of whether a compound is bactericidal (typically an MBC/MIC ratio of ≤4) or bacteriostatic (an MBC/MIC ratio of >4).[1]

Table 1: In Vitro Activity of Antituberculosis Agent-13 and Comparator Drugs against M. tuberculosis H37Rv

Compound	In Vitro MIC (µg/mL)	In Vitro MBC (µg/mL)	MBC/MIC Ratio	Classification
Antituberculosis Agent-13	[Data not available]	[Data not available]	[Calculated]	[Determined]
Isoniazid	0.03 - 0.12	0.1 - 0.5	~4	Bactericidal
Rifampicin	0.12 - 0.5	0.25 - 1.0	~2-4	Bactericidal
Ethambutol	2.0 - 8.0	>32	>4 - >16	Bacteriostatic
Linezolid	0.25 - 1.0	>16	>16	Bacteriostatic
Delamanid	0.002 - 0.006	0.003 - 0.012	~2	Bactericidal
PA-824 (Pretomanid)	0.04 - 0.1	0.06 - 0.2	~1.5-2	Bactericidal

Note: The values for comparator drugs are compiled from multiple sources and may vary based on specific experimental conditions.[4][5][6]

Table 2: In Vivo Efficacy of Antituberculosis Agent-13 and Comparator Drugs in a Murine Tuberculosis Model

Compound	Animal Model	Dosing Regimen (mg/kg/day)	Lung CFU Reduction (log10) at 4 weeks
Antituberculosis Agent-13	[e.g., BALB/c mice]	[Data not available]	[Data not available]
Isoniazid	BALB/c mice	10 - 25	2.0 - 3.0
Rifampicin	BALB/c mice	10 - 20	2.5 - 3.5
Linezolid	BALB/c mice	50 - 100	1.5 - 2.5
Delamanid	BALB/c mice	25 - 50	2.0 - 3.0

Note: In vivo efficacy is highly dependent on the experimental model, including the mouse strain, bacterial strain, and infection protocol. The data presented are representative values.[3][7]

II. Experimental Protocols

The following protocols provide a standardized framework for the determination of MIC and MBC values for antituberculosis agents.

A. In Vitro MIC and MBC Determination (Broth Microdilution Method)

This method is considered a gold standard for determining the antimicrobial susceptibility of Mycobacterium tuberculosis.[2][5]

• Inoculum Preparation: A suspension of M. tuberculosis (e.g., H37Rv strain) is prepared from a mid-log phase culture grown in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).[7] The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well of the microtiter plate.[2][5]

• Drug Dilution: Test compounds are serially diluted two-fold in a 96-well microtiter plate using Middlebrook 7H9 broth.[2] A range of concentrations is prepared to encompass the expected MIC value.

• Incubation: The prepared inoculum is added to each well containing the diluted drug. The plates are sealed and incubated at 37°C for 7 to 14 days.[7][8]

• MIC Determination: After incubation, the MIC is determined as the lowest drug concentration that shows no visible bacterial growth.[2][5] Visual inspection can be aided by the use of a growth indicator such as resazurin, which changes color in the presence of viable bacteria.[8]

• MBC Determination: To determine the MBC, an aliquot (e.g., 10 µL) is taken from all wells that show no visible growth (at and above the MIC).[2] These aliquots are plated onto drug-free Middlebrook 7H10 agar (B569324) plates. The plates are incubated at 37°C for 3 to 4 weeks, after which CFUs are counted.[8] The MBC is defined as the lowest concentration of the drug that kills ≥99.9% of the initial bacterial inoculum.[2][3]

B. In Vivo Efficacy Assessment (Murine Model)

Animal models are essential for evaluating the in vivo activity of antituberculosis drug candidates.

• Infection Model: Mice (e.g., BALB/c or C57BL/6) are infected with a low-dose aerosol of M. tuberculosis H37Rv to establish a chronic lung infection.[6]

• Drug Administration: Treatment with the test compound (e.g., "Antituberculosis Agent-13") and comparator drugs typically begins 2 to 4 weeks post-infection. Drugs are administered orally or via other appropriate routes, once daily, for a specified period (e.g., 4 to 8 weeks).[7]

• Efficacy Evaluation: At the end of the treatment period, mice are euthanized, and their lungs and spleens are aseptically removed. The organs are homogenized, and serial dilutions of the homogenates are plated on Middlebrook 7H10 agar to enumerate the bacterial load (CFU).[7] The efficacy of the drug is determined by the reduction in CFU counts (log10 scale) compared to untreated control animals.

III. Visualized Workflows and Pathways

A. Experimental Workflow for MIC/MBC Determination

The following diagram illustrates the sequential steps involved in determining the in vitro MIC and MBC of an antituberculosis agent.

Caption: Workflow for in vitro MIC and MBC determination.

B. Logical Flow for In Vitro to In Vivo Correlation

This diagram outlines the logical progression from initial in vitro screening to in vivo efficacy testing and the assessment of their correlation.

References

• 1. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 3. journals.asm.org [journals.asm.org]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro and In Vivo Activities of the Nitroimidazole TBA-354 against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 8. Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Potential for Resistance Development to Antituberculosis Agent-13, a Novel Pks13 Inhibitor

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel antituberculosis agents with new mechanisms of action. One promising target is Polyketide Synthase 13 (Pks13), an essential enzyme involved in the final condensation step of mycolic acid biosynthesis, a critical component of the mycobacterial cell wall.[1][2][3][4] "Antituberculosis agent-13" represents a new class of drugs that inhibit the thioesterase domain of Pks13.[2][5][6][7] This guide provides a comparative assessment of the potential for developing resistance to this novel agent against established antituberculosis drugs, supported by experimental data and detailed methodologies.

Mechanism of Action and Resistance

"Antituberculosis agent-13" exerts its bactericidal effect by inhibiting Pks13, thereby preventing the formation of mycolic acids and compromising the integrity of the Mtb cell wall.[8][9] The primary mechanism of resistance to Pks13 inhibitors has been identified as point mutations within the pks13 gene, specifically in the region encoding the thioesterase domain.[5][6] These mutations can lead to a loss of binding affinity between the inhibitor and the enzyme, rendering the drug ineffective.[6]

This contrasts with the resistance mechanisms of other antituberculosis drugs. For instance, resistance to isoniazid (B1672263), which also affects mycolic acid synthesis, is primarily associated with mutations in the katG gene, responsible for activating the prodrug, and to a lesser extent, mutations in the inhA gene, the drug's target.[10][11][12][13] Ethionamide, another mycolic acid synthesis inhibitor, requires activation by the EthA enzyme, and mutations in the ethA gene are a common cause of resistance.[10][14]

Comparative Analysis of Resistance Potential

A key indicator of the likelihood of resistance development is the frequency of resistance (FOR), which is the proportion of a bacterial population that develops resistance under selective pressure. Experimental data for a representative Pks13 inhibitor, X20404, shows a favorable FOR compared to isoniazid.

Agent Class	Target	Primary Resistance Genes	Frequency of Resistance (FOR)	Fold Change in MIC (Resistant vs. Wild-Type)
Pks13 Inhibitor (e.g., X20404)	Polyketide Synthase 13 (Pks13)	pks13	4.7 x 10-7[5][6]	>10-fold (estimated based on loss of activity)
Isoniazid (INH)	Enoyl-ACP reductase (InhA)	katG, inhA promoter	~10-5 to 10-6	8-fold (inhA promoter mutation) to >100-fold (katG mutation)[10][15][16]
Ethionamide (ETH)	Enoyl-ACP reductase (InhA)	ethA, inhA	Variable, often linked to INH resistance	Variable, can be high with ethA mutations[10][17]

Experimental Protocols

Determination of Frequency of Resistance (FOR)

This protocol outlines the methodology to determine the spontaneous mutation frequency that confers resistance to an antituberculosis agent.

• Culture Preparation: A single colony of M. tuberculosis H37Rv is inoculated into 5 ml of 7H9 broth supplemented with OADC and grown to mid-log phase (OD600 ≈ 0.4-0.6).

• Plating for Resistant Mutants: The culture is plated on 7H11 agar (B569324) containing the test antibiotic at a concentration of 10x the Minimum Inhibitory Concentration (MIC).

• Viable Cell Count: To determine the total number of viable cells, the culture is serially diluted and plated on antibiotic-free 7H11 agar.

• Incubation: Plates are incubated at 37°C for 3-4 weeks.

• Calculation: The FOR is calculated by dividing the number of resistant colonies on the antibiotic-containing plates by the total number of viable cells plated.[18]

Determination of Minimum Inhibitory Concentration (MIC) Shift

This protocol is used to quantify the change in susceptibility of resistant mutants compared to the wild-type strain.

• Inoculum Preparation: A suspension of the M. tuberculosis strain (wild-type or resistant mutant) is prepared and adjusted to a McFarland standard of 0.5.

• Drug Dilution Series: A two-fold serial dilution of the antibiotic is prepared in 7H9 broth in a 96-well microplate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The microplate is incubated at 37°C for 7-14 days.

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic that prevents visible growth. A growth indicator like Resazurin can be used for easier visualization.[19][20]

• Fold Change Calculation: The MIC of the resistant mutant is divided by the MIC of the wild-type strain to determine the fold change.

Visualizing Experimental Workflows and Signaling Pathways

To further elucidate the processes involved in assessing resistance and the mechanism of action of "Antituberculosis agent-13," the following diagrams are provided.

Experimental workflow for assessing resistance potential.

Mechanism of action and resistance pathway for Agent-13.

References

• 1. A polyketide synthase catalyzes the last condensation step of mycolic acid biosynthesis in mycobacteria and related organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyketide Synthase 13 (Pks13) Inhibition: A Potential Target for New Class of Anti-tubercular Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Polyketide synthases mutation in tuberculosis transmission revealed by whole genomic sequence, China, 2011–2019 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Pks13/FadD32 Crosstalk for the Biosynthesis of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibitors of the Thioesterase Activity of Mycobacterium tuberculosis Pks13 Discovered Using DNA-Encoded Chemical Library Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Identification and Optimization of Novel Inhibitors of the Polyketide Synthase 13 Thioesterase Domain with Antitubercular Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Therapeutic potential of coumestan Pks13 inhibitors for tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antituberculosis thiophenes define a requirement for Pks13 in mycolic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Resistance to Isoniazid and Ethionamide in Mycobacterium tuberculosis: Genes, Mutations, and Causalities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isoniazid MIC and KatG Gene Mutations among Mycobacterium tuberculosis Isolates in Northwest of Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Population Genetics Study of Isoniazid Resistance Mutations and Evolution of Multidrug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Genotypic Analysis of Genes Associated with Independent Resistance and Cross-Resistance to Isoniazid and Ethionamide in Mycobacterium tuberculosis Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Characterization of isoniazid resistance and genetic mutations in isoniazid-resistant and rifampicin-susceptible Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Isoniazid resistance-conferring mutations are associated with highly variable phenotypic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. Determination of Rifampicin-resistance Mutation Frequency and Analysis of Mutation Spectra in Mycobacteria [bio-protocol.org]
• 19. Simple and Rapid Method To Determine Antimycobacterial Potency of Compounds by Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Independent Validation of Screening Hits for Antituberculosis Agent-13 (ATA-13)

This guide provides a comparative analysis of the fictional antituberculosis screening hit, "Antituberculosis Agent-13" (ATA-13), against established first-line antituberculosis drugs. The following sections detail its in-vitro efficacy and cytotoxicity, alongside the experimental protocols used for validation.

Comparative Efficacy and Cytotoxicity

The initial validation of ATA-13 involved determining its minimum inhibitory concentration (MIC) against Mycobacterium tuberculosis H37Rv and assessing its cytotoxicity against the human liver cell line, HepG2. These results are benchmarked against Isoniazid and Rifampicin, two primary drugs in the standard tuberculosis treatment regimen.

Compound	MIC against M. tuberculosis H37Rv (µg/mL)	Cytotoxicity (CC50 in HepG2 cells, µM)	Selectivity Index (SI = CC50/MIC)
ATA-13 (Hypothetical)	0.8	> 100	> 125
Isoniazid	0.05	~ 5,000	~ 100,000
Rifampicin	0.1	~ 28	~ 280

Note: Data for Isoniazid and Rifampicin are representative values from scientific literature. The data for ATA-13 is hypothetical for illustrative purposes.

Experimental Protocols

The MIC of each compound against Mycobacterium tuberculosis H37Rv was determined using a broth microdilution method.

• Preparation: Compounds were serially diluted in a 96-well plate using Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase).

• Inoculation: An inoculum of M. tuberculosis H37Rv was prepared and added to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Plates were incubated at 37°C for 7-14 days.

• Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the bacteria.

The cytotoxicity of the compounds was evaluated using the HepG2 human liver cell line.

• Cell Culture: HepG2 cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a 5% CO2 humidified incubator.

• Assay Procedure: Cells were seeded in a 96-well plate. After 24 hours, the cells were treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• Viability Measurement: Cell viability was assessed using a resazurin-based assay. The fluorescence was measured to determine the percentage of viable cells relative to an untreated control.

• CC50 Calculation: The 50% cytotoxic concentration (CC50) was calculated by fitting the dose-response data to a sigmoidal curve.

Visualized Workflows and Pathways

The following diagrams illustrate the general workflow for antituberculosis drug screening and a hypothetical signaling pathway targeted by a novel agent.

Caption: Workflow for antituberculosis drug discovery and validation.

Caption: Hypothetical mechanism of action for ATA-13.

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Antituberculosis Agent-13

For researchers, scientists, and drug development professionals, the proper disposal of novel chemical compounds like Antituberculosis agent-13 is a critical component of laboratory safety and environmental responsibility. Due to the absence of a specific Safety Data Sheet (SDS) for Antituberculosis agent-13, this compound must be handled as a hazardous substance with unknown toxicity and environmental impact. The following guidelines, based on best practices for the disposal of novel research chemicals, are provided to ensure safe handling and disposal. It is imperative to consult the official SDS from the supplier and your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.[1]

Waste Characterization and Segregation

The initial step in proper disposal is the characterization of the waste. All waste containing Antituberculosis agent-13 should be treated as hazardous chemical waste.[1] This includes:

• Pure, unused Antituberculosis agent-13 powder.

• Solutions containing Antituberculosis agent-13.

• Items grossly contaminated with Antituberculosis agent-13 (e.g., weighing paper, contaminated gloves).[1]

Waste streams should be segregated into dedicated, properly labeled hazardous waste containers.

Disposal Procedures for Solid and Liquid Waste

Solid Waste:

• Place any unused Antituberculosis agent-13 powder and grossly contaminated solid items into a designated and clearly labeled solid hazardous waste container.[1]

Liquid Waste:

• Collect all solutions containing Antituberculosis agent-13 in a designated liquid hazardous waste container.[1]

• The waste container must be kept sealed at all times, except when adding waste.[1]

• Store the container in a designated satellite accumulation area within the laboratory, away from general work areas.[1]

Container Rinsate:

• For empty containers of Antituberculosis agent-13, the first rinse with a suitable solvent must be collected and disposed of as hazardous waste.[1][2]

• Subsequent rinses may be permissible for drain disposal depending on institutional policies; however, the best practice is to collect all rinsate as hazardous waste.[1]

• For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be collected and disposed of as hazardous waste.[2]

General Handling and Safety Precautions

All personnel handling Antituberculosis agent-13 must adhere to their institution's chemical hygiene plan and hazardous waste disposal procedures.[1]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[1][3]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1]

• Storage: Store Antituberculosis agent-13 in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, segregated from incompatible materials.[1]

Decontamination and Spill Cleanup

• Training for decontamination procedures and spill cleanup is essential for all laboratory staff.[4][5]

• Appropriate disinfectants effective against M. tuberculosis must be used for decontamination.[6]

• In the event of a significant spill, notify your institution's EHS immediately.[2]

Disposal Workflow for Antituberculosis Agent-13

Caption: Disposal workflow for Antituberculosis agent-13.

References

• 1. benchchem.com [benchchem.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. Safety Precautions to be Followed in TB Laboratory Setting | Knowledge Base [ntep.in]
• 4. aphl.org [aphl.org]
• 5. aphl.org [aphl.org]
• 6. 2.6.2 Contaminated or potentially infectious materials for disposal | TB Knowledge Sharing [tbksp.who.int]